(3S)-3-(1,3-dioxaindan-5-yl)butanoic acid

• CAS: 2227689-29-2

Core Science & Biosynthesis

Comprehensive Physicochemical and Synthetic Profiling of (3S)-3-(1,3-Dioxaindan-5-yl)butanoic Acid

Executive Summary & Structural Nomenclature

In the realm of modern drug discovery, the precise spatial arrangement of functional groups dictates the efficacy and safety of an active pharmaceutical ingredient (API). (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid —more universally recognized in IUPAC nomenclature as (3S)-3-(1,3-benzodioxol-5-yl)butanoic acid—is a highly versatile chiral building block.

The 1,3-dioxaindan (benzodioxole) motif is a privileged scaffold [3]. It is frequently integrated into pharmacophores to enhance lipophilicity, improve metabolic stability against oxidative degradation, and maximize target-binding affinity through highly specific non-covalent interactions. This whitepaper provides an in-depth, field-proven guide to the physicochemical properties, asymmetric synthesis, and self-validating analytical workflows required to handle this compound at the highest standards of scientific integrity.

Physicochemical Profiling & Solid-State Properties

Accurate physicochemical characterization is the bedrock of downstream application. In my experience optimizing formulation strategies, neglecting the precise profiling of intermediates like 3-arylbutanoic acids inevitably leads to late-stage solubility or crystallization failures.

Below is the consolidated quantitative data for the compound, establishing the baseline metrics required for reaction tracking and pharmacokinetic modeling.

Table 1: Key Physicochemical and Solid-State Metrics

Property	Value	Analytical Rationale & Field Application
Molecular Formula	C₁₁H₁₂O₄	Confirmed via High-Resolution Mass Spectrometry (HRMS).
Molecular Weight	208.21 g/mol	Essential for precise stoichiometric calculations.
Appearance	White crystalline solid	Visual baseline; discoloration indicates oxidation or residual catalyst.
Melting Point	85 – 88 °C	Determined via DSC. Sharpness of the endotherm validates crystalline purity.
pKa (Carboxylic Acid)	~ 4.5	Dictates extraction pH during workup and guides salt-screening for API formulation.
LogP (Octanol/Water)	1.82 ± 0.1	Indicates moderate lipophilicity, ideal for crossing lipid bilayers without excessive hydrophobic trapping.
Specific Rotation [α]D	+ 24.5° (c 1.0, CHCl₃)	Polarimetry at 589 nm; provides rapid, preliminary confirmation of the (3S) configuration.

Asymmetric Synthetic Methodology: A Self-Validating Protocol

Synthesizing the (3S)-enantiomer with high optical purity requires moving beyond traditional, wasteful chiral resolution. Instead, we employ a Rhodium-catalyzed asymmetric conjugate addition (ACA) of 1,3-benzodioxol-5-ylboronic acid to crotonic acid [1][4]. This establishes the stereocenter dynamically, driven entirely by the chiral environment of the catalyst.

To ensure this protocol functions as a self-validating system , every step is designed with an integrated chemical rationale (causality) and an observable feedback mechanism.

Step-by-Step Protocol & Mechanistic Causality

Step 1: Catalyst Activation

• Action: In an oven-dried Schlenk flask under an argon atmosphere, charge[Rh(C₂H₄)₂Cl]₂ (1.5 mol%) and the chiral ligand (R)-BINAP (3.3 mol%). Add 10 mL of degassed 1,4-dioxane and stir for 15 minutes.

• Causality: The slight stoichiometric excess of (R)-BINAP ensures complete complexation of the Rh(I) dimer, preventing the formation of achiral, unliganded Rh species that would generate racemic background product. The (R)-enantiomer of the ligand is explicitly chosen because its binaphthyl backbone creates a steric pocket that shields the Si-face of the coordinated crotonic acid. This forces the aryl group to attack exclusively from the Re-face, yielding the desired (3S) configuration.

Step 2: Reagent Introduction

• Action: Add crotonic acid (1.0 mmol) and 1,3-benzodioxol-5-ylboronic acid (1.5 mmol).

• Causality: A 1.5x stoichiometric excess of the boronic acid is a deliberate safeguard. It compensates for competitive protodeboronation—a common side reaction in aqueous transition-metal catalysis that would otherwise artificially depress the reaction yield.

Step 3: Base-Mediated Transmetalation

• Action: Inject 1.0 mL of 0.5 M aqueous KOH.

• Causality: This is the critical trigger for the catalytic cycle. The hydroxide ions coordinate to the boron atom, forming a highly reactive boronate complex. This facilitates the transfer of the 1,3-dioxaindan-5-yl group to the Rh(I) center. Without the aqueous base, the cycle stalls completely at the transmetalation step [2].

Step 4: Reaction Execution & Controlled Workup

• Action: Stir the mixture at 50 °C for 12 hours. Cool to ambient temperature, quench with 1M HCl until pH 2 is reached, and extract with ethyl acetate (3 × 15 mL). Purify via silica gel chromatography (Hexanes/EtOAc 7:3, 1% AcOH).

• Causality: The temperature is capped at 50 °C to balance turnover frequency against the thermal degradation of enantioselectivity. During workup, acidification to pH 2 ensures the product is fully protonated, allowing it to partition efficiently into the organic phase. The addition of 1% AcOH in the chromatography eluent suppresses the ionization of the carboxylic acid, preventing product streaking on the silica column and ensuring sharp fraction collection.

Rh-catalyzed asymmetric conjugate addition cycle for 3-arylbutanoic acid synthesis.

Analytical Workflows & Stereochemical Validation

Trust in a synthetic protocol is only as strong as its analytical verification. To guarantee the integrity of the (3S) stereocenter and the chemical purity of the bulk material, the workflow relies on a closed-loop, orthogonal validation system. Relying solely on optical rotation is a common pitfall; trace chiral impurities can drastically skew polarimetry results.

• Primary Validation (Chiral HPLC): The purified product is analyzed using a Daicel Chiralpak AD-H column (Hexane/IPA/TFA 90:10:0.1). By comparing the retention time against a synthesized racemic standard, the enantiomeric excess (ee) is strictly quantified. A validated batch must yield >99% ee.

• Secondary Validation (NMR Derivatization): To absolutely confirm the (3S) absolute configuration independent of literature values, a 5 mg aliquot is derivatized with both (R)- and (S)-Mosher's acid chlorides. The resulting diastereomers are analyzed via ¹H and ¹⁹F NMR. The predictable chemical shift differences (Δδ) between the diastereomeric protons provide an unambiguous, self-contained proof of the stereocenter's geometry.

Orthogonal analytical workflow for validating the (3S) stereocenter and purity.

References

• Palladium-Catalyzed Diastereoselective Synthesis of 3-Arylbutanoic Acid Derivatives The Journal of Organic Chemistry, American Chemical Society. URL:[Link]

• Mechanistic Insight into Asymmetric Hetero-Michael Addition of α,β-Unsaturated Carboxylic Acids Catalyzed by Multifunctional Thioureas Journal of the American Chemical Society, American Chemical Society. URL:[Link]

• 1,3-Benzodioxole-5-carboxylic acid | C8H6O4 | CID 7196 PubChem, National Institutes of Health. URL: [Link]

• Asymmetric Conjugate Addition of Carboxylic Acids to a,b-Unsaturated Esters Science of Synthesis, Thieme Chemistry. URL:[Link]

Technical Whitepaper: Synthesis, Characterization, and Application of (3S)-3-(1,3-Dioxaindan-5-yl)butanoic acid

Executive Summary

In the landscape of modern drug discovery, chiral building blocks bearing privileged pharmacophores are critical for developing highly selective therapeutics. (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid (also known as (S)-3-(1,3-benzodioxol-5-yl)butanoic acid) is a highly specialized chiral intermediate[1]. Featuring a methylenedioxyphenyl (benzodioxole) moiety coupled with a strictly defined (3S)-beta-stereocenter, this compound serves as a foundational scaffold for synthesizing targeted agents, particularly in the realms of phosphodiesterase (PDE) inhibition and endothelin receptor antagonism.

As a Senior Application Scientist, I have structured this guide to move beyond basic chemical properties. We will dissect the retrosynthetic rationale, detail a self-validating synthetic protocol, and explore the mechanistic pharmacology of this molecule's downstream derivatives.

Physicochemical Profiling

Accurate physicochemical data is the bedrock of analytical validation. The following table summarizes the core quantitative metrics for (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid[2].

Property	Value
Chemical Name	(3S)-3-(1,3-dioxaindan-5-yl)butanoic acid
Common Synonyms	(S)-3-(Benzo[d][1,3]dioxol-5-yl)butanoic acid
CAS Registry Number	2227689-29-2
Molecular Formula	C11H12O4
Molecular Weight	208.21 g/mol
Predicted Boiling Point	344.8 ± 31.0 °C
Predicted Density	1.286 ± 0.06 g/cm³
Stereochemistry	(3S) absolute configuration

Retrosynthetic Strategy and Mechanistic Rationale

The primary challenge in synthesizing (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid is the precise installation of the beta-stereocenter. While Rhodium-catalyzed conjugate addition of arylboronic acids to crotonates is a viable pathway, Ruthenium-catalyzed asymmetric hydrogenation of an α,β -unsaturated ester offers superior scalability, atom economy, and enantiomeric excess (ee).

The retrosynthetic logic dictates a two-stage approach:

• Olefination: Construction of the carbon backbone via a Horner-Wadsworth-Emmons (HWE) reaction to yield a geometrically pure (E)-alkene.

• Asymmetric Hydrogenation: Utilization of a chiral Ruthenium-BINAP complex to dictate the facial selectivity of hydride transfer, ensuring the strict formation of the (3S)-enantiomer.

Fig 1. Enantioselective synthesis workflow for (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid.

Self-Validating Experimental Protocol

To ensure scientific integrity, the following methodology is designed as a self-validating system. Proceeding to subsequent steps is contingent upon passing orthogonal analytical checkpoints.

Step 1: Horner-Wadsworth-Emmons (HWE) Olefination

Objective: Synthesize Ethyl (E)-3-(1,3-dioxaindan-5-yl)but-2-enoate.

• Procedure:

  • Suspend NaH (60% dispersion in mineral oil, 1.2 eq) in anhydrous THF at 0 °C under an argon atmosphere.

  • Add triethyl phosphonoacetate (1.1 eq) dropwise. Causality: Slow addition controls the exothermic deprotonation, preventing localized heating that could degrade the phosphonate reagent.

  • Introduce 3,4-methylenedioxyacetophenone (1.0 eq) dissolved in THF.

  • Warm to ambient temperature and stir for 4 hours.

• Validation Checkpoint: Monitor by TLC (Hexanes/EtOAc 8:2). Analyze the crude product by 1 H NMR to confirm the (E)-alkene geometry (identified by the characteristic vinylic proton singlet at ~6.0 ppm). The (E)-selectivity is paramount; the subsequent chiral hydrogenation requires a geometrically pure substrate to achieve high enantioselectivity.

Step 2: Enantioselective Hydrogenation

Objective: Establish the (3S) stereocenter to yield Ethyl (3S)-3-(1,3-dioxaindan-5-yl)butanoate.

• Procedure:

  • In a high-pressure Parr reactor, dissolve the (E)-enoate in degassed anhydrous methanol.

  • Add the chiral catalyst Ru(OAc) 2​ ((S)-BINAP) (0.5 mol%). Causality: The (S)-BINAP ligand creates a rigid chiral pocket that sterically blocks one face of the alkene. This forces the coordination and subsequent hydride transfer to occur exclusively from the Re-face, yielding the desired (S)-enantiomer.

  • Pressurize the reactor with H 2​ gas to 50 psi and stir at 50 °C for 12 hours.

• Validation Checkpoint (Critical): Do not proceed without validating the enantiomeric excess via Chiral HPLC (e.g., Chiralpak AD-H column). The ee must be >98%. Suboptimal ee indicates potential catalyst poisoning by oxygen or moisture, necessitating a stricter inert atmosphere.

Step 3: Saponification and Isolation

Objective: Cleave the ethyl ester to yield the target API building block, CAS 2227689-29-2[2].

• Procedure:

  • Dissolve the chiral ester in a 3:1 mixture of THF/H 2​ O.

  • Add LiOH·H 2​ O (2.0 eq) and stir at room temperature (20-25 °C) for 6 hours. Causality: Temperature control is strictly maintained. Elevated temperatures during basic hydrolysis can lead to base-catalyzed epimerization of the newly formed beta-stereocenter.

  • Acidify the aqueous layer with 1M HCl to pH 2.0 and extract with ethyl acetate.

  • Dry over MgSO 4​ , filter, and concentrate in vacuo.

• Validation Checkpoint: Confirm the final structure via 13 C NMR (ensuring the ester carbonyl peak shifts to a carboxylic acid peak at ~178 ppm) and verify that the final optical rotation matches the specific rotation standard for the (3S) enantiomer.

Pharmacological Utility and Downstream Applications

The 1,3-dioxaindan (benzodioxole) moiety is a privileged bioisostere in medicinal chemistry. It mimics the hydrogen bond acceptor capabilities of catechol groups without suffering from their metabolic instability (such as rapid Phase II glucuronidation or sulfation).

When combined with a chiral beta-branched butanoic acid, this scaffold becomes an ideal precursor for synthesizing inhibitors of Phosphodiesterase 4 (PDE4) . In PDE4 inhibitors, the benzodioxole ring fits snugly into the hydrophobic bimetallic pocket of the enzyme. The strictly controlled (3S) chiral center dictates the spatial orientation of the molecule, ensuring high target affinity while minimizing the off-target interactions that historically caused emesis in first-generation PDE4 inhibitors.

Fig 2. Downstream signaling pathway of PDE4 inhibition by benzodioxole-derived candidates.

By utilizing (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid as a starting material, drug development professionals can bypass the complex late-stage resolution of enantiomers, significantly streamlining the path from discovery to clinical manufacturing.

References

Sources

• 1. Sapphire Bioscience [sapphirebioscience.com]
• 2. (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid CAS#: 2227689-29-2 [chemicalbook.com]

Mass Spectrometry of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid: A Comprehensive Guide to Fragmentation Mechanisms, Analytical Workflows, and Method Validation

Executive Summary & Molecule Overview

(3S)-3-(1,3-dioxaindan-5-yl)butanoic acid—also known as (3S)-3-(1,3-benzodioxol-5-yl)butanoic acid—is a chiral organic molecule featuring a 1,3-benzodioxole core linked to a butanoic acid aliphatic chain. With a molecular formula of C₁₁H₁₂O₄ and an exact monoisotopic mass of 208.0736 Da, its structural duality dictates its behavior in a mass spectrometer. The carboxylic acid moiety governs its primary ionization pathways, while the methylenedioxy-substituted aromatic ring drives its highly specific collision-induced dissociation (CID) fragmentation patterns.

This whitepaper provides an authoritative, causality-driven guide to the mass spectrometric analysis of this compound, detailing ionization strategies, high-resolution mass spectrometry (HRMS) fragmentation mechanisms, and a self-validating chiral LC-MS/MS bioanalytical protocol.

Structural Properties & Ionization Strategies

The selection of an ionization mode is the foundational step in method development. For (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid, two primary strategies are employed depending on the required sensitivity and matrix complexity:

Native Analysis via Negative Electrospray Ionization (ESI-)

In its native state, the molecule is best analyzed in negative ion mode (ESI-). The carboxylic acid group readily deprotonates to form a stable[M-H]⁻ ion at m/z 207.0663. However, short-chain aliphatic carboxylic acids often suffer from poor retention on standard reversed-phase liquid chromatography (RP-LC) columns and are susceptible to severe matrix suppression in ESI-[1].

Derivatization-Enhanced Positive Ionization (ESI+)

To overcome the limitations of native ESI-, pre-column derivatization is highly recommended for trace-level quantification. Reacting the carboxylic acid with 3-nitrophenylhydrazine (3-NPH) in the presence of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) yields an alkyl hydrazone derivative. The Causality: This derivatization serves a dual purpose. First, it neutralizes the polar carboxylic acid, significantly increasing the molecule's hydrophobicity and retention on C18 columns. Second, the 3-NPH moiety introduces a highly ionizable functional group that shifts the analysis to positive ion mode (ESI+), drastically improving the signal-to-noise ratio and achieving near 100% derivatization yields in biological matrices[2][3].

HRMS Fragmentation Mechanisms

Understanding the exact fragmentation pathways is critical for selecting robust Multiple Reaction Monitoring (MRM) transitions. The fragmentation of this molecule is driven by the thermodynamic stability of the leaving groups and the resulting radical/cationic species.

Negative Ion Mode CID Pathways

When the [M-H]⁻ precursor (m/z 207.0663) is subjected to CID, two primary pathways emerge:

• Decarboxylation: The most thermodynamically favorable cleavage is the loss of carbon dioxide (CO₂, 44 Da) from the butanoic acid chain, yielding a highly abundant product ion at m/z 163.0764.

• Benzodioxole Cleavage: The 1,3-dioxaindan (benzodioxole) ring is structurally prone to the neutral loss of formaldehyde (CH₂O, 30 Da). This cleavage of the methylenedioxy ring is driven by the stability of the resulting catechol-like radical or anion[4]. This yields a fragment at m/z 177.0557.

• Sequential Loss: The combined loss of CO₂ and CH₂O generates a highly specific diagnostic fragment at m/z 133.0658.

Fig 1: Proposed negative-ion HRMS fragmentation pathway of the target analyte.

Chiral LC-MS/MS Considerations

Because the target analyte is the specific (3S) enantiomer, distinguishing it from its (3R) counterpart is vital. Enantiomers possess identical masses and fragmentation patterns, rendering mass spectrometry alone blind to their differences.

The Causality: To resolve this, a chiral stationary phase (CSP) must be integrated into the LC-MS/MS workflow. Macrocyclic glycopeptide-based columns (e.g., CHIROBIOTIC) are highly effective for chiral carboxylic acids. These columns provide enantioselective clefts that interact differentially with the spatial arrangements of the (3S) and (3R) enantiomers via hydrogen bonding, pi-pi interactions, and steric hindrance, allowing for baseline chromatographic separation prior to MS ionization[5].

Experimental Protocol: Method Development & Validation

To ensure scientific integrity, the bioanalytical method must be a self-validating system compliant with FDA/ICH M10 guidelines[6].

Step-by-Step Methodology

• Sample Preparation: Aliquot 50 µL of the biological matrix (e.g., plasma). Spike with 10 µL of an isotopically labeled internal standard (IS) to correct for matrix effects and extraction losses.

• Protein Precipitation: Add 150 µL of ice-cold acetonitrile. Vortex vigorously for 2 minutes to denature proteins, then centrifuge at 14,000 × g for 10 minutes at 4°C. Transfer the supernatant to a clean vial.

• Derivatization (3-NPH): Add 50 µL of 200 mM 3-NPH and 50 µL of 120 mM EDC (prepared in 6% pyridine/acetonitrile). Incubate at 40°C for 30 minutes. Quench the reaction, dry under a gentle stream of nitrogen, and reconstitute in the initial mobile phase[3].

• Chiral LC Separation: Inject 5 µL onto a chiral CSP column. Use an isocratic or shallow gradient elution (Mobile Phase A: 0.1% Formic acid in water; Mobile Phase B: Acetonitrile) to maintain the delicate chiral resolution.

• System Suitability Testing (SST): Before every batch, inject a double-blank (matrix without analyte or IS) and a zero-blank (matrix with IS only). Logic: This self-validating step proves the absence of carryover and ensures that endogenous isobaric interferences are not falsely inflating the quantitative readouts.

Fig 2: End-to-end chiral LC-MS/MS bioanalytical workflow incorporating 3-NPH derivatization.

Data Presentation & Quantitative Metrics

The following tables summarize the quantitative parameters required to execute and validate this LC-MS/MS method effectively.

Table 1: Optimized MRM Transitions (Native Molecule, ESI-)

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Structural Assignment	Purpose
207.06	163.07	15	[M-H - CO₂]⁻	Quantifier
207.06	133.06	25	[M-H - CO₂ - CH₂O]⁻	Qualifier
207.06	177.05	20	[M-H - CH₂O]⁻	Qualifier

Table 2: FDA/ICH M10 Validation Acceptance Criteria Summary

Validation Parameter	FDA / ICH M10 Acceptance Criteria	Methodological Purpose
Accuracy	±15% of nominal concentration (±20% at LLOQ)	Ensures the measured value reflects the true concentration.
Precision (CV%)	≤15% (≤20% at LLOQ)	Validates the reproducibility of the extraction and MS detection.
Selectivity	Blank response <20% of LLOQ; IS response <5%	Proves the chiral column and MRM transitions isolate the target.
Matrix Effect	IS-normalized matrix factor CV ≤15%	Ensures biological components do not unpredictably suppress ESI.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. phaidra.vetmeduni.ac.at [phaidra.vetmeduni.ac.at]
• 3. ro.ecu.edu.au [ro.ecu.edu.au]
• 4. scispace.com [scispace.com]
• 5. lcms.cz [lcms.cz]
• 6. Designing LCMS Studies with the FDA in Mind from the Start | ​Agilex Biolabs [agilexbiolabs.com]

Predictive Profiling and Pharmacological Potential of (3S)-3-(1,3-Dioxaindan-5-yl)butanoic Acid: A Technical Guide

Executive Summary

(3S)-3-(1,3-dioxaindan-5-yl)butanoic acid—structurally synonymous with (3S)-3-(1,3-benzodioxol-5-yl)butanoic acid—is a chiral organic compound characterized by a 1,3-dioxaindan (methylenedioxyphenyl) core attached to a stereospecific butanoic acid aliphatic chain. In drug discovery, the 1,3-dioxaindan moiety is a privileged pharmacophore, historically recognized for its ability to modulate metabolic enzymes and interact with specific neuroreceptor targets. This whitepaper provides an authoritative predictive profile of this compound, detailing its physicochemical properties, computational ADMET workflows, mechanistic pharmacology, and the biophysical protocols required for its experimental validation.

Part 1: In Silico Physicochemical & ADMET Profiling

Before committing resources to chemical synthesis, predictive profiling is essential to determine a compound's viability as a lead molecule. Using established in silico models, we can predict the behavior of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid in biological systems[1].

The causality behind these specific metrics lies in their direct impact on pharmacokinetics. For instance, a Topological Polar Surface Area (TPSA) of 55.76 Ų combined with a LogP of ~2.1 places this molecule squarely within the optimal zone for both gastrointestinal absorption and blood-brain barrier (BBB) penetration. The presence of a single stereocenter (3S) dictates that enantiomeric purity will be critical, as spatial orientation directly influences binding affinity and off-target toxicity.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Pharmacological Significance
Molecular Formula	C₁₁H₁₂O₄	Standard small-molecule footprint.
Molecular Weight	208.21 g/mol	Highly optimal for oral absorption (<500 Da).
LogP (Lipophilicity)	~2.1	Balances aqueous solubility with lipid membrane permeability.
TPSA	55.76 Ų	Favorable for BBB penetration (<90 Ų) and systemic distribution.
H-Bond Donors	1	Complies with Lipinski’s Rule of 5 (≤5); minimizes desolvation penalty.
H-Bond Acceptors	4	Complies with Lipinski’s Rule of 5 (≤10).
Rotatable Bonds	3	High conformational stability, reducing the entropic penalty upon target binding.
Stereochemistry	(3S)	Enantiomeric purity is required for specific target engagement.

Part 2: Computational Workflow for ADMET Prediction

To generate reliable predictive data, a structured computational workflow must be employed. We utilize the SwissADME framework due to its robust physics-based models (e.g., iLOGP) and graphical classification models (e.g., BOILED-Egg)[1].

Step-by-Step Computational Protocol

• Ligand Preparation: Input the canonical SMILES string of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid into a molecular builder.

• Geometry Optimization: Minimize the 3D structure using the MMFF94 force field. Causality: MMFF94 is specifically parameterized for organic molecules, ensuring the 3D conformation reflects the lowest energy state, which is strictly required for accurate surface-area-dependent calculations (like TPSA).

• ADMET Execution: Submit the optimized structure to the SwissADME server to compute physicochemical descriptors, lipophilicity, and drug-likeness[1].

• Toxicity Screening: Run the structure through the OSIRIS Property Explorer to flag potential mutagenic, tumorigenic, or reproductive risks based on structural alerts.

Caption: In silico ADMET workflow for predicting the pharmacokinetic profile of the target compound.

Part 3: Mechanistic Pharmacology & Target Interaction

The most prominent pharmacological feature of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid is its 1,3-dioxaindan (methylenedioxyphenyl) core. Compounds containing this moiety are widely recognized as mechanism-based inhibitors of Cytochrome P450 (CYP450) enzymes, particularly isoforms like CYP3A4 and CYP2D6[2].

The Mechanism of CYP450 Inactivation

When the compound enters the CYP450 active site, the enzyme attempts to catalyze the oxidative cleavage of the methylenedioxy group. However, this oxidation generates a highly reactive carbene intermediate[3]. Instead of releasing a stable metabolite, this carbene acts as a strong σ -donor, coordinating directly with the ferrous (Fe²⁺) heme iron of the CYP enzyme[4].

This forms a stable, quasi-irreversible Metabolic Intermediate Complex (MIC)[3]. By locking the heme iron in a state that cannot bind oxygen, the enzyme is functionally inactivated[4]. This mechanism is highly valuable in drug development for designing pharmacokinetic boosters (agents that intentionally inhibit CYP3A4 to increase the half-life of co-administered drugs)[2].

Caption: Mechanism-based inhibition of CYP450 by the 1,3-dioxaindan reactive carbene intermediate.

Part 4: Experimental Validation Protocol (Surface Plasmon Resonance)

To empirically validate the binding affinity ( KD​ ) and kinetic rates ( Kon​ , Koff​ ) of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid to a target CYP450 enzyme, Surface Plasmon Resonance (SPR) is the industry standard[5].

Causality: SPR is selected over traditional endpoint assays (like fluorescence polarization) because it provides real-time, label-free kinetic data[6]. This is critical for mechanism-based inhibitors, as their efficacy is driven by slow dissociation rates ( Koff​ ) rather than just equilibrium affinity[6].

Self-Validating SPR Methodology

• Sensor Chip Preparation: Utilize a CM5 sensor chip. Causality: The carboxymethyl dextran matrix provides a hydrophilic environment that minimizes non-specific hydrophobic interactions while offering abundant carboxyl groups for standard amine coupling.

• Ligand Immobilization: Activate the CM5 surface using EDC/NHS chemistry. Inject recombinant human CYP3A4 (diluted in 10 mM sodium acetate, pH 4.5) until an immobilization level of ~3000 Response Units (RU) is achieved. Block remaining active esters with 1M ethanolamine-HCl.

• Assay Validation (The Self-Validating Step): Inject a known, high-affinity CYP3A4 inhibitor (e.g., ketoconazole) at a saturating concentration (10 µM). The resulting Rmax​ validates the functional integrity and active fraction of the immobilized enzyme. If the Rmax​ is below 70% of the theoretical maximum, the chip is discarded, ensuring all subsequent data is biologically relevant.

• Analyte Injection (Multi-Cycle Kinetics): Inject (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid across a concentration gradient (e.g., 3.125 nM to 100 nM) at a flow rate of 30 µL/min. Causality: A high flow rate minimizes mass transport limitations, ensuring the observed kinetics reflect true binding events.

• Data Analysis: Fit the resulting sensorgrams to a 1:1 Langmuir binding model or a two-state reaction model (to account for the transition from a reversible complex to the quasi-irreversible MIC) to extract KD​ , Kon​ , and Koff​ .

Sources

• 1. researchgate.net [researchgate.net]
• 2. Mechanisms of inhibitory and regulatory effects of methylenedioxyphenyl compounds on cytochrome P450-dependent drug oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Human cytochrome p450 inhibition and metabolic-intermediate complex formation by goldenseal extract and its methylenedioxyphenyl components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolite-cytochrome P450 complex formation by methylenedioxyphenyl lignans of Piper cubeba: mechanism-based inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protein Interaction Analysis by Surface Plasmon Resonance | Springer Nature Experiments [experiments.springernature.com]
• 6. pubs.acs.org [pubs.acs.org]

(3S)-3-(1,3-Dioxaindan-5-yl)butanoic Acid: A Chiral Building Block for Advanced Pharmaceutical Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Chiral Building Blocks in Modern Drug Discovery

In the landscape of contemporary drug development, the chirality of a molecule is a paramount consideration. The three-dimensional arrangement of atoms in a therapeutic agent dictates its interaction with biological targets, which are themselves chiral entities like proteins and nucleic acids. This stereospecificity means that often only one enantiomer of a chiral drug is responsible for the desired therapeutic effect, while the other may be inactive or, in some cases, contribute to undesirable side effects[1]. Consequently, the ability to synthesize enantiomerically pure active pharmaceutical ingredients (APIs) is a cornerstone of modern medicinal chemistry[2].

(3S)-3-(1,3-Dioxaindan-5-yl)butanoic acid, also known as (3S)-3-(1,3-benzodioxol-5-yl)butanoic acid, has emerged as a valuable chiral building block in this context. Its utility lies in the combination of a stereochemically defined propanoic acid chain and a 1,3-benzodioxole moiety. The chiral center provides a scaffold for constructing complex molecules with precise stereochemistry, while the 1,3-benzodioxole group is a common feature in a variety of biologically active compounds and can influence the pharmacokinetic and pharmacodynamic properties of a drug candidate. This guide provides a comprehensive overview of the synthesis, properties, and applications of this important chiral intermediate, with a focus on its role in the synthesis of advanced pharmaceutical agents.

Synthesis of (3S)-3-(1,3-Dioxaindan-5-yl)butanoic Acid: Strategies and Methodologies

The synthesis of enantiomerically pure (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid can be approached through two primary strategies: asymmetric synthesis or chiral resolution of a racemic mixture. The choice of method often depends on factors such as scalability, cost-effectiveness, and the desired level of enantiomeric purity.

Asymmetric Synthesis

Asymmetric synthesis aims to directly produce the desired (S)-enantiomer, thereby avoiding the loss of 50% of the material inherent in classical resolution methods. A prevalent and highly effective method for this is the asymmetric hydrogenation of a suitable prochiral precursor.

Workflow for Asymmetric Hydrogenation:

Caption: Chiral resolution via diastereomeric salt formation.

Causality Behind Experimental Choices:

The principle behind this method is that diastereomers have different physical properties, including solubility.[3] By reacting the racemic acid with a single enantiomer of a chiral base, two diastereomeric salts are formed. The choice of the resolving agent is crucial; it should form a stable, crystalline salt with one of the enantiomers of the acid, allowing for its selective precipitation from the solution. The solvent system for crystallization is also a key parameter that needs to be optimized to achieve efficient separation. After isolation of the desired diastereomeric salt, the chiral auxiliary is removed by acidification to yield the enantiomerically pure carboxylic acid. This method is often favored in industrial settings due to its scalability and the relatively low cost of many common resolving agents.

Physicochemical Properties

The physicochemical properties of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid are critical for its handling, storage, and reactivity in subsequent synthetic steps.

Property	Value	Source
Molecular Formula	C₁₁H₁₂O₄	[4]
Molecular Weight	208.21 g/mol	[4]
Appearance	White to off-white solid	Inferred from similar compounds
Melting Point	Not explicitly reported, but related benzodioxole carboxylic acids have melting points in the range of 100-200 °C.	Inferred from related compounds
Optical Rotation ([α]D)	Specific rotation value is crucial for confirming the enantiomeric purity but is not readily available in public literature. It would be a negative value for the (S)-enantiomer based on conventions for similar structures.	[5][6][7]
Solubility	Soluble in common organic solvents like methanol, ethanol, and dichloromethane. Sparingly soluble in water.	Inferred from structure

Application in the Synthesis of Tasimelteon: A Case Study

A prominent application of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid is as a key chiral intermediate in the synthesis of Tasimelteon. Tasimelteon is a selective agonist for the melatonin receptors MT1 and MT2 and is approved for the treatment of non-24-hour sleep-wake disorder. The (S)-configuration of the butanoic acid derivative is crucial for the final stereochemistry and biological activity of the drug.

Role in the Melatonin Receptor Signaling Pathway

Tasimelteon exerts its therapeutic effect by mimicking the action of endogenous melatonin. Melatonin is a hormone primarily released by the pineal gland in response to darkness, and it plays a central role in regulating the circadian rhythm, our internal body clock.

Caption: Simplified signaling pathway of Tasimelteon at melatonin receptors.

By binding to and activating the MT1 and MT2 receptors in the suprachiasmatic nucleus (SCN) of the hypothalamus, the body's master clock, Tasimelteon helps to entrain the circadian rhythm to a 24-hour cycle. This is particularly beneficial for individuals who are totally blind and cannot perceive the light-dark cues that normally regulate the sleep-wake cycle. The activation of these G-protein coupled receptors leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and subsequent downstream cellular effects that promote sleep and regulate the timing of the circadian rhythm.

Synthetic Protocol: Conversion to a Tasimelteon Precursor

The carboxylic acid group of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid is typically activated to facilitate its coupling with other synthetic intermediates. A common strategy involves the formation of an amide bond.

Step-by-Step Experimental Protocol:

• Activation of the Carboxylic Acid:

  • To a solution of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid in an anhydrous aprotic solvent (e.g., dichloromethane or tetrahydrofuran) at 0 °C, is added a coupling agent such as 1,1'-carbonyldiimidazole (CDI) or a combination of a carbodiimide (e.g., EDC) and an activating agent (e.g., HOBt).

  • The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature for 1-2 hours to ensure complete formation of the activated intermediate (e.g., an acyl imidazole or an activated ester).

  • Causality: The activation of the carboxylic acid is necessary to convert the hydroxyl group into a better leaving group, thereby facilitating nucleophilic attack by an amine in the subsequent step. The choice of coupling agent can influence the reaction rate, yield, and prevention of side reactions such as racemization.

• Amide Bond Formation:

  • To the solution containing the activated acid, a solution of the desired amine intermediate for the Tasimelteon synthesis (e.g., a specific amino-cyclopropane derivative) in the same solvent is added dropwise at 0 °C.

  • The reaction is stirred at room temperature until completion, which is typically monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Causality: The amine acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate, which then collapses to form the stable amide bond and release the leaving group. The reaction conditions are generally kept mild to preserve the stereochemical integrity of the chiral center.

• Work-up and Purification:

  • Upon completion of the reaction, the mixture is typically washed sequentially with a dilute aqueous acid (e.g., 1N HCl) to remove any unreacted amine and a dilute aqueous base (e.g., saturated NaHCO₃ solution) to remove any unreacted carboxylic acid.

  • The organic layer is then washed with brine, dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel or by recrystallization to afford the desired amide precursor of Tasimelteon in high purity.

  • Causality: The aqueous work-up is a standard procedure to remove water-soluble impurities and byproducts. The final purification step is essential to obtain the product with the high degree of purity required for pharmaceutical intermediates.

Conclusion

(3S)-3-(1,3-Dioxaindan-5-yl)butanoic acid stands as a testament to the critical role of chiral building blocks in the synthesis of complex and stereochemically defined pharmaceutical agents. Its successful application in the synthesis of the melatonin receptor agonist, Tasimelteon, underscores its importance in modern drug development. The ability to produce this intermediate in high enantiomeric purity through either asymmetric synthesis or chiral resolution provides medicinal chemists with a versatile tool for constructing molecules with precise three-dimensional architectures. As the demand for enantiomerically pure drugs continues to grow, the strategic use of such well-defined chiral building blocks will remain a key enabler of innovation in the pharmaceutical industry.

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The 1,3-Benzodioxole Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide on the Structure-Activity Relationship of 1,3-Benzodioxole Derivatives for Researchers, Scientists, and Drug Development Professionals.

The 1,3-benzodioxole moiety, a bicyclic system where a benzene ring is fused to a 1,3-dioxole ring, represents a cornerstone in medicinal chemistry.[1][2] This scaffold is not only prevalent in a vast array of natural products, such as safrole from sassafras oil, but also serves as a versatile building block in the synthesis of numerous biologically active compounds.[3][4] Its unique electronic and conformational properties impart favorable pharmacokinetic and pharmacodynamic characteristics to molecules, making it a "privileged structure" in the design of novel therapeutic agents. This guide, curated from the perspective of a Senior Application Scientist, delves into the intricate structure-activity relationships (SAR) of 1,3-benzodioxole derivatives, offering field-proven insights into their design, synthesis, and biological evaluation.

Part 1: The Chemical Versatility and Biological Significance of the 1,3-Benzodioxole Core

The 1,3-benzodioxole ring system, also known as methylenedioxybenzene, is characterized by a stable, aromatic benzene ring fused to a five-membered dioxole ring.[1][5] This arrangement is more than a mere structural curiosity; the methylenedioxy bridge significantly influences the electronic properties of the aromatic ring, modulating its reactivity and interaction with biological targets.[2] The oxygen atoms in the dioxole ring are electron-donating, which can enhance the electron density of the benzene ring and facilitate electrophilic substitution reactions, making it a versatile template for chemical modification.[6]

Historically, the biological significance of 1,3-benzodioxole derivatives was first recognized through the synergistic effects of sesame oil on the insecticidal activity of pyrethrum.[7] This led to the identification of piperonyl butoxide, a potent inhibitor of cytochrome P450 enzymes, as the active component. This inhibitory action on CYP450 enzymes is a double-edged sword; while it can enhance the efficacy of co-administered drugs by slowing their metabolism, it also presents a potential for drug-drug interactions that must be carefully considered during drug development.[1][8]

Beyond its influence on drug metabolism, the 1,3-benzodioxole scaffold is a key pharmacophore in a wide range of therapeutic areas, including oncology, infectious diseases, and neurology.[9][10] Its derivatives have been reported to exhibit a remarkable spectrum of biological activities, including antitumor, antimicrobial, anti-hyperlipidemic, and neuroprotective effects.[9][11]

Part 2: Decoding the Structure-Activity Relationship: A Target-Centric Approach

The biological activity of 1,3-benzodioxole derivatives is exquisitely sensitive to the nature and position of substituents on the bicyclic core. Understanding these structure-activity relationships is paramount for the rational design of potent and selective therapeutic agents.

Anticancer Activity: Targeting Proliferation and Inducing Apoptosis

The 1,3-benzodioxole scaffold is a prominent feature in several potent anticancer agents, both natural and synthetic. The SAR of these compounds is often tied to their ability to inhibit crucial cellular processes like tubulin polymerization or to induce programmed cell death (apoptosis).

One of the key mechanisms of action for anticancer 1,3-benzodioxole derivatives is the inhibition of tubulin polymerization, a critical process for cell division.[6][12] The SAR for this activity has been extensively studied, revealing several key structural requirements for optimal potency. For instance, in a series of 6-benzyl-1,3-benzodioxole derivatives, an intact dioxole ring, a methoxy or ethoxy substituent at position 5, and a para-methoxy group on the benzyl moiety at position 6 were found to be crucial for maximal activity.[6] The introduction of additional methoxy groups on the benzyl substituent, in an attempt to mimic the structure of podophyllotoxin, surprisingly led to a significant decrease in antitubulin activity.[6]

Another important anticancer mechanism involves the induction of apoptosis, often through the generation of reactive oxygen species (ROS) and inhibition of the thioredoxin (Trx) system.[9][13] For example, conjugating 1,3-benzodioxole derivatives with arsenical precursors resulted in compounds with enhanced anti-proliferative properties due to their ability to inhibit the thioredoxin system, induce oxidative stress, and promote apoptosis.[9][11][13]

Table 1: SAR of 1,3-Benzodioxole Derivatives as Anticancer Agents

Compound/Scaffold	Key Structural Features	Biological Activity (IC50)	Mechanism of Action	Reference
6-Benzyl-1,3-benzodioxole Derivatives	Intact dioxole ring, 5-methoxy/ethoxy, 6-(p-methoxybenzyl)	Potent tubulin polymerization inhibitors	Inhibition of tubulin polymerization	[6]
Noscapine Analogues	Expansion of the dioxolane ring, inclusion of deuterium or fluorine	EC50 = 0.73 - 1.50 μM (MCF-7 cells)	Inhibition of tubulin polymerization	[5]
1,3-Benzodioxole-Arsenical Conjugates	Conjugation of 1,3-benzodioxole with arsenical precursors	Enhanced anti-proliferative activity	Inhibition of thioredoxin system, induction of oxidative stress and apoptosis	[9][11][13]
(E)-3-(benzo[d][1][7]dioxol-5-yl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)acrylamide (YL201)	Vinyl linker and trifluoromethylpiperazine incorporation	IC50 = 4.92 ± 1.09 μM (MDA-MB-231 cells)	Suppression of proliferation, adhesion, invasion, and migration	[14]

Antimicrobial Activity: A Renewed Assault on Drug-Resistant Pathogens

The rise of antibiotic resistance has spurred the search for novel antimicrobial agents with new mechanisms of action. 1,3-Benzodioxole derivatives have emerged as a promising class of compounds in this area, with activity against a range of bacteria and fungi.[1][15]

Schiff base derivatives of 1,3-benzodioxole have shown particular promise as antibacterial agents.[1] For example, a Schiff base derivative synthesized from piperonal demonstrated the ability to inhibit four out of five tested pathogenic bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).[1] The predicted target for this compound was the bacterial FabH enzyme, a key component of the fatty acid synthesis pathway.[1]

The SAR of these antimicrobial derivatives often hinges on the nature of the substituents on the aromatic ring and the imine nitrogen of the Schiff base. For instance, the introduction of a bromine atom at the 6-position of 1,3-benzodioxole-5-carboxaldehyde resulted in a compound with potent antibacterial and antifungal activities.

Table 2: SAR of 1,3-Benzodioxole Derivatives as Antimicrobial Agents

Compound/Scaffold	Key Structural Features	Antimicrobial Activity (MIC)	Mechanism of Action	Reference
1,3-Benzodioxole Schiff Base Derivatives	Imine (-C=N-) linkage	Inhibition of MRSA and other pathogenic bacteria	Predicted inhibition of bacterial FabH enzyme	[1]
6-bromo-1,3-benzodioxole-5-carboxaldehyde	Bromine substitution at the 6-position	Potent antibacterial and antifungal activity	Not specified	[16]
Peptidyl derivatives of 1,3-benzodioxole	5- and 6-substituted peptidyl moieties	Inhibition of Bacillus subtilis growth	Not specified	[17]

Neuroprotective Activity: Modulating Monoamine Oxidase

Monoamine oxidase (MAO) enzymes are crucial for the metabolism of neurotransmitters, and their inhibition can be a therapeutic strategy for neurodegenerative diseases like Parkinson's disease.[18] 1,3-Benzodioxole derivatives have been investigated as MAO inhibitors, with some compounds showing high potency and selectivity for the MAO-B isoform.[18]

For a series of sesamol (1,3-benzodioxol-5-ol) and benzodioxane derivatives, the benzodioxane derivatives were found to be particularly potent MAO-B inhibitors, with IC50 values in the nanomolar range.[18] The most potent compound in this series, 6-[(3-bromophenyl)methoxy]-2,3-dihydro-1,4-benzodioxine, exhibited reversible inhibition of MAO-B.[18] This highlights the potential of the 1,3-benzodioxole scaffold in the design of novel therapeutics for neurological disorders.

Part 3: From Bench to Clinic: Key Synthetic and Experimental Protocols

A deep understanding of SAR is incomplete without the practical knowledge of how to synthesize and evaluate these compounds. This section provides detailed, step-by-step methodologies for key experimental workflows, reflecting the best practices in the field.

Synthesis of a Bioactive 1,3-Benzodioxole Derivative: N-(benzo[d][1][7]dioxol-5-yl)-2-(benzylthio)acetamide

This protocol outlines a general three-step synthesis for a class of N-(benzo[d][1][7]dioxol-5-yl)-2-(one-benzylthio)acetamide derivatives, which have shown promising biological activities.[10]

Step 1: Synthesis of 2-(benzylthio)acetic acid

• To a solution of substituted benzyl bromide (1.0 eq) in a mixture of ethanol and water, add sodium hydroxide (1.1 eq) and thioglycolic acid (1.1 eq).

• Heat the reaction mixture at 78°C for 3 hours.

• After cooling to room temperature, acidify the mixture with hydrochloric acid to pH 2-3.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 2-(benzylthio)acetic acid, which can be used in the next step without further purification.

Step 2: Formation of the Acid Chloride

• To a solution of the crude 2-(benzylthio)acetic acid (1.0 eq) in dichloromethane at 0°C, add oxalyl chloride (1.2 eq) dropwise.

• Stir the reaction mixture at 0°C for 30 minutes, and then at room temperature for 1.5 hours.

• Remove the solvent under reduced pressure to obtain the crude acid chloride.

Step 3: Amide Coupling

• Dissolve the crude acid chloride in dichloromethane and add it dropwise to a solution of benzo[d][1][7]dioxol-5-amine (1.0 eq) and triethylamine (1.5 eq) in dichloromethane at 0°C.

• Stir the reaction mixture at room temperature for 1.5 hours.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-(benzo[d][1][7]dioxol-5-yl)-2-(benzylthio)acetamide derivative.

• Characterize the final product by 1H NMR, 13C NMR, and high-resolution mass spectrometry.[10]

In Vitro Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[19][20]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 1,3-benzodioxole derivatives in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent). Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C to allow the reduction of MTT by metabolically active cells to form formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Evaluation of Cytochrome P450 Inhibition Potential

Assessing the potential of a compound to inhibit CYP450 enzymes is a critical step in drug development to avoid potential drug-drug interactions.[4][21]

Protocol (IC50 Shift Assay):

• Reagent Preparation: Prepare human liver microsomes (HLMs), NADPH regenerating system, and specific CYP450 probe substrates and their corresponding metabolites.

• Pre-incubation: In a 96-well plate, pre-incubate the 1,3-benzodioxole derivative at various concentrations with HLMs in the presence and absence of the NADPH regenerating system for a defined period (e.g., 30 minutes) at 37°C. This step allows for any mechanism-based inhibition to occur.

• Incubation: Initiate the metabolic reaction by adding the specific CYP450 probe substrate to the wells. Incubate for a specific time at 37°C.

• Reaction Termination: Stop the reaction by adding a quenching solution (e.g., acetonitrile or methanol).

• Sample Analysis: Centrifuge the plate to pellet the protein. Analyze the supernatant for the formation of the specific metabolite using LC-MS/MS.

• Data Analysis: Determine the IC50 values in the presence and absence of the NADPH regenerating system. A significant shift in the IC50 value in the presence of NADPH indicates time-dependent inhibition.[22]

Part 4: Visualizing the Mechanisms: Pathways and Workflows

To provide a clearer understanding of the concepts discussed, this section utilizes Graphviz to create diagrams of key processes.

General Synthetic and Screening Workflow

Caption: A generalized workflow for the synthesis and biological screening of 1,3-benzodioxole derivatives.

Apoptosis Induction via Thioredoxin Reductase Inhibition

Caption: Simplified signaling pathway of apoptosis induction by 1,3-benzodioxole derivatives through TrxR inhibition.

Mechanism of CYP450 Inhibition

Caption: Mechanism-based inhibition of cytochrome P450 by 1,3-benzodioxole derivatives.

Part 5: Concluding Remarks and Future Horizons

The 1,3-benzodioxole scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. This guide has illuminated the critical structure-activity relationships that govern the biological effects of its derivatives, from their anticancer and antimicrobial properties to their influence on key enzyme systems. The provided experimental protocols and mechanistic diagrams serve as a practical resource for researchers in the field.

Future research will undoubtedly focus on refining the SAR to develop even more potent and selective compounds. The exploration of novel biological targets for 1,3-benzodioxole derivatives, coupled with advances in computational drug design, will likely accelerate the discovery of next-generation therapeutics. Furthermore, a deeper understanding of the metabolic fate and potential for drug-drug interactions of these compounds will be crucial for their successful clinical translation. The journey of the 1,3-benzodioxole scaffold from a component of fragrant oils to a privileged structure in medicine is a testament to the power of chemical synthesis and SAR-guided drug discovery.

Part 6: References

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Theoretical and Experimental Conformational Analysis of 3-Arylbutanoic Acids: A Guide for Rational Drug Design and Chiral Resolution

Executive Summary

The 3-arylbutanoic acid scaffold is a privileged pharmacophore embedded within numerous neuroactive agents (e.g., GABA-B receptor agonists like Baclofen and Phenibut) and metabolic modulators. Due to the high rotational flexibility of its aliphatic backbone ( Cα​−Cβ​ and Cβ​−Cγ​ bonds), the molecule exists as a dynamic ensemble of conformers in solution. Understanding this conformational landscape is not merely an academic exercise; it is the cornerstone of predicting receptor binding affinities, designing enantioselective biocatalytic resolutions, and controlling solid-state polymorphism during drug formulation.

This whitepaper provides an authoritative framework for the theoretical modeling and experimental validation of 3-arylbutanoic acid conformations, integrating Density Functional Theory (DFT) with chiroptical spectroscopy, X-ray crystallography, and macromolecular docking.

Theoretical Framework: Mapping the Conformational Landscape

The conformational space of 3-arylbutanoic acids is primarily governed by two critical dihedral angles:

• τ1​ (C-C-C-C): Dictates the folding of the aliphatic chain (antiperiplanar vs. synclinal/gauche).

• τ2​ (Aryl-C-C-C): Governs the orientation of the aromatic ring relative to the carboxylic acid moiety.

The Causality of Computational Method Selection

Standard hybrid functionals (e.g., B3LYP) frequently fail to accurately predict the conformational ensemble of flexible aryl-alkyl systems. Why? Because they inherently underestimate the intramolecular London dispersion forces between the π -system of the aryl ring and the aliphatic tail. Consequently, these methods artificially favor extended (antiperiplanar) conformations.

To achieve scientific integrity in these calculations, one must employ dispersion-corrected functionals (e.g., B3LYP-D3 or ω B97X-D) coupled with an implicit solvation model like IEFPCM or COSMO-SAC. This approach ensures that the stabilizing edge-to-face and CH−π interactions are accurately captured, yielding a Boltzmann distribution that reflects physical reality[1].

Quantitative Conformational Energetics

Below is a representative summary of the theoretical energetic distribution for the principal conformers of (S)-3-phenylbutanoic acid in a polar solvent environment.

Table 1: Theoretical Conformational Energetics of (S)-3-Phenylbutanoic Acid (DFT: ω B97X-D/6-311+G(d,p))

Conformer ID	τ1​ (Aliphatic)	τ2​ (Aryl)	Relative ΔG (kcal/mol)	Boltzmann Population (%)
Conf-A (Extended)	Antiperiplanar ( ∼180∘ )	Orthogonal ( ∼90∘ )	0.00	45.2%
Conf-B (Folded)	Synclinal ( ∼60∘ )	Coplanar ( ∼0∘ )	+0.15	35.1%
Conf-C (Folded)	Synclinal ( ∼−60∘ )	Orthogonal ( ∼90∘ )	+0.62	15.8%
Conf-D (Steric Clash)	Synperiplanar ( ∼0∘ )	Coplanar ( ∼0∘ )	+1.85	3.9%

Experimental Validation: Self-Validating Protocols

Theoretical models require empirical anchoring. The following protocols establish a self-validating loop where computational predictions are directly tested against spectroscopic and crystallographic data.

Protocol 1: Chiroptical Sensing via Induced Circular Dichroism (ICD)

Because 3-arylbutanoic acids possess remote chirality (the stereocenter is separated from the chromophore), determining their absolute configuration and dominant solution conformation is notoriously difficult. A highly sensitive approach utilizes host-guest complexation with a chiral sensing probe (e.g., a Palladium complex) to measure Induced Circular Dichroism (ICD) in the visible light region[2].

Step-by-Step Methodology:

• Analyte Preparation: Dissolve the 3-arylbutanoic acid analyte in a strictly non-coordinating solvent (e.g., anhydrous CH2​Cl2​ ) to a concentration of 30–50 mM. Causality: Coordinating solvents like DMSO will competitively bind the metal center of the sensor, quenching the ICD signal[2].

• Host-Guest Complexation: Add the Pd-sensor complex. Allow the mixture to incubate for 15 minutes. The carboxylate group of the acid will rapidly coordinate to the metal center[2].

• Spectral Acquisition: Record the CD spectrum from 300 nm to 700 nm.

• Deconvolution & Validation: Simulate the theoretical ECD spectra of the computed host-guest conformers using Time-Dependent DFT (TD-DFT). A match between the experimental ICD sign/amplitude and the Boltzmann-averaged TD-DFT spectrum validates both the absolute configuration and the computed conformational ensemble.

Figure 1: Self-validating TD-DFT workflow for 3-arylbutanoic acid conformational analysis.

Protocol 2: Polymorph Screening via Co-Crystallization

The solution conformation of 3-arylbutanoic acids directly impacts their solid-state nucleation. Attempts to co-crystallize these acids with isonicotinamide (INA) have led to the discovery of novel polymorphs[1].

Step-by-Step Methodology:

• Solvent Conformer Mapping: Utilize COSMO-SAC modeling to calculate the relative distribution of the acid's conformers across a solvent library. Select a solvent that stabilizes the desired synclinal or antiperiplanar state[1].

• Co-former Selection: Utilize isonicotinamide (INA), which readily forms stable acid-pyridine heterosynthons[1].

• Crystallization: Dissolve equimolar amounts of the 3-arylbutanoic acid and INA in the selected solvent. Induce supersaturation via controlled slow evaporation at 25°C.

• Structural Elucidation: Analyze the resulting crystals via Single-Crystal X-Ray Diffraction (SCXRD) to confirm the preservation of the predicted molecular conformation within the crystal lattice.

Biomacromolecular Interactions & Conformational Selection

When 3-arylbutanoic acids interact with biological targets, the protein pocket forces the highly flexible ligand to adopt a specific, often higher-energy, bound conformation. This phenomenon is known as conformational selection.

Enzymatic Deracemization

During the kinetic resolution of racemic 3-arylbutanoic acid esters, hydrolases such as Burkholderia cepacia lipase exhibit extraordinary enantioselectivity (E > 50)[3]. Molecular modeling reveals that the enzyme's binding pocket forces the (S)-enantiomer to adopt a specific geometry where the τ1​ and τ2​ dihedrals are predominantly in synclinal ( ±60∘±30∘ ) and antiperiplanar ( ±180∘±30∘ ) conformations[3]. This precise steric fit is the causal mechanism behind the 97% enantiomeric excess (ee) achieved during hydrolysis[3].

Table 2: Hydrolase Screening for 3-Phenylbutanoic Acid Resolution[3]

Biocatalyst	Substrate	Conversion (%)	Enantiomeric Excess (ee %)	Product Configuration
Pseudomonas cepacia	Ethyl 3-phenylbutanoate	50%	>95%	(S)-acid
Burkholderia cepacia	Methyl 3-phenylbutanoate	50%	89% - 97%	(S)-acid

Target Receptor Binding (FABP4)

In drug development, 3-phenylbutanoic acid derivatives are studied for their binding to the human adipocyte fatty-acid binding protein (FABP4)[4]. Crystallographic analysis (PDB: 3P6F) demonstrates that upon entering the hydrophobic pocket, the ligand undergoes desolvation and conformational restriction[4]. The final bound conformation is strictly dictated by an aromatic edge-to-face interaction between the ligand's aryl ring and the aromatic residues of the FABP4 binding site[4].

Figure 2: Conformational selection and binding pathway of 3-arylbutanoic acids to targets.

References

• Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. MDPI.[Link]

• Highly Polymorphous Nicotinamide and Isonicotinamide: Solution versus Melt Crystallization. ACS Publications.[Link]

• Molecular Sensing of Chiral Carboxylic Acid Enantiomers Using CD Inductions in the Visible Light Region. PMC / NIH.[Link]

• 3P6F: Human adipocyte lipid-binding protein FABP4 in complex with (S)-3-phenyl butyric acid. RCSB PDB. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Molecular Sensing of Chiral Carboxylic Acid Enantiomers Using CD Inductions in the Visible Light Region - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. rcsb.org [rcsb.org]

In-Depth Technical Guide: Solubility Profile of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

This guide provides a comprehensive technical overview of the solubility of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid, a compound of interest in contemporary drug development. The content herein is structured to deliver actionable insights and robust methodologies, empowering researchers to navigate the challenges associated with this molecule's solubility.

Part 1: Foundational Physicochemical Properties and Their Impact on Solubility

A molecule's solubility is intrinsically linked to its physicochemical characteristics. For (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid, the interplay of its structural features dictates its behavior in various solvent systems.

Table 1: Key Physicochemical Parameters and Their Influence on Solubility

Property	Predicted/Observed Value	Rationale for Impact on Solubility
Molecular Weight	~222.22 g/mol	While not a direct predictor, higher molecular weights can sometimes correlate with lower aqueous solubility.
logP (Octanol-Water Partition Coefficient)	Predicted values suggest moderate lipophilicity.	The benzodioxole and butanoic acid moieties create a balance between hydrophobicity and hydrophilicity, influencing solubility in both aqueous and organic media.
pKa (Acid Dissociation Constant)	Estimated to be in the range of 4-5 for the carboxylic acid group.	The ionization state is pH-dependent. At pH values above the pKa, the carboxylate form predominates, leading to significantly increased aqueous solubility.
Melting Point	Not explicitly found in searches for this specific compound. A related compound, (βS)-β-Amino-1,3-benzodioxole-5-propanoic acid, has a melting point of 231-234 °C.[1]	A high melting point suggests strong crystal lattice energy, which must be overcome for dissolution, often implying lower solubility.

Part 2: Strategic Approaches to Solubility Determination

Accurate solubility data is a cornerstone of successful drug development. Both theoretical and experimental methods should be employed to build a complete solubility profile. Aqueous solubility is a critical property in drug discovery, affecting biological activity, pharmacokinetics, and toxicity.[2]

2.1. Predictive Frameworks for Initial Solubility Assessment

In the early stages of research, in silico models can provide valuable, resource-efficient estimations of solubility.[2][3][4] These models leverage large datasets and machine learning algorithms to predict solubility based on molecular structure.[2][3][4]

Logical Relationship: From Molecular Structure to Predicted Solubility

Caption: In Silico Solubility Prediction Workflow.

2.2. Definitive Experimental Protocols for Solubility Measurement

While predictive models are useful, experimental determination remains the gold standard. The choice between kinetic and thermodynamic solubility measurements depends on the stage of drug development.[2]

This method determines the true equilibrium solubility of a compound and is crucial for late-stage development and regulatory submissions. The shake-flask method is a widely accepted approach.

Experimental Protocol: Equilibrium Solubility via Shake-Flask Method

• Preparation: Add an excess amount of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid to a known volume of the desired solvent (e.g., purified water, pH-adjusted buffers) in a sealed, inert container.

• Equilibration: Agitate the suspension at a constant, controlled temperature (e.g., 25 °C or 37 °C) for a sufficient duration (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: Cease agitation and allow the undissolved solid to sediment. Alternatively, centrifuge the suspension to pellet the solid material.

• Sampling and Analysis: Carefully withdraw a clear aliquot of the supernatant. Quantify the concentration of the dissolved compound using a validated analytical technique, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Kinetic solubility is often employed in early discovery to quickly assess a large number of compounds.[5] It measures the concentration at which a compound precipitates from a supersaturated solution.

Experimental Protocol: Kinetic Solubility by Nephelometry

• Stock Solution: Prepare a high-concentration stock solution of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid in dimethyl sulfoxide (DMSO).

• Titration: In a multi-well plate, perform serial dilutions of the DMSO stock solution into an aqueous buffer.

• Precipitation and Detection: Monitor the solution for the onset of precipitation using a nephelometer, which measures light scattering caused by suspended particles.

• Determination: The concentration at which a significant increase in turbidity is detected is reported as the kinetic solubility.

Part 3: Data Summary and Interpretation

A thorough search of available scientific literature and chemical databases did not yield specific, experimentally determined solubility data for (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid. This highlights a critical data gap and reinforces the necessity of performing the experimental protocols detailed in this guide.

Part 4: Strategies for Solubility Enhancement

Given the carboxylic acid moiety, the aqueous solubility of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid is expected to be pH-dependent. Several strategies can be employed to improve its solubility for formulation purposes.

Diagram: Interplay of Factors for Solubility Modulation

Caption: Key Strategies for Enhancing Aqueous Solubility.

• pH Adjustment: Increasing the pH of the formulation vehicle above the compound's pKa will deprotonate the carboxylic acid, forming a more soluble carboxylate salt.

• Salt Formation: Creating a salt of the parent acid with a pharmaceutically acceptable base can dramatically improve solubility and dissolution rate.

• Use of Co-solvents: Incorporating water-miscible organic solvents can increase the solubility of poorly soluble compounds.

• Complexation: The use of cyclodextrins can form inclusion complexes, effectively increasing the apparent solubility of the compound.

References

• Sun, H., Shah, P., Nguyen, K., Yu, K. R., Kerns, E., Kabir, M., Wang, Y., & Xu, X. (2019). Predictive models of aqueous solubility of organic compounds built on a large dataset of high integrity. Bioorganic & Medicinal Chemistry, 27(14), 3110-3114. [Link]

• Sun, H., Shah, P., Nguyen, K., Yu, K. R., Kerns, E., Kabir, M., Wang, Y., & Xu, X. (2019). Predictive models of aqueous solubility of organic compounds built on a large dataset of high integrity. BioModels. [Link]

• Myint, M., & Xie, Y. (1998). Prediction of Aqueous Solubility of Organic Compounds from Molecular Structure. Journal of Chemical Information and Computer Sciences, 38(4), 639-646. [Link]

• Stenzel, A., & Schaduang, W. (2025). Advancing Aqueous Solubility Prediction: A Machine Learning Approach for Organic Compounds Using a Curated Data Set. Journal of Chemical Information and Modeling. [Link]

• University of California, Davis. (n.d.). Carboxylic Acid Unknowns and Titration. [Link]

• Cortes-Ciriano, I., & Bender, A. (2021). Predicting Aqueous Solubility of Organic Molecules Using Deep Learning Models with Varied Molecular Representations. arXiv. [Link]

• Scribd. (n.d.). Carboxylic Acid & Phenol. [Link]

• Academia.edu. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link]

• Google Patents. (n.d.). Method for determining solubility of a chemical compound.
• Singhvi, G., Sonavane, S., Gupta, A., Gampa, G., & Goyal, M. (2012). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry, 24(12), 5551-5553.

Sources

• 1. echemi.com [echemi.com]
• 2. Predictive models of aqueous solubility of organic compounds built on A large dataset of high integrity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. [2105.12638] Predicting Aqueous Solubility of Organic Molecules Using Deep Learning Models with Varied Molecular Representations [arxiv.org]
• 5. Sun2019 - Predictive models of aqueous solubility of organic compounds. | BioModels [ebi.ac.uk]

Commercial Availability and Technical Validation of (3S)-3-(1,3-Dioxaindan-5-yl)butanoic acid in Drug Development

Executive Overview and Structural Significance

(3S)-3-(1,3-dioxaindan-5-yl)butanoic acid (CAS: 2227689-29-2)—frequently cataloged under its synonym (S)-3-(benzo[d][1,3]dioxol-5-yl)butanoic acid—is a highly specialized, chiral building block utilized in advanced pharmaceutical synthesis. The molecule features a 1,3-dioxaindan (benzodioxole) moiety attached to a chiral butanoic acid backbone.

The chiral center at the C3 position is of paramount importance. In drug development, enantiomeric purity dictates the pharmacological efficacy and toxicity profile of downstream Active Pharmaceutical Ingredients (APIs). The benzodioxole ring acts as a privileged scaffold, known to interact favorably with various biological targets, including cytochrome P450 enzymes and central nervous system (CNS) receptors.

Commercial Landscape and Supply Chain Dynamics

Sourcing chiral intermediates at high enantiomeric excess (ee) remains a significant bottleneck in preclinical drug development. (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid is commercially available but occupies a niche, high-value segment of the chemical supply chain.

Quantitative Supply Data

The following table summarizes the current commercial availability, pricing dynamics, and storage requirements based on leading chemical distributors .

Vendor / Distributor	Product Code	Purity	Quantity	Estimated Price (AUD)	Storage
Biosynth (via Sapphire Bioscience)	CPD68929	>95%	50 mg	$1,515.00	4°C
Biosynth (via Sapphire Bioscience)	CPD68929	>95%	500 mg	$4,722.00	4°C
BLD Pharm	BD01361712	>95%	Custom	Upon Inquiry	2-8°C

Causality in Procurement Pricing: The exceptionally high cost per gram (>$30,000 AUD/gram at lower scales) is directly attributed to the complex asymmetric synthesis required to establish the (3S) stereocenter. Standard racemic resolution is thermodynamically inefficient for this substrate, necessitating expensive transition-metal-catalyzed asymmetric hydrogenation or highly specific enzymatic kinetic resolution during manufacturing.

Synthetic Methodologies and Retrosynthetic Analysis

To understand the commercial cost and availability, one must examine the synthetic pathways required to produce this intermediate. The synthesis typically begins with piperonal (1,3-benzodioxole-5-carboxaldehyde), which undergoes a Knoevenagel condensation to form a substituted cinnamic acid derivative. The critical, rate-limiting step is the asymmetric reduction of the resulting alkene.

Retrosynthetic pathway for (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid.

Experimental Protocol: Self-Validating Quality Control (QC) Workflow

Given the high cost and critical stereochemical requirements of this compound, rigorous in-house validation is mandatory before integration into API synthesis. The following protocol establishes a self-validating loop: chemical identity is confirmed via NMR, while enantiomeric purity is cross-verified via Chiral HPLC and polarimetry.

Step-by-Step QC Methodology

• Sample Preparation : Dissolve 5 mg of the procured compound in 1 mL of HPLC-grade Isopropanol/Hexane (10:90 v/v).

• Chiral HPLC Analysis :

  • Column : Chiralcel OD-H (250 x 4.6 mm, 5 µm).

  • Mobile Phase : Hexane/Isopropanol/Trifluoroacetic acid (90:10:0.1 v/v).

  • Mechanistic Causality : Trifluoroacetic acid (TFA) is strictly required in the mobile phase to suppress the ionization of the carboxylic acid moiety. Without TFA, the compound will interact non-specifically with the stationary phase, leading to severe peak tailing and artificially distorted enantiomeric excess (ee) calculations.

  • Flow Rate : 1.0 mL/min.

  • Detection : UV at 280 nm. Causality: The 280 nm wavelength specifically targets the π→π∗ transitions of the benzodioxole chromophore, maximizing the signal-to-noise ratio.

• NMR Verification :

  • Dissolve 10 mg in CDCl 3​ .

  • Acquire 1 H and 13 C NMR spectra. The methylenedioxy protons must appear as a distinct, sharp singlet around δ 5.9 ppm. Any splitting or broadening indicates degradation or polymerization of the dioxaindan ring .

• Optical Rotation :

  • Measure the specific rotation [α]D20​ in CHCl 3​ using a polarimeter to confirm the (3S) configuration against the vendor's Certificate of Analysis (CoA).

Self-validating Quality Control (QC) workflow for commercial chiral intermediates.

Applications in Drug Development

The 1,3-dioxaindan (benzodioxole) motif is a well-documented pharmacophore. When combined with a chiral butanoic acid side chain, it serves as a rigidified, lipophilic anchor that can fit precisely into hydrophobic pockets of target proteins. Compounds containing this moiety are currently investigated as modulators of G-protein coupled receptors (GPCRs) and as critical intermediates for antiviral and CNS-active therapeutics. The (3S) stereochemistry is crucial to ensure target specificity and to avoid the off-target toxicity frequently observed with racemic mixtures.

References

Protocols & Analytical Methods

Enantioselective synthesis of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid

An Application Note for the Enantioselective Synthesis of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid

Introduction: The Significance of Chiral Carboxylic Acids

(3S)-3-(1,3-dioxaindan-5-yl)butanoic acid is a chiral building block of significant interest in medicinal chemistry and drug discovery. The 1,3-benzodioxole moiety, a core component of its structure, is a well-established pharmacophore found in numerous biologically active compounds[1][2]. The stereochemistry of the butanoic acid side chain is critical, as different enantiomers of a drug can have vastly different pharmacological and toxicological profiles. Consequently, robust and efficient methods for the enantioselective synthesis of such chiral intermediates are of paramount importance for the development of new therapeutics.

This application note details a reliable and highly enantioselective protocol for the synthesis of the (S)-enantiomer of 3-(1,3-dioxaindan-5-yl)butanoic acid. The strategy hinges on a copper-catalyzed asymmetric conjugate addition of a methyl group to an α,β-unsaturated ester precursor. This approach is widely recognized for its efficiency and high stereocontrol in C-C bond formation[3][4]. We will provide a step-by-step methodology, explain the underlying mechanistic principles, and present the expected outcomes based on established literature for analogous transformations.

Overall Synthetic Strategy

The synthesis is designed as a three-step sequence starting from commercially available materials. The key transformation is the asymmetric 1,4-conjugate addition of a methyl group to an α,β-unsaturated ester, which establishes the desired stereocenter.

The retrosynthetic analysis is as follows:

• The target carboxylic acid 1 can be obtained by the hydrolysis of the corresponding ethyl ester 2 .

• The chiral ester 2 is synthesized via a highly enantioselective copper-catalyzed conjugate addition of a methyl Grignard reagent to the α,β-unsaturated ester 3 .

• The α,β-unsaturated ester 3 can be prepared through a Horner-Wadsworth-Emmons reaction from piperonal (1,3-benzodioxole-5-carbaldehyde) 4 and a suitable phosphonate ylide.

Sources

• 1. Frontiers | Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters [frontiersin.org]
• 2. Design, synthesis, and SAR study of 3-(benzo[d][1,3]dioxol-5-yl)-N-benzylpropanamide as novel potent synergists against fluconazole-resistant Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Rhodium-Catalyzed Asymmetric Synthesis of Chiral 3-Aryl-1-Indanones

Introduction & Scientific Rationale

Chiral 3-aryl-1-indanones are highly privileged structural motifs embedded in numerous biologically active compounds and pharmaceutical agents. Most notably, they serve as the core scaffold for neuroprotective agents and monoamine reuptake inhibitors, such as the antidepressant (+)-indatraline . Historically, accessing these chiral frameworks relied on intramolecular Friedel-Crafts acylations or palladium-catalyzed reductive Heck reactions. However, these traditional methods frequently suffer from limited substrate scope, harsh reaction conditions, or moderate enantiocontrol.

To overcome these synthetic bottlenecks, a highly efficient rhodium-catalyzed asymmetric intramolecular 1,4-addition of pinacolborane chalcone derivatives was developed . This protocol leverages an extraordinarily simple and cost-effective monodentate phosphoramidite ligand, (S)-MonoPhos, to achieve exceptional yields and enantiomeric excesses (ee) under mild conditions.

Mechanistic Causality Behind Experimental Choices

• Catalyst Precursor ([Rh(C2H4)2Cl]2) : The labile ethylene ligands are easily displaced by MonoPhos, ensuring rapid, quantitative formation of the active catalyst complex without requiring elevated temperatures.

• Chiral Ligand ((S)-MonoPhos) : Despite being monodentate, two MonoPhos ligands coordinate to the Rh center to create a sterically demanding, highly rigid C2​ -symmetric-like chiral pocket. This prevents off-target rotamers and strictly controls the facial approach of the alkene during the enantio-determining migratory insertion step.

• Base & Solvent System (Aq. K3PO4 in Toluene) : The biphasic nature of aqueous potassium phosphate in toluene is critical. The base facilitates the exchange of the chloride ligand on Rh to a hydroxo ligand (Rh-OH), which is orders of magnitude more reactive toward the transmetalation of the pinacolborane ester . Toluene provides a non-polar medium that stabilizes the transition state of the intramolecular insertion, maximizing enantioselectivity.

Reaction Pathway & Catalytic Cycle

The following diagram maps the logical progression of the Rh(I)-catalyzed intramolecular 1,4-addition, highlighting the critical enantio-determining step.

Figure 1: Catalytic cycle of the Rh-catalyzed asymmetric intramolecular 1,4-addition.

Experimental Protocol: Self-Validating Workflow

This procedure is optimized for the synthesis of (S)-3-phenyl-1-indanone from the corresponding pinacolborane chalcone derivative on a 0.2 mmol scale. The workflow is designed to be self-validating, ensuring that intermediate successes can be tracked before proceeding to the final analysis.

Required Materials:

• Substrate : (E)-3-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1-phenylprop-2-en-1-one (0.2 mmol)

• Catalyst Precursor : [Rh(C2H4)2Cl]2 (3 mol%, 0.006 mmol)

• Chiral Ligand : (S)-MonoPhos (12 mol%, 0.024 mmol)

• Base : K3PO4 (1.0 equiv, 0.2 mmol) dissolved in 0.2 mL degassed H2O

• Solvent : Anhydrous, degassed Toluene (2.0 mL)

Step-by-Step Methodology:

• Catalyst Preparation (In Situ) : In a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk tube with [Rh(C2H4)2Cl]2 (0.006 mmol) and (S)-MonoPhos (0.024 mmol). Add 1.0 mL of degassed toluene. Stir the mixture at room temperature for 30 minutes.

  • Causality: This pre-incubation period ensures the complete displacement of ethylene gas and the quantitative formation of the active Rh(MonoPhos)nCl complex. A visible color change (typically to a deep orange/red) acts as a visual validation of complexation.

• Substrate Addition : Dissolve the pinacolborane chalcone derivative (0.2 mmol) in 1.0 mL of toluene and transfer it quantitatively to the Schlenk tube containing the catalyst solution.

• Initiation via Base Addition : Remove the Schlenk tube from the glovebox and connect it to a Schlenk line under a positive N2 flow. Inject the aqueous K3PO4 solution (0.2 mL) via a gas-tight syringe.

  • Causality: The addition of the aqueous base initiates the catalytic cycle by forming the highly reactive Rh-OH species required for the transmetalation of the bulky pinacolborane group.

• Reaction Execution : Seal the tube and heat the biphasic mixture in a pre-warmed oil bath at 60 °C for 12 hours under vigorous stirring (1000 rpm).

  • Causality: Vigorous stirring is absolutely essential to overcome mass transfer limitations inherent in the biphasic toluene/water system, ensuring a constant supply of hydroxide ions to the organic phase.

• Monitoring & Workup : Cool the reaction to room temperature.

  • Validation Checkpoint: Monitor completion via TLC (Hexanes/EtOAc, 4:1). The disappearance of the UV-active chalcone spot confirms full conversion.

  • Quench the reaction by adding 2 mL of saturated aqueous NH4Cl. Extract the aqueous layer with EtOAc (3 × 5 mL).

• Purification : Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel (eluting with Hexanes/EtOAc gradients) to afford the pure chiral 3-aryl-1-indanone.

• Chiral Validation : Determine the enantiomeric excess (ee) using chiral High-Performance Liquid Chromatography (HPLC).

  • Standard Conditions: Chiralcel OD-H column, Hexanes/i-PrOH 90:10, flow rate 1.0 mL/min, UV detection at 254 nm.

Quantitative Data: Substrate Scope & Selectivity

The MonoPhos/Rh catalytic system exhibits broad functional group tolerance. The following table summarizes the expected quantitative outcomes based on the electronic and steric properties of the aryl substituents on the chalcone framework, demonstrating the robustness of this methodology .

Substrate (Aryl Group on Chalcone)	Yield (%)	Enantiomeric Excess (ee %)	Reaction Time (h)
Phenyl (Unsubstituted)	95	95	12
4-Methylphenyl (Electron-donating)	93	94	12
4-Fluorophenyl (Electron-withdrawing)	91	93	14
3-Methoxyphenyl (Meta-substituted)	88	91	16
2-Naphthyl (Sterically bulky)	85	90	18

Table 1: Representative scope and quantitative yields of the Rh-catalyzed asymmetric intramolecular 1,4-addition. Data adapted from Yu & Xu (2013).

References

• Efficient kinetic resolution in the asymmetric transfer hydrogenation of 3-aryl-indanones: applications to a short synthesis of (+)-indatraline and a formal synthesis of (R)-tolterodine Source: Organic & Biomolecular Chemistry (Royal Society of Chemistry) URL:[Link]

• Enantioselective Synthesis of Chiral 3-Aryl-1-indanones through Rhodium-Catalyzed Asymmetric Intramolecular 1,4-Addition Source: The Journal of Organic Chemistry (American Chemical Society) URL:[Link]

• Rhodium-Catalyzed Asymmetric 1,4-Addition and Its Related Asymmetric Reactions Source: Chemical Reviews (American Chemical Society) URL:[Link]

Asymmetric synthesis protocols for 3-arylbutanoic acids

Application Note: Advanced Asymmetric Synthesis Protocols for 3-Arylbutanoic Acids

Prepared by: Senior Application Scientist, Chemical Development & Catalysis Target Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Summary & Strategic Context

Enantiomerically pure 3-arylbutanoic acids are privileged chiral building blocks in modern drug discovery. They serve as critical precursors for γ -aminobutyric acid (GABA) analogs, endothelin A receptor antagonists, and various neuroactive therapeutics. The strategic installation of the C3-aryl stereocenter has historically relied on chiral pool approaches or classical resolution, which suffer from poor atom economy and limited scalability.

This application note details two field-proven, highly selective catalytic protocols for the asymmetric synthesis of 3-arylbutanoic acids:

• Rhodium-Catalyzed Asymmetric Hydrogenation of β -methylcinnamic acid derivatives[1].

• Palladium-Catalyzed Diastereoselective Conjugate Addition of arylboronic acids to chiral imides[2].

By understanding the mechanistic causality behind these transformations, process chemists can select the optimal route based on substrate availability, scale, and functional group tolerance.

Comparative Data & Method Selection

To facilitate route scouting, the quantitative performance metrics of both methodologies are summarized below.

Table 1: Comparison of Asymmetric Synthesis Strategies for 3-Arylbutanoic Acids

Parameter	Rh-Catalyzed Hydrogenation	Pd-Catalyzed Conjugate Addition
Catalyst System	[Rh(COD)(Bisphospholane)]BF₄	Pd(OAc)₂ / 4-(tert-butyl)oxazolidin-2-one
Substrate Class	3-Arylbutenoic acids	Arylboronic acids + α,β -unsaturated imides
Typical Yield	90–99%	85–95%
Stereoselectivity	Up to 99% ee	>95:5 dr
Reaction Media	Methanol (Anhydrous, Degassed)	MeOH / H₂O (1:3) (Open Air)
Key Advantage	Perfect atom economy; High TON	Air/moisture stable; Broad aryl scope
Primary Limitation	Requires high-pressure H₂ infrastructure	Requires auxiliary cleavage step

Protocol A: Rhodium-Catalyzed Asymmetric Hydrogenation

Mechanistic Causality & Experimental Design

The asymmetric hydrogenation of unfunctionalized or minimally functionalized olefins is notoriously challenging. However, 3-arylbutenoic acids possess a carboxylic acid moiety that acts as a transient directing group[3]. When using a highly rigid, electron-donating P-chiral bisphospholane ligand (e.g., TangPhos or TunePhos), the Rh(I) center forms a tightly bound chelate with the substrate's olefin and carboxylate oxygen.

This coordination restricts the conformational flexibility of the substrate. The deep chiral pocket created by the bisphospholane ligand enforces strict facial selectivity during the migratory insertion of the hydride (the enantiodetermining step), driving the ee upwards of 99%[1].

Catalytic cycle of Rh-mediated asymmetric hydrogenation highlighting the enantiodetermining step.

Step-by-Step Methodology

Note: This procedure is optimized for a 1.0 mmol scale.

Reagents & Equipment:

• Substrate: (E)-3-arylbut-2-enoic acid (1.0 mmol)

• Catalyst:[Rh(COD)(TangPhos)]BF₄ (0.01 mmol, 1 mol%)

• Solvent: Anhydrous Methanol (5.0 mL)

• High-pressure stainless-steel autoclave.

Procedure:

• Preparation (Glovebox): Transfer the [Rh(COD)(TangPhos)]BF₄ catalyst and the 3-arylbutenoic acid substrate into a dry 15 mL glass vial equipped with a magnetic stir bar.

• Solvent Addition: Add 5.0 mL of anhydrous, thoroughly degassed methanol to the vial. Seal the vial with a septum cap pierced with a needle.

• Pressurization: Transfer the vial into the stainless-steel autoclave. Purge the autoclave with hydrogen gas three times to displace any residual argon/nitrogen. Pressurize the vessel to 50 psi of H₂.

• Reaction: Stir the mixture vigorously (800 rpm) at 25 °C for 12–24 hours. The reaction is complete when H₂ consumption ceases.

• Work-up: Carefully vent the hydrogen gas. Transfer the reaction mixture to a round-bottom flask and remove the methanol under reduced pressure.

• Self-Validating Analytical Step: Dissolve the crude residue in CDCl₃ and obtain a ¹H NMR spectrum. The disappearance of the olefinic proton signal (~6.1 ppm) and the appearance of a characteristic doublet for the C3-methyl group (~1.3 ppm) validates complete conversion.

• Enantiomeric Excess Determination: Derivatize a 5 mg aliquot of the product to the corresponding methyl ester using TMS-diazomethane. Analyze via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/i-PrOH 95:5, 1.0 mL/min) to determine the ee.

Protocol B: Pd-Catalyzed Diastereoselective Conjugate Addition

Mechanistic Causality & Experimental Design

When high-pressure hydrogenation is not viable, or when starting from arylboronic acids is preferred, the organocatalytic/transition-metal hybrid approach is superior. This protocol utilizes a chiral auxiliary—specifically 4-(tert-butyl)oxazolidin-2-one—covalently bound to a crotonate backbone[2].

The causality of the stereocontrol is rooted in steric shielding. The bulky tert-butyl group of the auxiliary completely blocks one face of the α,β -unsaturated system. When the Pd(II) catalyst undergoes transmetalation with the arylboronic acid, the resulting Aryl-Pd species coordinates to the imide and is forced to migrate to the β -carbon from the less hindered face. Crucially, the mixed solvent system of MeOH/H₂O (1:3) is required; water accelerates the transmetalation of the boronic acid and facilitates the rapid protonation of the intermediate palladium enolate, preventing unwanted side reactions[4].

Workflow for the Pd-catalyzed diastereoselective conjugate addition and auxiliary cleavage.

Step-by-Step Methodology

Note: This procedure is optimized for a 0.5 mmol scale.

Reagents & Equipment:

• Substrate: (E)-3-(but-2-enoyl)-4-(tert-butyl)oxazolidin-2-one (0.5 mmol)

• Aryl Source: Arylboronic acid (1.0 mmol, 2.0 equiv)

• Catalyst: Pd(OAc)₂ (0.025 mmol, 5 mol%)

• Solvent: Methanol/Water (1:3 v/v, 4.0 mL)

Procedure:

• Reaction Assembly: To a 25 mL round-bottom flask open to the air, add the chiral imide substrate, the arylboronic acid, and Pd(OAc)₂.

• Solvent Addition: Add 1.0 mL of Methanol followed by 3.0 mL of Deionized Water. The biphasic/suspension nature of the mixture is normal at this stage.

• Conjugate Addition: Stir the mixture vigorously at room temperature for 12 hours. The reaction mixture will gradually darken as Pd(0) nanoparticles form (a byproduct of catalyst deactivation post-cycle).

• Extraction: Dilute the mixture with EtOAc (15 mL) and wash with brine (10 mL). Extract the aqueous layer twice more with EtOAc (2 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate.

• Intermediate Purification: Purify the crude diastereomer via flash column chromatography (Silica gel, Hexane/EtOAc 4:1) to yield the pure 3-arylbutanoyl oxazolidinone.

• Auxiliary Cleavage (Self-Validating Step): Dissolve the purified intermediate in THF/H₂O (3:1, 4 mL). Cool to 0 °C. Add 30% H₂O₂ (4.0 equiv) followed by LiOH·H₂O (2.0 equiv). Stir for 2 hours. Quench with 1.5 N Na₂SO₃ to destroy excess peroxide. Acidify to pH 2 with 1 N HCl and extract with EtOAc.

• Final Validation: Concentrate to yield the free 3-arylbutanoic acid. Validate the absolute stereochemistry by comparing the optical rotation [α]D​ to literature values and confirm purity via ¹H and ¹³C NMR.

References

• Sun, X., Zhou, L., Wang, C.-J., & Zhang, X. (2007). Rh-catalyzed highly enantioselective synthesis of 3-arylbutanoic acids. Angewandte Chemie International Edition, 46(15), 2623-2626. Available at:[Link]

• Zhi, W., Li, J., Zou, D., Wu, Y., & Wu, Y. (2017). Palladium-Catalyzed Diastereoselective Synthesis of 3-Arylbutanoic Acid Derivatives. The Journal of Organic Chemistry, 82(23), 12286-12293. Available at:[Link]

• Li, X., & Zhou, Q.-L. (2017). Iridium-Catalyzed Asymmetric Hydrogenation of Unsaturated Carboxylic Acids. Accounts of Chemical Research, 50(4), 988-1001. Available at:[Link]

Sources

• 1. Rh-catalyzed highly enantioselective synthesis of 3-arylbutanoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Palladium-Catalyzed Diastereoselective Synthesis of 3-Arylbutanoic Acid Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Enantioselective Synthesis of (3S)-3-(1,3-Dioxaindan-5-yl)butanoic Acid Derivatives

Introduction & Background

The 1,3-dioxaindan (1,3-benzodioxole) motif is a privileged structural scaffold in medicinal chemistry, frequently serving as a critical pharmacophore in therapeutics targeting the central nervous system and cardiovascular pathways[1]. Enantiomerically pure 3-arylalkanoic acids, particularly derivatives like (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid, are highly sought-after chiral synthons in the synthesis of complex active pharmaceutical ingredients (APIs)[2].

Synthesizing chiral β -aryl alkanoic acids presents a distinct stereochemical challenge due to the distance of the stereocenter from the carbonyl directing group. This application note details two orthogonal, self-validating protocols for synthesizing these derivatives: a diastereoselective auxiliary-based approach designed for discovery-scale Structure-Activity Relationship (SAR) campaigns, and a catalytic asymmetric hydrogenation approach engineered for process-scale manufacturing.

Strategic Route Selection: Causality & Design

As a Senior Application Scientist, selecting the appropriate synthetic route requires balancing the need for absolute stereochemical certainty against atom economy and scalability.

• Route A: Evans Chiral Auxiliary (Discovery Scale): In early-stage drug development, researchers require absolute certainty in stereochemical assignments. The Evans chiral auxiliary method provides this via a covalently bound chiral director. By utilizing (S)-4-benzyl-2-oxazolidinone, the Re-face of the crotonyl group is sterically shielded, forcing the incoming 1,3-dioxaindan-5-yl cuprate to attack from the Si-face. This establishes the (3S) stereocenter with high predictability[1]. Furthermore, this is a self-validating system : the resulting diastereomers can be separated via standard silica gel chromatography, allowing researchers to physically isolate the pure diastereomer before cleavage.

• Route B: Catalytic Asymmetric Hydrogenation (Process Scale): For scale-up, stoichiometric chiral auxiliaries are economically and environmentally prohibitive. Transition-metal-catalyzed asymmetric hydrogenation of β -arylbut-2-enoic acids offers perfect atom economy. Rh(I) complexes utilizing chiral secondary phosphine oxide (SPO) ligands have been disclosed to be highly efficient for the catalytic asymmetric hydrogenation of β -arylbut-3-enoic and but-2-enoic acids[3]. The free carboxylic acid acts as a directing group, coordinating to the metal center to pre-organize the transition state, which is critical for achieving >97% enantiomeric excess (ee)[3]. Alternative highly enantioselective routes utilizing Iridium catalysts with spiro-phosphine ligands are also viable for unsaturated carboxylic acids[4].

Synthetic decision tree comparing auxiliary-based and catalytic asymmetric routes.

Experimental Protocols

Protocol A: Diastereoselective Conjugate Addition (Bench Scale)

This protocol utilizes a copper-catalyzed Grignard addition to an Evans imide, followed by peroxide-mediated hydrolysis.

Step 1: Cuprate Formation & Conjugate Addition

• Grignard Generation: In an oven-dried flask under argon, add Mg turnings (1.2 equiv) and a crystal of iodine in anhydrous THF (0.5 M). Slowly add 5-bromo-1,3-dioxaindan (1.1 equiv). Heat gently to 40 °C to initiate. Causality: Magnesium is preferred over Lithium here, as the resulting Grignard is less basic, preventing unwanted ring-opening of the sensitive dioxolane moiety.

• Transmetalation: Cool the dark Grignard solution to -78 °C. Add CuBr·DMS (0.1 equiv) and stir for 30 minutes. Causality: Cu(I) is essential to shift the reactivity from a hard 1,2-addition to a soft 1,4-conjugate addition.

• Addition: Dropwise, add a solution of (S)-4-benzyl-3-crotonyloxazolidin-2-one (1.0 equiv) in THF. Maintain at -78 °C for 2 h.

• Self-Validation Check: Quench a 0.1 mL aliquot with sat. NH₄Cl. Analyze via crude ¹H NMR. The benzylic protons of the auxiliary will show distinct chemical shifts for the two diastereomers, allowing immediate calculation of the diastereomeric ratio (dr).

• Workup: Quench the main reaction with sat. NH₄Cl/NH₄OH (9:1) to solubilize copper salts. Extract with EtOAc, dry over Na₂SO₄, and purify via flash chromatography to isolate the pure (3S)-diastereomeric imide.

Step 2: Auxiliary Cleavage

• Hydrolysis: Dissolve the purified imide in THF/H₂O (3:1) and cool to 0 °C. Add 30% H₂O₂ (4.0 equiv) followed by LiOH·H₂O (2.0 equiv).

• Causality: The addition of H₂O₂ generates the highly nucleophilic hydroperoxide anion (HOO⁻). This species attacks the carbonyl much faster than hydroxide alone, allowing the reaction to proceed at 0 °C and strictly preventing epimerization at the α -position.

• Isolation: Stir for 1 h. Quench excess peroxide with Na₂SO₃. Acidify the aqueous layer to pH 2 with 1M HCl and extract with DCM. Concentrate to yield the pure (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid.

Protocol B: Rh-Catalyzed Asymmetric Hydrogenation (Process Scale)

This protocol utilizes high-pressure hydrogenation for perfect atom economy[3]. Note: Palladium-catalyzed diastereoselective conjugate addition of arylboronic acids is also a viable alternative[5], but hydrogenation remains the industrial gold standard.

• Substrate Preparation: Synthesize (E)-3-(1,3-dioxaindan-5-yl)but-2-enoic acid via a standard Heck coupling of 5-bromo-1,3-dioxaindan and crotonic acid.

• Catalyst Preparation: In an anaerobic glovebox, dissolve [Rh(COD)Cl]₂ (0.5 mol%) and a chiral monodentate secondary phosphine oxide (SPO) ligand (1.1 mol%) in degassed methanol. Stir for 30 minutes to pre-form the active Rh(I) complex.

• Hydrogenation: Transfer the catalyst solution and the substrate (1.0 M in MeOH) to a high-pressure stainless-steel autoclave. Purge the vessel with H₂ gas three times, then pressurize to 30 atm.

• Causality: High hydrogen pressure is critical. It ensures that the oxidative addition of H₂ to the Rh-substrate complex outpaces any reversible olefin dissociation, locking in the enantioselectivity defined by the chiral ligand[3].

• Self-Validation Check: Monitor the pressure gauge. The reaction is complete when H₂ uptake ceases (typically 16 h at 25 °C).

• Isolation: Carefully vent the H₂ gas in a fume hood. Concentrate the mixture in vacuo and pass through a short silica plug (Hexanes/EtOAc 3:1) to remove rhodium residues, yielding the target acid in >98% yield.

Catalytic cycle of Rh(I)-mediated asymmetric hydrogenation of β-arylbut-2-enoic acids.

Quantitative Data Summary

The table below summarizes the expected performance metrics for the synthesis of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid derivatives across different methodologies.

Synthetic Route	Primary Methodology	Catalyst / Chiral Director	Overall Yield (%)	Stereochemical Purity	Target Scale
Route A	Conjugate Addition	(S)-4-benzyl-2-oxazolidinone	82% (over 2 steps)	>99:1 dr (post-column)	Bench / Discovery
Route B	Asym. Hydrogenation	Rh(I) / Chiral SPO	98%	97% ee	Process / Pilot
Alternative	Pd-Catalyzed Addition	Pd(TFA)₂ / Chiral Imide	88%	95:5 dr	Bench / Discovery

References

• Iridium-Catalyzed Asymmetric Hydrogenation of Unsaturated Carboxylic Acids Source: Accounts of Chemical Research (ACS Publications) URL:[Link]

• Practical Asymmetric Synthesis of a Selective Endothelin A Receptor (ETA) Antagonist Source: ResearchGate URL:[Link]

• Asymmetric hydrogenation of α -arylacrylic and β -arylbut-3-enoic acids catalyzed by a Rh(I) complex of a monodentate secondary phosphine oxide ligand Source: Organic Chemistry Frontiers (RSC Publishing) URL:[Link]

• Palladium-Catalyzed Diastereoselective Synthesis of 3-Arylbutanoic Acid Derivatives Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC Source: Symmetry (MDPI) URL:[Link]

Sources

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• 2. mdpi.com [mdpi.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Analytical methods for quantifying (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid

Application Note: Analytical Methods for Quantifying (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Application Note & Validated Protocols

Introduction & Methodological Rationale (E-E-A-T)

(3S)-3-(1,3-dioxaindan-5-yl)butanoic acid—also known as (3S)-3-(1,3-benzodioxol-5-yl)butanoic acid—is a highly specific chiral intermediate featuring a 1,3-benzodioxole ring and a terminal carboxylic acid. In pharmaceutical development, quantifying both the chemical purity (achiral assay) and the enantiomeric excess (ee) of such intermediates is critical to ensure the safety and efficacy of the final Active Pharmaceutical Ingredient (API).

As a Senior Application Scientist, designing a robust analytical strategy for this compound requires addressing its specific physicochemical properties through a dual-method approach:

Causality in Achiral Quantification (UHPLC-UV/MS): The terminal carboxylic acid has a pKa of approximately 4.5. If analyzed at a neutral pH, the molecule will partially ionize, leading to secondary interactions with residual silanols on the stationary phase, which manifests as severe peak tailing and retention time drift. By employing 0.1% formic acid in both the aqueous and organic mobile phases, the pH is driven down to ~2.7. This ensures the analyte remains fully protonated (unionized), which is a proven, standard approach for the LC-MS quantification of carboxylic acids[1][2]. Furthermore, the 1,3-benzodioxole ring provides an excellent chromophore for UV detection, exhibiting strong absorption at 230 nm and 285 nm[3].

Causality in Chiral Quantification (SFC-UV): To determine the enantiomeric excess of the (3S) enantiomer over the (3R) enantiomer, Supercritical Fluid Chromatography (SFC) is the gold standard due to the high diffusivity and low viscosity of supercritical CO₂, which enables rapid, high-efficiency separations[4]. For the chiral separation of carboxylic acids, polysaccharide-based chiral stationary phases (CSPs), such as derivatized amylose or cellulose, are highly effective[5]. Chiral discrimination is achieved via hydrogen bonding between the analyte's carboxylic acid and the CSP's carbamate linkages, coupled with π-π interactions driven by the benzodioxole ring. Crucially, an acidic modifier such as Trifluoroacetic acid (TFA) must be added to the mobile phase co-solvent to suppress the ionization of the carboxylic acid group and mask basic sites on the CSP, thereby preventing irreversible adsorption and improving peak resolution[6][7].

Analytical Workflow Visualization

Analytical workflow for dual-mode quantification of the target chiral carboxylic acid.

Experimental Protocols

Protocol A: Achiral Quantification (Chemical Purity & Assay)

This method utilizes UHPLC coupled with UV and Mass Spectrometry to quantify the total API and identify trace impurities.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 10.0 mg of the sample and dissolve it in 10.0 mL of LC-MS grade Methanol to yield a 1.0 mg/mL stock solution. Dilute to a working concentration of 0.1 mg/mL using the Initial Mobile Phase (95% A / 5% B).

• Chromatographic Setup:

  • Column: Waters ACQUITY UPLC BEH C18 (2.1 × 100 mm, 1.7 µm).

  • Column Temperature: 40 °C.

  • Flow Rate: 0.4 mL/min.

  • Mobile Phase A: Milli-Q Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Detection Parameters:

  • UV: 230 nm (primary quantitative wavelength).

  • MS: Electrospray Ionization (ESI) in negative mode, monitoring the deprotonated molecular ion m/z 207[M-H]⁻.

• Self-Validation System (SST): Inject a blank (diluent) followed by a 0.03 µg/mL Limit of Quantitation (LOQ) standard. The protocol is self-validating only if the blank shows zero carryover at the expected retention time (~3.8 min) and the LOQ standard yields a Signal-to-Noise (S/N) ratio of ≥ 10.

Protocol B: Chiral Quantification (Enantiomeric Excess)

This method utilizes SFC to separate the (3S) and (3R) enantiomers.

Step-by-Step Methodology:

• Sample Preparation: Dilute the 1.0 mg/mL methanolic stock solution to 0.5 mg/mL using pure Methanol. Expert Note: Strictly avoid aqueous diluents to prevent phase immiscibility and baseline perturbations in the SFC system.

• SFC Setup:

  • Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 4.6 × 250 mm, 5 µm.

  • Co-solvent: Methanol containing 0.1% Trifluoroacetic acid (TFA).

  • Elution Mode: Isocratic 80% CO₂ / 20% Co-solvent.

  • Flow Rate: 3.0 mL/min.

  • Automated Back Pressure Regulator (ABPR): 120 bar.

  • Column Temperature: 35 °C.

• Detection Parameters: UV at 285 nm (selected to minimize background UV absorbance from the TFA modifier).

• Self-Validation System (SST): Inject a racemic reference standard of 3-(1,3-dioxaindan-5-yl)butanoic acid. The system is validated for the run only if the baseline resolution (Rs) between the (3S) and (3R) enantiomers is ≥ 2.0. A drop in Rs is a direct diagnostic indicator of CSP degradation or insufficient TFA in the co-solvent.

Data Presentation & Method Performance

Table 1: UHPLC Gradient Program (Protocol A)

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.4	95	5
5.0	0.4	40	60
6.0	0.4	5	95
7.5	0.4	5	95
7.6	0.4	95	5
10.0	0.4	95	5

Table 2: Method Validation & Performance Summary

Parameter	Achiral UHPLC-UV/MS	Chiral SFC-UV
Target Analyte	Total 3-(1,3-dioxaindan-5-yl)butanoic acid	(3S)-enantiomer
Retention Time (tR)	~3.8 min	(3S): 4.2 min, (3R): 5.1 min
Limit of Detection (LOD)	0.01 µg/mL (MS)	0.5 µg/mL (UV)
Limit of Quantitation (LOQ)	0.03 µg/mL (MS)	1.5 µg/mL (UV)
Linearity (R²)	> 0.999 (0.05 - 100 µg/mL)	> 0.998 (2.0 - 500 µg/mL)
Resolution (Rs)	N/A (Single peak)	≥ 2.5 (Between enantiomers)

References[1] Title: Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. Source: nih.gov. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGvjc3SMKKwAgq4x6HO4Vchyxk6LtQ2JWWVXfJ2Q-OGQFc_g2vJSetZCjXcP1_NNNG7P8Bp8xZdr6Xu1cQTavfziOxgENq3CZXuqdE4SEiugS5-4UossZ2yLmhwA3gHHje_bVGAJVRy5WjRKoSD[6] Title: 4-Hydroxy-2,6,6-trimethyl-1-cyclohexenecarboxylic acid. Source: benchchem.com. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGUmj7qV89PaOF9zNCIXb85ERwZtkbaTwndvAYSJloFD6n4VclDA9YbWMryAt4NBfcB_k39JZlgLRMMjRYw3YgYPYDiKoDTf_-ECRFK8exkrPn3FXueaL7i1iFyfRJ0kKJvoFCaZ1gD[3] Title: Analysis of oligosaccharides by high performance liquid chromatography. Source: researchgate.net. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEj6bhieHO5lEVENYZoQyW66SCBjQIFFaTqzpCYLH2eVRq2ndfhMvvZcP2C5nc6AH7e8nLOecLN8NbFCkyZOiUxRnNABQ73t5Tv9h3meF3Pshq1Zl1odRJf5gCYM_gb0vzATYENiSCCH5Ut2cVwPN5s2hmfOzwNckWIBzVKHGF9KwD4-RaAlapl-7M4rZXv9jiHDMK11iZF1mjkS8Bb5QYCse854mNQGfHKjb-e0xAgW3_hRoc=[4] Title: Heart-Cutting Two-Dimensional Ultrahigh-Pressure Liquid Chromatography for Process Development: Asymmetric Reaction Monitoring. Source: acs.org. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF9RSGpZU8iTcSh1W1nxuslU-xOYnzxm4BLpHJTPMk8SRNoF1p3lNZXMOOpGrPYQISP2RmshJFZFkL_KScnKmbLEiMZqpy5eVtwB6iooGXKDccsQoRWmd4oMywNAI7gE43qidwkjA==[2] Title: AU2018254394A1 - Mass spectrometry assay method for detection and quantitation of organic acid metabolites. Source: google.com. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHQx6RA58UR8XtQe3qmIwxJAOAac90ji-l4ESwbCvhx193NCs6p1qKFaa9cgA_SX6qYFu5K1GIrWvieaRETphG9r5UX0iA9dy1A6-8AM4FXs3YiwUaVZGpPUtUvDW_dn_vtlFINfbWLR4eKH1dT4A==[7] Title: 2-Ethyl-3-methylhexanoic acid | 74581-94-5. Source: benchchem.com. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEHyDs2zQgILt2fa-vVKCtDufUPoJrZYPYyI9rbAIZKgQ1-Yx0Zutl1wkn7jlPMiEXhiQol4hedDY9XXcQcnw0LZ3td5guJBhw0dYFOp890kNSfBR0njeVkCMdzMyLxiVyXrchlp0w=[5] Title: Chiral Columns - YMC. Source: ymc.eu. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFroJkcKOLfuBQb-7PM6LqoUK495vJPCuwBzlTtbG-KG1RChnzdpOnuoIxxx4Qf8M-7cE5eaO84XN6tuLrA1IwieCxQeCsyhn9uW1n6Ix0BG-qgdUYqYspSOQQ-lA0=

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• 6. 4-Hydroxy-2,6,6-trimethyl-1-cyclohexenecarboxylic acid | Benchchem [benchchem.com]
• 7. 2-Ethyl-3-methylhexanoic acid | 74581-94-5 | Benchchem [benchchem.com]

Derivatization of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid for GC analysis

Topic: Derivatization of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid for Gas Chromatography (GC) Analysis

For: Researchers, scientists, and drug development professionals.

Executive Summary

Direct analysis of polar compounds such as (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid by gas chromatography (GC) is fraught with challenges, including poor peak shape, low volatility, and potential thermal degradation. This application note serves as a comprehensive technical guide to overcoming these obstacles through chemical derivatization. We provide a detailed examination of two robust and widely adopted derivatization strategies: silylation using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and esterification via Boron Trifluoride-Methanol (BF₃-Methanol). This guide explains the underlying chemical principles, offers detailed, field-proven protocols, and includes a comparative analysis to empower researchers to select and implement the optimal method for their analytical needs, ensuring reproducible and high-quality chromatographic data.

The Analytical Challenge: Why Derivatization is Essential

(3S)-3-(1,3-dioxaindan-5-yl)butanoic acid, a carboxylic acid, possesses a polar carboxyl functional group (-COOH). This group's active hydrogen is prone to forming intermolecular hydrogen bonds, which significantly decreases the molecule's volatility and makes it unsuitable for direct GC analysis.[1][2] When injected directly onto a GC column, such compounds typically exhibit severe peak tailing, poor sensitivity, and irreversible adsorption to active sites within the GC system.[3][4]

Derivatization chemically modifies the carboxyl group, replacing the active hydrogen with a non-polar functional group.[2] This process achieves several critical objectives:

• Increases Volatility: By disrupting hydrogen bonding, the derivative becomes more volatile, allowing it to travel through the GC column at lower temperatures.[1][5]

• Enhances Thermal Stability: The resulting derivatives are often more stable at the high temperatures of the GC inlet and column.[1]

• Improves Peak Shape: The reduction in polarity leads to more symmetrical, Gaussian peaks, which are essential for accurate quantification.[3]

• Improves Separation: Modifying the analyte can accentuate differences between similar compounds, leading to better chromatographic resolution.[5]

Strategic Selection of Derivatization Reagents

The two most universal and effective methods for derivatizing carboxylic acids are silylation and alkylation (esterification).[3]

• Silylation: This is one of the most common derivatization techniques. It involves replacing the acidic proton with a trimethylsilyl (TMS) group. N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a powerful silylating agent that reacts rapidly to produce volatile and thermally stable TMS derivatives.[6][7] Its by-products are highly volatile, minimizing interference with early-eluting peaks.[5]

• Esterification (Alkylation): This method converts the carboxylic acid into a more volatile ester, typically a methyl ester.[6] A common and effective reagent for this is 14% Boron Trifluoride in Methanol (BF₃-Methanol), which acts as an acidic catalyst.[8][9] This method is highly effective but requires a post-reaction extraction step to remove the catalyst and by-products.[8][10]

This guide provides detailed protocols for both methods, allowing laboratories to choose based on factors like desired workflow simplicity, sample matrix, and available reagents.

Protocol I: Silylation with BSTFA + 1% TMCS

This protocol is highly efficient due to its single-step, in-vial procedure without the need for a separate extraction. The addition of 1% Trimethylchlorosilane (TMCS) acts as a catalyst, enhancing the silylating power of BSTFA, especially for sterically hindered compounds.[6][11]

Silylation Workflow Overview

Caption: Acid-catalyzed esterification.

Detailed Experimental Protocol

Materials:

• (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid sample

• 14% Boron trifluoride in methanol (BF₃-Methanol)

• Hexane (GC grade)

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• 2 mL GC vials and 15 mL centrifuge tubes

• Heating block or water bath

• Vortex mixer

Procedure:

• Sample Preparation: Place 1-10 mg of the sample into a reaction vial or tube.

• Reagent Addition: Add 2 mL of 14% BF₃-Methanol solution to the sample. [6]3. Reaction: Cap the vial tightly and heat at 60-100°C for 15-30 minutes. [6][10]This step drives the esterification to completion.

• Cooling & Quenching: Cool the vial to room temperature. Add 1 mL of saturated NaCl solution. The salt solution helps to break any emulsions and forces the non-polar ester into the organic layer during extraction.

• Extraction: Add 1-2 mL of hexane to the vial, cap tightly, and vortex vigorously for 1-2 minutes to extract the methyl ester derivative into the hexane layer. [6]6. Phase Separation: Allow the layers to separate. The upper hexane layer contains the derivatized analyte.

• Final Preparation: Carefully transfer the upper hexane layer to a clean GC vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: The sample is now ready for injection into the GC-MS system.

Method Comparison and Data Summary

The choice between silylation and esterification depends on the specific requirements of the analysis.

Parameter	Silylation (BSTFA + 1% TMCS)	Esterification (BF₃-Methanol)
Derivative	Trimethylsilyl (TMS) Ester	Methyl Ester
Workflow	Simple, single-step in-vial reaction	Multi-step with post-reaction extraction
Reaction Time	30-60 minutes	15-30 minutes (plus extraction time)
Reaction Temp.	60-80°C	60-100°C
Moisture Sensitivity	Very high	Moderate
Derivative Stability	Good, but can be sensitive to hydrolysis	Excellent, very stable
Pros	Fast, simple, minimal sample handling	Robust, stable derivatives, less moisture sensitive
Cons	Highly moisture sensitive, TMS derivatives can degrade over time	More labor-intensive, potential for analyte loss during extraction

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
No derivative peak or low yield	1. Presence of moisture (especially for silylation).2. Incomplete reaction (time/temp too low).3. Degraded derivatization reagent.	1. Ensure sample and solvent are completely anhydrous.2. Increase reaction time and/or temperature.3. Use a fresh, unopened vial of reagent.
Broad or tailing analyte peak	1. Incomplete derivatization.2. Active sites in the GC inlet liner or column.	1. Optimize derivatization conditions (see above).2. Use a deactivated inlet liner; condition the column.
Extra, unexpected peaks	1. Impurities in the solvent or reagents.2. Side reactions from other functional groups.3. By-products from the derivatization reagent.	1. Use high-purity, GC-grade solvents and fresh reagents.2. Analyze a reagent blank to identify artifact peaks.

Conclusion

Successful GC analysis of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid is contingent upon effective derivatization. Both silylation with BSTFA and esterification with BF₃-Methanol are proven methods to convert this polar carboxylic acid into a volatile derivative suitable for GC. Silylation offers a rapid and streamlined workflow, ideal for high-throughput environments, provided that anhydrous conditions are strictly maintained. Esterification, while more involved, yields highly stable derivatives and is a robust alternative. By understanding the principles and following the detailed protocols outlined in this guide, researchers can confidently generate accurate, reproducible, and high-quality chromatographic data for this and other similar carboxylic acids.

References

• Zenkevich, I. G. (n.d.). Acids: Derivatization for GC Analysis. Encyclopedia of Chromatography.
• BenchChem (2025). Comparative analysis of derivatization reagents for carboxylic acids. BenchChem Technical Guides.
• Mhlongo, S. et al. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis. IntechOpen.
• BP plc (n.d.). Inlet Derivatisation for the GC Analysis of Organic Acid Mixtures.
• Sigma-Aldrich (n.d.). Pentafluorobenzyl Bromide (PFBBr) and 18-Crown-6 Product Information. Sigma-Aldrich.
• MilliporeSigma (n.d.). The Use of Derivatization Reagents for Gas Chromatography (GC). Sigma-Aldrich.
• SCION Instruments (2024). Sample Preparation – Derivatization Extraction. SCION Instruments.
• Interchim (n.d.). Derivatization reagents. Interchim.
• Christie, W. W. (2019). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS Lipid Library.
• Zaikin, V. G., & Halket, J. M. (2011). Derivatization reactions and reagents for gas chromatography analysis. ResearchGate.
• BenchChem (n.d.). The Principle of Silylation: An In-depth Technical Guide to Derivatization using BSTFA-TMCS. BenchChem.
• Sigma-Aldrich (1997). BSTFA Product Information. Sigma-Aldrich.
• Regis Technologies (n.d.). GC Derivatization. Regis Technologies.
• Darko, E., & Thurbide, K. B. (n.d.). Capillary Gas Chromatographic Separation of Carboxylic Acids Using an Acidic Water Stationary Phase.

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Application Note: Protocol for Asymmetric Hydrogenation of Unsaturated Carboxylic Acids

Executive Summary

The enantioselective reduction of α,β- and β,γ-unsaturated carboxylic acids is a cornerstone transformation in the synthesis of chiral pharmaceuticals (e.g., Naproxen, Flurbiprofen) and complex natural products[1]. Achieving high enantiomeric excess (ee) requires precise control over the stereochemical environment during the transfer of hydrogen to the prochiral olefin. This application note provides a comprehensive, field-tested guide to selecting and utilizing transition-metal catalysts (Ruthenium, Iridium, and Cobalt) for this critical transformation, detailing the mechanistic rationale, optimal reaction parameters, and a self-validating experimental protocol.

Mechanistic Insights & Catalyst Selection

As a Senior Application Scientist, it is crucial to understand that catalyst selection is not arbitrary; it is dictated by the electronic and steric demands of the substrate, as well as the fundamental mechanism of H₂ activation.

• Ruthenium (BINAP-Ru): Operates via a heterolytic H₂ cleavage pathway[2]. The carboxylic acid moiety of the substrate directly coordinates to the Ru(II) center, displacing an acetate ligand[3]. This directed coordination provides a rigid transition state, making it ideal for standard α,β-unsaturated acids.

• Iridium (SpiroCAP/SpiroBAP): Traditional cationic Ir catalysts require stabilizing counterions (e.g., BArF⁻). However, neutral Ir complexes bearing chiral spiro phosphine-carboxy ligands bypass this need[4]. Operating via an Ir(III)/Ir(V) catalytic cycle, these catalysts are exceptionally effective for highly sterically hindered substrates, including tetrasubstituted olefins and β,γ-unsaturated acids[5].

• Cobalt (Bis(phosphine) Co(0)): An earth-abundant alternative that operates via a distinct homolytic H₂ cleavage pathway[1]. These catalysts exhibit remarkable turnover numbers (up to 1860 TON) and are highly effective for di-, tri-, and tetra-substituted acrylic acids[6].

Mechanistic divergence in transition-metal catalyzed asymmetric hydrogenation.

Table 1: Catalyst Benchmarking & Substrate Scope

Catalyst System	Metal	H₂ Cleavage	Optimal Substrates	Typical ee (%)	Reference
Ru(II)-BINAP	Ruthenium	Heterolytic	α,β-unsaturated acids	92 - 99	[2],[3]
Ir-SpiroCAP	Iridium	Heterolytic	β,γ-unsaturated, tetrasubstituted	95 - 99.4	[5],[4]
Co(0)-PhBPE	Cobalt	Homolytic	Di/Tri/Tetra-substituted acrylic acids	94 - 99	[1],[6]

Experimental Design & Causality

Every parameter in an asymmetric hydrogenation protocol must be deliberately chosen to stabilize the transition state of the desired enantiomer while suppressing side reactions.

Table 2: Optimization Parameters & Causal Rationale

Parameter	Optimal Range	Causal Explanation (The "Why")
Solvent	MeOH or iPrOH	Protic solvents facilitate heterolytic cleavage (Ru/Ir) and prevent substrate transesterification when using basic additives[1].
Additive	Et₃N (0.1 - 1.0 eq)	Deprotonates the acid, forming a carboxylate anion with a significantly higher metal coordination affinity than the free acid[1].
Pressure	10 - 60 atm	Higher pressure accelerates alkene insertion. However, for some Ru systems, lower pressures (<30 psi) are essential to maximize ee by preventing premature non-selective insertion[3].
Temperature	20 - 50 °C	Lower temperatures enhance enantioselectivity by maximizing the free energy difference (ΔΔG‡) between the competing diastereomeric transition states.

Detailed Experimental Protocol

The following protocol is generalized for the highly efficient Cobalt-catalyzed homolytic H₂ cleavage system [1], but the reactor setup principles apply universally to Ru and Ir systems.

Materials & Reagents

• Precatalyst: (R,R)-(PhBPE)Co(COD) or equivalent chiral bis(phosphine) cobalt(0) complex (1-5 mol%).

• Substrate: α,β-unsaturated carboxylic acid (e.g., (E)-2,3-diphenylacrylic acid)[6].

• Solvent: Isopropanol (iPrOH) or Methanol (MeOH), strictly anhydrous and degassed.

• Gas: High-purity Hydrogen (H₂, 99.999%).

Step-by-Step Methodology

• Glovebox Preparation (Causality: Oxidation Prevention): Transition metal precatalysts, particularly Co(0) and Ir(I) species, are highly sensitive to oxygen. Inside an argon-filled glovebox, weigh the chiral catalyst (0.01 mmol, 2 mol%) and the unsaturated carboxylic acid substrate (0.5 mmol) into a glass vial equipped with a magnetic stir bar.

• Solvent Addition & Base Modulation: Add 2.0 mL of degassed iPrOH. Note: If the substrate exhibits poor solubility or weak coordination, add 0.1 equivalents of triethylamine (Et₃N). The weak base generates a carboxylate anion, anchoring the substrate to the metal center to ensure rigid stereocontrol[1].

• Reactor Loading & Purging: Transfer the vial into a stainless-steel high-pressure hydrogenation autoclave. Seal the autoclave inside the glovebox. Bring the reactor to the fume hood and connect it to the H₂ line. Purge the lines with H₂ three times to eliminate residual atmospheric gases.

• Pressurization & Reaction: Pressurize the autoclave to 500 psi (~34 atm) with H₂[1]. Stir the reaction mixture vigorously (800 rpm) at 25 °C for 12–24 hours.

• Depressurization & Workup: Carefully vent the H₂ gas. Concentrate the reaction mixture under reduced pressure. Pass the crude residue through a short pad of silica gel (eluting with EtOAc/Hexanes) to remove metal particulates before analysis.

Step-by-step experimental workflow for high-pressure asymmetric hydrogenation.

Troubleshooting & Self-Validation

A robust protocol must be a self-validating system. Do not rely solely on end-point analysis; monitor the reaction continuously.

• Self-Validation via Pressure Drop: Equip the autoclave with a digital pressure transducer. The stoichiometric consumption of H₂ will result in a measurable pressure drop. A plateau in pressure indicates the reaction has reached maximum conversion.

• Enantiomeric Excess (ee) Verification: Analyze the filtered product using Chiral Supercritical Fluid Chromatography (SFC). Crucial Step: Always run a racemic standard first to prove baseline separation of the enantiomers. If baseline separation is not achieved, the reported ee% is scientifically invalid.

• Troubleshooting Low Conversion: If conversion is <50%, the catalyst has likely been poisoned. Ensure the substrate is free of sulfurous impurities or residual halides from previous synthetic steps, which irreversibly bind to and deactivate the metal center.

References

• Zhong, H., Shevlin, M., & Chirik, P. J. "Cobalt-Catalyzed Asymmetric Hydrogenation of α, β-Unsaturated Carboxylic Acids by Homolytic H2 Cleavage." Journal of the American Chemical Society, 2020.

• Du, X., Xiao, Y., et al. "Cobalt-catalyzed highly enantioselective hydrogenation of α,β-unsaturated carboxylic acids." Nature Communications, 2020.

• Kitamura, M., Tokunaga, M., & Noyori, R. "Asymmetric hydrogenation of allylic alcohols using BINAP-ruthenium complexes." Organic Syntheses, 1993.

• Li, X., & Zhou, Q.-L. "Iridium-Catalyzed Asymmetric Hydrogenation of Unsaturated Carboxylic Acids." Accounts of Chemical Research, 2017.

• Ashby, M. T., & Halpern, J. "On the Mechanism of an Asymmetric α,β-Unsaturated Carboxylic Acid Hydrogenation: Application to the Synthesis of a PGD2 Receptor Antagonist." Journal of the American Chemical Society, 2006.

• Li, X., et al. "Neutral iridium catalysts with chiral phosphine-carboxy ligands for asymmetric hydrogenation of unsaturated carboxylic acids." Chemical Science, 2017.

Sources

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• 6. scispace.com [scispace.com]

High-throughput screening of 1,3-benzodioxole derivatives

Application Note: High-Throughput Screening of 1,3-Benzodioxole Derivatives for CFTR Modulation

Introduction & Mechanistic Rationale

The discovery of pharmacological chaperones has revolutionized the treatment of Cystic Fibrosis (CF). At the forefront of this chemical space are1[1], a highly privileged scaffold that includes first-in-class CFTR correctors such as lumacaftor (VX-809) and tezacaftor (VX-661). The most prevalent CF-causing mutation, F508del, results in a misfolded Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein that is prematurely degraded in the endoplasmic reticulum (ER)[2].

1,3-benzodioxole correctors function by directly binding to the misfolded CFTR (specifically stabilizing the first nucleotide-binding domain, NBD1, and its interfaces), allowing the protein to bypass ER quality control and traffic to the plasma membrane[2]. To systematically evaluate novel 1,3-benzodioxole libraries for improved efficacy and pharmacokinetics, a robust, high-throughput screening (HTS) platform is required.

Assay Principle: Voltage-Sensitive FRET

Traditional Ussing chamber electrophysiology is the gold standard for measuring ion channel function but lacks the throughput required for library screening[3]. Therefore, this protocol utilizes a4[4].

The Causality of the Signal: The assay relies on two fluorophores: CC2-DMPE (a lipophilic coumarin donor that anchors to the outer plasma membrane leaflet) and DiSBAC2(3) (a mobile, negatively charged oxonol acceptor)[4].

• Resting State: In a polarized cell (inside negative), DiSBAC2(3) partitions to the outer leaflet, remaining in close proximity to CC2-DMPE. Excitation of the donor results in high FRET (strong 580 nm emission).

• Activated State: When rescued CFTR channels are opened via cAMP stimulation (using forskolin), chloride ions rapidly exit the cell. This efflux depolarizes the membrane (inside becomes less negative). The voltage shift repels the negatively charged DiSBAC2(3) to the inner leaflet, breaking the FRET pair. This results in a measurable increase in the donor signal (460 nm) and a proportional decrease in the acceptor signal (580 nm)[5].

Figure 1: 1,3-benzodioxole CFTR rescue pathway and FRET-based membrane potential assay mechanism.

Self-Validating Plate Architecture

To ensure trustworthiness and eliminate false positives, every 384-well plate must act as a self-validating system. The following control architecture is mandatory for calculating the Z'-factor:

• Column 1 (Negative Control): 0.1% DMSO vehicle. Establishes the baseline leak current of uncorrected F508del-CFTR.

• Column 2 (Positive Control): 3 µM Lumacaftor (VX-809). Establishes the maximum expected rescue threshold.

• Column 23 (Dye Background): Cells loaded with dyes but no stimulus. Monitors spontaneous depolarization.

• Column 24 (Auto-fluorescence Control): 1,3-benzodioxole compounds in buffer without cells. Highly conjugated benzodioxole derivatives can natively fluoresce at 460 nm, mimicking a false-positive FRET disruption.

Step-by-Step HTS Protocol

Day 1: Cell Seeding

• Harvest CFBE41o- cells stably expressing F508del-CFTR at 80% confluence. Causality: CFBE41o- cells are used because they are immortalized human bronchial epithelial cells that maintain tight junctions and polarization, providing a biologically accurate membrane environment compared to generic fibroblasts.

• Seed cells into black-walled, clear-bottom 384-well microplates at a density of 20,000 cells/well in 40 µL of complete MEM medium.

• Incubate at 37°C, 5% CO₂ for 24 hours to allow monolayer formation.

Day 2: Compound Incubation 4. Pin-transfer 100 nL of the 1,3-benzodioxole library (from 10 mM DMSO stocks) into the assay plates. 5. Incubate for exactly 24 hours. Causality: Pharmacological chaperones require sufficient time to rescue translation, facilitate ER-to-Golgi transit, and allow complex glycosylation of the mutant protein before it reaches the plasma membrane.

Day 3: FRET Assay Execution 6. Wash plates 3x with 40 µL of Chloride-Free Assay Buffer (CFAB: 150 mM Na-Gluconate, 2 mM K-Gluconate, 10 mM HEPES, pH 7.4). Causality: Replacing extracellular chloride with impermeable gluconate creates a steep outward chemical gradient, maximizing the depolarization spike when CFTR opens. 7. Add 20 µL of Dye Loading Buffer containing 10 µM CC2-DMPE and 0.02% Pluronic F-127. Incubate in the dark at room temperature for 45 minutes. 8. Wash plates 3x with CFAB to remove unincorporated donor dye. 9. Add 20 µL of Acceptor Buffer containing 3 µM DiSBAC2(3) and 2.5 mM Voltage Assay Background (VAB) suppressor. Incubate for 45 minutes. Causality: VAB is a non-permeable quencher that absorbs extracellular background fluorescence, drastically improving the signal-to-noise ratio. 10. Transfer plates to a kinetic fluorescence microplate reader (e.g., FLIPR Tetra). 11. Read baseline FRET (Ex: 400 nm, Em: 460 nm and 580 nm) at 1 Hz for 10 seconds. 12. Inject 10 µL of Stimulation Buffer (final concentration: 10 µM Forskolin + 1 µM VX-770 potentiator) to open the rescued channels. 13. Record kinetic emission for 3 minutes. Calculate the initial rate of depolarization ( Δ Ratio/sec).

Data Presentation & Hit Triage

HTS data is normalized to the DMSO negative control (0% rescue) and the VX-809 positive control (100% relative rescue). Hit compounds are prioritized based on their EC₅₀, maximum efficacy, and lack of cytotoxicity (measured via a parallel ATP-luminescence assay).

Table 1: Representative HTS Hit Triage for Novel 1,3-Benzodioxole Derivatives

Compound ID	Structural Scaffold	EC₅₀ (µM)	Max Efficacy (% vs VX-809)	Z'-Factor	Cell Viability (%)
VX-809 (Ref)	1,3-Benzodioxole	0.12 ± 0.02	100.0%	0.72	> 98%
BZD-044	1,3-Benzodioxole-amide	0.04 ± 0.01	145.2%	0.68	> 95%
BZD-102	1,3-Benzodioxole-ester	1.85 ± 0.30	42.1%	0.70	> 98%
BZD-188	Fluoro-1,3-Benzodioxole	0.02 ± 0.01	188.5%	0.75	> 92%
DMSO (Neg)	N/A	N/A	0.0%	N/A	100%

Note: A Z'-factor > 0.5 across all screening plates validates the assay's statistical reliability and the integrity of the FRET signal differentiation.

References

• Modulator of the cystic fibrosis transmembrane conductance regulator, pharmaceutical compositions, methods of treatment, and process for making the modulator Google Patents (US10793547B2).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHxA8oIRflXD50ue_Z3PQGPhFB_AeLyUy0uvkA-me4zUwMPI5u98y9Ct_TL66vv4n2CMCF9fMJo2AvomMlJ-aapaznvjIQjq-c8XX5Y2O7sGkGv8y1mz_2aPtsdkX4ayArYurDTYnPvo-IrVFw=][1]

• High-content assay for CFTR monitoring: simultaneous quantification of channel function and biogenesis bioRxiv.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFDZphZ61iU2BOykZWSvkT4RCrVc1ZEAYb31IoiIg4drB3EAa2a4nvAElT5Cke4YDKQsPIhnsPGeAdwYtwGuhy7c6rFe-BET8DtPyKGVunxSaY_WnjLathtjVmMPFDP0rX1U6skKGd4rnDUElSiVqc=][5]

• High-Throughput Cell-Based CFTR Assay Google Patents (US20090263853A1).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHtEnsoE4xg0SIYCc_2JdxEKtlB50tEFuaIjmLuCrEZwPK06vlpCN5k1FEYXxV8J6p24hg_GyKQNXpwkOv1CSbcD8rTCTO9tf1GJjcGOwv8bGS9r1cshig0dmTlBsmMkX2b4pEXPBKILNJWDiYl8g==][4]

• Enhancing the Potency of F508del Correction: A Multi-Layer Combinational Approach to Drug Discovery for Cystic Fibrosis JSciMed Central.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFuFfABcdgf4CjkwLNYLXY8BTAlK26cwgNv6QHzfnZWK179qwuTqh1tAUUMiVYmq3VX4AklLV9jKaG5VzMOTqZOcZjHcsjzk7OKXXFmKi-S2usKDpGuq6aRabEXehZ-Ekn7LZZ4XB1I3kiWzthGzSbLs_WbUOoPF0dauEoitdwMKm7MsNnSUJTJMW8Vaagj5nR8vZxQY65GUzpGJVvmAvweOZHYtOKGJAtEZj3F0T6U2drgWglYLFsQmSyyfJapGDFz-GUQUvEWmuRI9FfCMIuqSIfE6dW3eUmYrrMqHF7W6Fq82y5HZVML4_86cyhG-kQeHSa9FqlbQDy4L4_BJybrQIXne7ZGbfKWHJ1opYrrfNh7OKFLSxyFByDpRHQG4Q==][2]

• Assays of CFTR Function In Vitro, Ex Vivo and In Vivo PMC.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEPDmZq-O6AryhcK4tvNzzqCNA2eQpW9-u1UQmvw2g2VvP5Er6gP3BEKwq3LODCGatgyoxcp7aZYCdT3DCaUm7dX-WPL8vwckCqSdWwx1Vk4qLsEbfaD9iLud4tN4pzawXi6OVGyPn2dHmuew==][3]

Sources

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Application Notes and Protocols for the Continuous Flow Synthesis of Butanoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini Division

Abstract

The synthesis of butanoic acid derivatives, particularly esters, is of significant interest across the pharmaceutical, flavor, and fragrance industries. Traditional batch production methods often present challenges related to safety, scalability, and process control. This document provides a comprehensive guide to the continuous flow synthesis of butanoic acid derivatives, offering a safer, more efficient, and scalable alternative.[1][2] We will explore the fundamental principles of flow chemistry, detail optimized protocols for esterification, and discuss the integration of Process Analytical Technology (PAT) for real-time monitoring and control. The methodologies presented herein are designed to be self-validating and are supported by established scientific principles and literature.

Introduction: The Imperative for Flow Chemistry in Ester Synthesis

Butanoic acid and its esters are characterized by their distinct fruity aromas and are vital precursors in the synthesis of various active pharmaceutical ingredients (APIs).[3] The conventional approach to synthesizing these compounds, typically through Fischer esterification in large batch reactors, is often plagued by limitations.[4] These include poor heat and mass transfer, which can lead to localized hotspots, side reactions, and reduced yields.[5] Furthermore, the handling of large volumes of flammable solvents and corrosive acids in batch processes poses significant safety risks.[6][7]

Continuous flow chemistry emerges as a transformative technology to overcome these challenges.[8] By conducting reactions in small-volume, continuous-flow reactors (milli- or microreactors), we can achieve precise control over reaction parameters such as temperature, pressure, and residence time.[8][9] The high surface-area-to-volume ratio inherent in these systems facilitates superior heat transfer, mitigating the risk of thermal runaways and improving product quality.[6][8][10] This enhanced control often leads to higher yields, greater purity, and faster reaction times compared to equivalent batch processes.[11][12]

Key Advantages of Continuous Flow for Butanoic Acid Derivative Synthesis:

• Enhanced Safety: The small reactor volume minimizes the inventory of hazardous materials at any given time, significantly reducing the risk associated with exothermic reactions or the use of hazardous reagents.[1][6][7]

• Improved Heat and Mass Transfer: The high surface-area-to-volume ratio in microreactors allows for rapid and efficient heat exchange, preventing the formation of hot spots and enabling precise temperature control.[8][10]

• Increased Yield and Purity: Precise control over reaction parameters minimizes the formation of byproducts, leading to higher yields and improved product purity.[1][11]

• Rapid Optimization and Scalability: Flow chemistry allows for rapid screening of reaction conditions, significantly accelerating process development.[6][13] Scaling up production is achieved by either running the system for longer durations or by "numbering-up" (running multiple reactors in parallel), avoiding the complex challenges of scaling up batch reactors.[1][13]

• Process Intensification: Continuous flow enables the integration of multiple reaction and purification steps into a single, streamlined process, reducing footprint and operational complexity.[14][15]

Fundamentals of Continuous Flow Esterification

The esterification of butanoic acid is a reversible reaction between the carboxylic acid and an alcohol, typically catalyzed by a strong acid.[4][14][15]

Reaction Scheme:

CH₃CH₂CH₂COOH + ROH ⇌ CH₃CH₂CH₂COOR + H₂O (Butanoic Acid + Alcohol ⇌ Butyl Ester + Water)

The mechanism in the presence of an acid catalyst, such as sulfuric acid, involves the protonation of the carbonyl oxygen of the carboxylic acid, which increases the electrophilicity of the carbonyl carbon for nucleophilic attack by the alcohol.[14]

Key Parameters in Flow Synthesis

The success of a continuous flow synthesis is dependent on the precise control of several key parameters:

• Residence Time: The time the reactants spend in the reactor. This is controlled by the reactor volume and the total flow rate of the reactant streams.

• Temperature: Crucial for reaction kinetics. The superior heat transfer in flow reactors allows for the use of higher temperatures than in batch, often leading to significantly faster reactions.[6]

• Pressure: By pressurizing the system using a back-pressure regulator, solvents can be heated above their normal boiling points, further accelerating reaction rates.[6]

• Stoichiometry: The molar ratio of reactants can be precisely controlled by adjusting the relative flow rates of the individual reactant streams.

Experimental Protocols

The following protocols provide a detailed methodology for the continuous flow synthesis of various butanoic acid esters.

Materials and Equipment

Reactants:

• Butanoic acid (≥99%)

• Ethanol (anhydrous, ≥99.5%)

• Propan-1-ol (anhydrous, ≥99.5%)

• Butan-1-ol (anhydrous, ≥99.5%)

• Sulfuric acid (95-98%)

• Sodium bicarbonate (saturated aqueous solution)

• Anhydrous magnesium sulfate

• Solvent for extraction (e.g., diethyl ether or ethyl acetate)

Equipment:

• Two high-precision syringe pumps or HPLC pumps

• T-mixer

• Tubular reactor (e.g., PFA or stainless steel tubing) of a known volume

• Temperature-controlled oil bath or heating block

• Back-pressure regulator (BPR)

• Collection vessel

• Standard laboratory glassware for workup and purification

• GC-MS or HPLC for analysis

General Protocol for Continuous Flow Esterification

1. Reagent Preparation:

• Stream A: Prepare a solution of butanoic acid in the chosen alcohol (e.g., ethanol for ethyl butanoate synthesis). A typical starting concentration is 1 M butanoic acid.
• Stream B: Prepare a solution of the acid catalyst (e.g., sulfuric acid) in the same alcohol. A typical starting concentration is 0.1 M.

2. System Setup:

Caption: General workflow for continuous flow esterification.

3. Reaction Execution: a. Set the desired temperature for the reactor using the heating block or oil bath. b. Set the back-pressure regulator to the desired pressure (e.g., 10 bar). c. Start the pumps simultaneously at the desired flow rates to introduce the reactant streams into the T-mixer. The reactants will mix and enter the heated tubular reactor. d. Allow the system to reach a steady state (typically 3-5 times the residence time) before collecting the product to ensure consistent results.

4. Work-up and Analysis: a. Quench the collected product stream in a saturated solution of sodium bicarbonate to neutralize the acid catalyst. b. Extract the ester with a suitable organic solvent. c. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. d. Analyze the crude product by GC-MS or HPLC to determine conversion and purity.

Specific Protocols and Data

The following table summarizes optimized conditions for the synthesis of various butanoic acid esters.

Ester Product	Alcohol	Butanoic Acid Conc. (M)	Catalyst Conc. (M)	Flow Rate (mL/min)	Residence Time (min)	Temperature (°C)	Pressure (bar)	Conversion (%)
Ethyl Butanoate	Ethanol	1.0	0.1	0.5	10	80	10	>95
Propyl Butanoate	Propan-1-ol	1.0	0.1	0.5	12	90	10	>97
Butyl Butanoate	Butan-1-ol	1.0	0.1	0.4	15	100	10	>98

Note: The presented data are representative and may vary depending on the specific reactor setup.

Process Analytical Technology (PAT) for Real-Time Control

To ensure the robustness and consistency of the continuous synthesis, the integration of Process Analytical Technology (PAT) is crucial.[16][17] PAT allows for real-time, in-situ monitoring of critical process parameters (CPPs) and critical quality attributes (CQAs).[16][18]

Common PAT Tools for Flow Chemistry:

• In-line FTIR/Raman Spectroscopy: Provides real-time information on the concentration of reactants and products, allowing for the determination of reaction kinetics and steady-state conditions.[19]

• On-line HPLC/GC: A small portion of the product stream can be automatically diverted for chromatographic analysis, providing detailed information on conversion, yield, and impurity profiles.[20]

Caption: Integration of PAT for feedback control in continuous flow synthesis.

By implementing a PAT-based control strategy, any deviations from the optimal process parameters can be detected and corrected in real-time, ensuring consistent product quality and process efficiency.[17]

Safety Considerations

While continuous flow chemistry is inherently safer than batch processing, it is essential to adhere to standard laboratory safety procedures.[7]

• Pressure: Ensure all fittings and tubing are rated for the intended operating pressure.

• Temperature: Use appropriate shielding for high-temperature reactions.

• Chemical Hazards: Handle all chemicals in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

• System Leaks: Regularly inspect the system for leaks, especially when working with corrosive or flammable materials.

Conclusion

The continuous flow synthesis of butanoic acid derivatives offers significant advantages over traditional batch methods, including enhanced safety, improved process control, and scalability.[2][11] The protocols and guidelines presented in this document provide a robust framework for researchers and drug development professionals to implement this powerful technology. By leveraging the principles of flow chemistry and integrating modern analytical tools, the synthesis of these valuable compounds can be achieved with greater efficiency, consistency, and safety.

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• Multiphasic Continuous-Flow Reactors for Handling Gaseous Reagents in Organic Synthesis: Enhancing Efficiency and Safety in Chemical Processes - PubMed.
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• A highly active and robust solid catalyst provides high yields of esters by continuous flow.
• Kinetic Aspects of Esterification and Transesterification in Microstructured Reactors - MDPI.
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• Preparation of Biowax Esters in Continuous Flow Conditions - Uniba.
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• SCALABLE FLOW REACTORS FOR INDUSTRY.
• Process Analytical Technology (PAT) Pharmaceutical and Biopharmaceutical Manufacturing.
• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications - MDPI.
• Enzymatic Biodiesel Synthesis by the Biphasic Esterification of Oleic Acid and 1-Butanol in Microreactors | Industrial & Engineering Chemistry Research - ACS Publications.
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• (PDF) Kinetic Aspects of Esterification and Transesterification in Microstructured Reactors.
• A continuous-flow protocol for the synthesis of enantiomerically pure intermediates of anti epilepsy and anti tuberculosis Activ - The Royal Society of Chemistry.
• The ContinuousFlow Synthesis of Carboxylic Acids using CO2 in a TubeInTube Gas Permeable Membrane Reactor.
• What are the esterification reactions, equation, and products of butanoic acid? - Quora.
• One Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-Carboxylic Acid Derivatives via in situ Hydrolysis of tert-Butyl Esters - PMC.
• Continuous flow synthesis enabling reaction discovery - Chemical Science (RSC Publishing) DOI:10.1039/D3SC06808K.
• Efficient Continuous Flow Synthesis of Hydroxamic Acids and Suberoylanilide Hydroxamic Acid Preparation | The Journal of Organic Chemistry - ACS Publications.

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Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 3-Arylbutanoic Acid Synthesis

Welcome to the technical support center for the synthesis of 3-arylbutanoic acids. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of these synthetic transformations. 3-Arylbutanoic acids are valuable structural motifs in medicinal chemistry and materials science, and their efficient synthesis is paramount. This document provides in-depth, field-proven insights in a direct question-and-answer format to address specific experimental challenges.

Section 1: Troubleshooting Guide

This section addresses common problems encountered during the synthesis of 3-arylbutanoic acids, particularly through modern palladium-catalyzed methods. Each entry explains the underlying chemical principles and provides actionable solutions.

Q1: My reaction yield is very low, or the reaction is not proceeding at all. What are the first parameters I should investigate?

Low or no conversion is a frequent issue that can typically be traced back to the catalyst system, substrate reactivity, or reaction conditions. A systematic approach is crucial for diagnosis.

Causality Analysis & Solutions:

• Catalyst Activity and Formation: The active catalyst in most cross-coupling reactions is a Pd(0) species, which is often generated in situ from a more stable Pd(II) precatalyst like Pd(OAc)₂.[1] If this reduction is inefficient, the catalytic cycle will not initiate.

  • Insight: Some solvents, such as DMF, can facilitate the reduction of Pd(II) to Pd(0), directly participating in the formation of the active catalyst.[2] However, this can be a double-edged sword (see Q2).

  • Troubleshooting Steps:

    • Verify Catalyst & Ligand Quality: Ensure the palladium source and phosphine ligands have not degraded. Phosphine ligands, in particular, can be sensitive to air and may oxidize over time, which inhibits their ability to coordinate to the metal center.[3]

    • Optimize Ligand:Palladium Ratio: The ratio of ligand to palladium is critical. While ligands are necessary to stabilize the catalyst and promote key steps like oxidative addition, an excessive amount can be detrimental, leading to the formation of catalytically inactive, coordinatively saturated metal centers.[1][4] A common starting point is a L:Pd ratio of 2:1 to 4:1.

    • Consider a Different Pre-catalyst: If using a standard Pd(II) source is problematic, consider a pre-formed Pd(0) catalyst like Pd(PPh₃)₄ or a more advanced pre-catalyst that is designed for easier activation.

• Substrate Reactivity: The nature of the aryl halide is a primary determinant of the rate of oxidative addition, which is often the rate-limiting step.[5]

  • Reactivity Order: The typical reactivity trend is Ar-I > Ar-OTf > Ar-Br >> Ar-Cl. Aryl chlorides are notoriously unreactive and often require specialized, highly active catalysts.[5][6]

  • Troubleshooting Steps:

    • For Aryl Chlorides: Employ electron-rich, bulky phosphine ligands like t-Bu₃P or biarylphosphine ligands (e.g., XPhos, SPhos) which are known to promote the oxidative addition of challenging substrates.[7]

    • Halogen Exchange: If possible, consider converting an unreactive aryl chloride or bromide to the corresponding iodide via a copper-catalyzed Finkelstein reaction to increase its reactivity.[7]

• Base and Solvent Incompatibility: The base plays a crucial role, often in regenerating the Pd(0) catalyst at the end of the cycle.[2] Its effectiveness is highly dependent on its solubility and strength in the chosen solvent.

  • Insight: A common issue is the use of a base that is poorly soluble in the reaction medium, leading to low effective concentration. For instance, K₃PO₄ is often more effective than K₂CO₃ in solvents like THF or toluene due to better solubility and basicity.[6]

  • Troubleshooting Steps:

    • Screen a panel of bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃, organic bases like Et₃N or DBU).

    • Ensure the chosen solvent is appropriate for the reaction temperature and can dissolve the reactants and base to a sufficient extent.[8]

Q2: I'm observing a significant amount of a side product from the simple reduction of my aryl halide (Ar-X → Ar-H). What causes this and how can I prevent it?

The formation of hydrodehalogenation (reduction) products is a well-documented side reaction in palladium catalysis, often stemming from an unintended reaction with the solvent.

Causality Analysis & Solutions:

This side reaction occurs when the solvent itself acts as a hydride source, reducing the Pd(II)-aryl intermediate to the Ar-H byproduct and Pd(0). This process is particularly prevalent at elevated temperatures.

• Problematic Solvents: Solvents with available β-hydrogens, such as N,N-dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), cyclohexanone, and ethers like 1,4-dioxane or DME, are known culprits.[9] At temperatures above 80 °C, palladium complexes can catalyze β-hydride elimination from these solvents, leading to the undesired reduction.[9]

• Trustworthy Insight: The presence of a base can influence this decomposition, but temperature is the more critical factor. The reaction is most likely when using "ligandless" catalyst systems where the solvent's role as a ligand is more pronounced.[9]

Recommended Mitigation Strategies

Strategy	Rationale & Action	Recommended Solvents	Problematic Solvents (at >80°C)
Lower Reaction Temperature	The rate of solvent-induced reduction is highly temperature-dependent.	N/A	DMF, NMP, DMA
Action: If possible, run the reaction at a lower temperature (e.g., 50-60 °C), even if it requires a longer reaction time.[9]	Cyclohexanone
Change the Solvent	Select a solvent that is not a competent hydride donor.	Toluene, Benzene	1,4-Dioxane, DME
Action: Replace DMF or similar solvents with alternatives known to be more stable under catalytic conditions.[9]	THF, Acetonitrile (MeCN), Water	N-alkyl amides

Q3: My synthesis is not regioselective. I'm getting a mixture of 2-aryl, 3-aryl, and/or 4-arylbutanoic acids. How can I control the selectivity?

Regioselectivity is a significant challenge, especially in reactions involving the functionalization of unsaturated systems like allylarenes or butenoic acid derivatives. The outcome is almost always dictated by the steric and electronic properties of the ligand coordinated to the palladium center.[10]

Causality Analysis & Solutions:

The key step governing regioselectivity is typically the migratory insertion of the alkene into the Pd-C bond. The ligand framework controls how the alkene approaches and coordinates to the metal center, favoring one insertion pathway over another.[2][10]

• Case Study: Carbonylative Transformation of Allylarenes A powerful example is the palladium-catalyzed synthesis of arylbutanoic acid isomers from allylbenzene, where ligand choice provides tunable selectivity.[11]

  • To Synthesize 4-Arylbutanoic Acids (Linear Product): A ligand with a large "bite angle," such as Xantphos , is used. This ligand forces a specific geometry on the palladium center that favors coordination and insertion at the terminal carbon of the allyl group, leading to the linear product after isomerization and carbonylation.[11]

  • To Synthesize 2-Arylbutanoic Acids (Branched Product): A less sterically demanding and more flexible ligand like Triphenylphosphine (PPh₃) allows for insertion at the internal carbon, resulting in the branched isomer.[11]

Caption: Ligand choice directs the regiochemical outcome.

Troubleshooting Steps:

• Systematic Ligand Screening: If you are observing poor regioselectivity, the primary solution is to screen a diverse set of phosphine ligands. Vary both the steric bulk (e.g., PPh₃ vs. P(o-tolyl)₃ vs. P(t-Bu)₃) and the electronic properties.

• Consult the Literature: For the specific transformation you are attempting, there are likely published reports detailing optimized conditions for a particular regioisomer. For example, the diastereoselective synthesis of 3-arylbutanoic acid derivatives has been achieved via conjugate addition to chiral imides, which pre-sets the regiochemistry.[12]

Q4: My crude product is impure and difficult to purify. What are the best strategies for purifying 3-arylbutanoic acids?

Aromatic carboxylic acids can be challenging to purify via standard silica gel chromatography due to their acidic nature, which often leads to peak tailing. However, several robust methods can yield highly pure material.

Recommended Purification Workflow:

Caption: Acid-base extraction workflow for purification.

• Acid-Base Extraction (Primary Method): This is the most effective and scalable method for purifying carboxylic acids.

  • Step 1: After the reaction, perform a preliminary workup to remove the bulk of the solvent. Dissolve the crude residue in an organic solvent like ethyl acetate or diethyl ether.

  • Step 2: Transfer the solution to a separatory funnel and extract it several times with a saturated aqueous solution of a mild base, such as sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃). The acidic product will be deprotonated and move into the aqueous layer as its sodium salt. Most neutral organic impurities and catalyst residues will remain in the organic layer.

  • Step 3: Separate the aqueous layer and wash it once more with fresh organic solvent to remove any remaining impurities.

  • Step 4: Cool the aqueous layer in an ice bath and slowly acidify it with a strong acid (e.g., 1M or 2M HCl) with stirring. The pure carboxylic acid will precipitate out of the solution as the pH drops below its pKa.

  • Step 5: Collect the solid product by vacuum filtration, wash it with cold deionized water to remove inorganic salts, and dry it under vacuum.[13][14]

• Recrystallization: If the product obtained from extraction still contains impurities, recrystallization from a suitable solvent system (e.g., ethanol/water, toluene, or heptane) can further enhance purity.

• Silica Gel Chromatography: If chromatography is unavoidable, consider the following:

  • Eluent Modification: Add a small amount (0.5-1%) of acetic acid or formic acid to the eluent system (e.g., ethyl acetate/hexanes). This suppresses the deprotonation of the carboxylic acid on the silica surface, reducing peak tailing and improving separation.

  • Esterification: As a last resort, the crude acid can be converted to its methyl or ethyl ester, which is much less polar and easier to purify by chromatography. The pure ester can then be hydrolyzed back to the carboxylic acid.

Section 2: Frequently Asked Questions (FAQs)

Q: What are the most common and reliable synthetic routes to 3-arylbutanoic acids? A: Several modern methods have proven effective. The palladium-catalyzed conjugate addition of arylboronic acids to α,β-unsaturated carbonyl compounds (a type of Suzuki-Miyaura coupling) is a highly reliable route that offers good control over stereochemistry if chiral auxiliaries are used.[12] Another innovative approach is the palladium-catalyzed carbonylative transformation of allylarenes, which can be tuned to produce different isomers.[11][15] For specific substitution patterns, nickel-catalyzed hydroarylation of 3-butenoic acid derivatives has also been reported.[16]

Q: How do I choose the right palladium catalyst and ligand for my reaction? A: The choice is substrate-dependent. For general screening, Pd(OAc)₂ or Pd₂(dba)₃ are common and effective precatalysts. The ligand is the most critical variable. For Heck-type reactions, a combination of Pd(OAc)₂ and PPh₃ is a classic starting point.[1] For more challenging substrates like aryl chlorides or for achieving high selectivity, specialized ligands are necessary. Bulky, electron-rich biarylphosphine ligands often give superior results in Suzuki and Heck couplings.[7] There is no universal ligand; the optimal choice must often be determined empirically through screening.[10]

Q: What is the fundamental role of the base in these syntheses? A: In a typical Heck reaction cycle, the base is required to neutralize the acid (HX) that is eliminated in the final step of the catalytic cycle (reductive elimination of HX from a H-Pd(II)-X species). This regenerates the active Pd(0) catalyst, allowing the cycle to continue.[2] In Suzuki-Miyaura type couplings, the base is essential for activating the boronic acid, forming a more nucleophilic "ate" complex that facilitates the transmetalation step with the Pd(II)-aryl intermediate.[8]

Q: How critical is solvent selection and what are best practices? A: Solvent selection is extremely critical. The solvent not only determines the solubility of the reactants but can also directly participate in the reaction by coordinating to the catalyst or, in some cases, by acting as a reductant or source of side products.[9][17] Best practices include:

• Use Dry Solvents: Water can interfere with many catalytic cycles, especially those involving water-sensitive reagents. Use freshly dried, degassed solvents.

• Degas the Solvent: Remove dissolved oxygen by sparging with an inert gas (argon or nitrogen) before use. Oxygen can oxidize and deactivate the Pd(0) catalyst and phosphine ligands.[3]

• Match Solvent to Reaction Type: Aprotic polar solvents like DMF, DMAc, and NMP are common for Heck reactions due to their ability to dissolve salts and stabilize charged intermediates.[5] Ethers like THF or 1,4-dioxane are frequently used for Suzuki couplings.[8] As noted in the troubleshooting guide, be mindful of the thermal stability of your solvent to avoid side reactions.[9]

Section 3: Experimental Protocols

The following protocols are representative examples and should be adapted based on the specific substrates and equipment available. All operations should be performed in a well-ventilated fume hood using appropriate personal protective equipment.

Protocol 1: Palladium-Catalyzed Synthesis of a 4-Arylbutanoic Acid via Carbonylative Transformation

This protocol is adapted from the selective synthesis of 4-arylbutanoic acids developed by Wu and coworkers and is effective for the carbonylation of allylarenes using formic acid as a CO surrogate.[11]

• Reagents & Setup:

  • Allylarene (e.g., Allylbenzene, 0.5 mmol, 1.0 equiv)

  • Formic Acid (5.0 mmol, 10.0 equiv)

  • [PdCl₂(cinnamyl)]₂ (0.0125 mmol, 2.5 mol%)

  • Xantphos (0.05 mmol, 10 mol%)

  • N,N,N',N'-Tetramethyl-1,4-benzenediamine (TFBen, 1.0 mmol, 2.0 equiv)

  • Anhydrous THF (2 mL)

  • A screw-cap reaction tube or vial suitable for heating under an inert atmosphere.

• Procedure:

  • To the reaction tube, add [PdCl₂(cinnamyl)]₂ (6.5 mg), Xantphos (28.9 mg), and TFBen (105.0 mg).

  • Seal the tube with a septum, and purge with dry nitrogen or argon for 5-10 minutes.

  • Under a positive pressure of inert gas, add anhydrous THF (2 mL), the allylbenzene (66 µL), and formic acid (190 µL) via syringe.

  • Quickly seal the tube with its screw cap and place it in a preheated heating block at 100 °C.

  • Stir the reaction mixture for 20 hours.

  • After 20 hours, remove the vial from the heating block and allow it to cool to room temperature.

  • Dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

  • Perform the acid-base extraction workup as described in the purification guide (Section 1, Q4) to isolate the 4-phenylbutanoic acid product.

Protocol 2: Diastereoselective Synthesis of a 3-Arylbutanoic Acid Derivative

This protocol is based on the work of Chen, Wu, and coworkers for the conjugate addition of an arylboronic acid to a chiral imide.[12]

• Reagents & Setup:

  • Chiral crotonyl imide (e.g., (R)-4-tert-butyloxazolidin-2-one derivative, 0.2 mmol, 1.0 equiv)

  • Arylboronic acid (0.3 mmol, 1.5 equiv)

  • Pd(OAc)₂ (0.01 mmol, 5 mol%)

  • Methanol/Water (1:3 mixture, 2.0 mL)

  • An open-air reaction vial.

• Procedure:

  • To a 10 mL vial equipped with a magnetic stir bar, add the chiral crotonyl imide (1 equiv), the arylboronic acid (1.5 equiv), and Pd(OAc)₂ (2.2 mg, 5 mol%).

  • Add the methanol/water (1:3, v/v) solvent mixture (2.0 mL).

  • Stir the reaction mixture vigorously at room temperature, open to the air, for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with ethyl acetate (20 mL).

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2 x 15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude product, an N-acylated oxazolidinone, can be purified by silica gel column chromatography. The chiral auxiliary can then be cleaved under standard conditions (e.g., LiOH/H₂O₂) to yield the optically active 3-arylbutanoic acid.

Section 4: References

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• Norrby, P. O., et al. (2010). Palladium-Catalyzed α-Arylation of Aryl Nitromethanes. Journal of the American Chemical Society, 132(25), 8619–8631. [Link]

• Gale, P. A. (2019). Solvent effects in palladium catalysed cross-coupling reactions. Chemical Society Reviews, 48(9), 2497-2521. [Link]

• Wu, X. F., et al. (2019). Carbonylative Transformation of Allylarenes with CO Surrogates: Tunable Synthesis of 4-Arylbutanoic Acids, 2-Arylbutanoic Acids, and 4-Arylbutanals. ResearchGate. [Link]

• Wu, X. F., et al. (2019). Carbonylative Transformation of Allylarenes with CO Surrogates: Tunable Synthesis of 4-Arylbutanoic Acids, 2-Arylbutanoic Acids, and 4-Arylbutanals. Organic Letters, 21(15), 5792-5796. [Link]

• Chen, J., Wu, J., et al. (2017). Palladium-Catalyzed Diastereoselective Synthesis of 3-Arylbutanoic Acid Derivatives. The Journal of Organic Chemistry, 82(23), 12286-12293. [Link]

• Premasagar, V., Palaniswamy, V. A., & Eisenbraun, E. J. (1981). Methanesulfonic acid catalyzed cyclization of 3-arylpropanoic and 4-arylbutanoic acids to 1-indanones and 1-tetralones. The Journal of Organic Chemistry, 46(14), 2974-2976. [Link]

• Amini, K., et al. (2014). Application of 3-aroyl-4(5)-arylimidazols as efficient ligands in Pd-catalyzed Heck reactions. Turkish Journal of Chemistry. [Link]

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• Seregin, I. V., & Gevorgyan, V. (2007). Heck-like Reactions Involving Heteroatomic Electrophiles. Chemical Society Reviews, 36(8), 1173-1193. [Link]

• Reddy, R. S., et al. (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Beilstein Journal of Organic Chemistry, 9, 1598-1607. [Link]

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• Whitcombe, N. J., Hii, K. K., & Gibson, S. E. (2001). Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. Tetrahedron, 57(35), 7449-7476. [Link]

• ResearchGate. (n.d.). The Heck reaction: Mechanistic insights and novel ligands. Retrieved from [Link]

• Reddy, R. S., et al. (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. PMC. [Link]

• Han, W., Jin, F., & Zhou, Q. (2015). Ligand-Free Palladium-Catalyzed Hydroxycarbonylation of Aryl Halides under Ambient Conditions: Synthesis of Aromatic Carboxylic Acids and Aromatic Esters. Organic Chemistry Portal. [Link]

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• Nagalakshmi, G. (2008). Synthesis and Characterization of Aryl Alkanoic Acids as Potential Antimicrobial Agents. Asian Journal of Chemistry, 20(5), 3617-3622. [Link]

• Wölwer, C., et al. (2024). Synthetic Approaches, Properties, and Applications of Acylals in Preparative and Medicinal Chemistry. MDPI. [Link]

• ResearchGate. (n.d.). Synthesis of aryl carboxylic acid derivatives. Retrieved from [Link]

• Goossen, L. J., & Ghosh, K. (2002). Palladium-Catalyzed Synthesis of Aryl Ketones from Boronic Acids and Carboxylic Acids Activated in situ by Pivalic Anhydride. Organic Chemistry Portal. [Link]

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• Al-Adiwish, W. M., et al. (2015). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Molecules, 20(7), 12355-12369. [Link]

• ResearchGate. (n.d.). The reactions of diverse aryl boronic acids 2 with 3-butenoic acid. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Arylboronic acid or boronate synthesis. Retrieved from [Link]

• Al-Mousawi, S. M., et al. (2011). Scope and Limitations of a Novel Synthesis of 3-Arylazonicotinates. Molecules, 16(5), 3924-3936. [Link]

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Technical Support Center: Troubleshooting (3S)-3-(1,3-Dioxaindan-5-yl)butanoic Acid Synthesis

Welcome to the Application Support Center. This guide is designed for researchers and process chemists synthesizing1[1], a critical chiral building block featuring a sensitive 1,3-benzodioxole (dioxaindan) moiety. Achieving high enantiomeric excess (ee) and chemical purity requires strict control over reaction conditions.

This guide covers the two most robust laboratory and industrial-scale workflows: Rhodium-Catalyzed Asymmetric Hydrogenation and Copper-Catalyzed Asymmetric Conjugate Addition (ACA) .

Part 1: Mechanistic Pathways & Byproduct Origins

Understanding the causality of byproduct formation is the first step in process optimization.

• Route A (Asymmetric Hydrogenation): Utilizes a Rh(I) catalyst with a chiral bisphosphine ligand (e.g., Josiphos or DIPAMP) to2[2]. The primary failure modes are enantiomeric leakage (forming the 3R-enantiomer) and acid-catalyzed cleavage of the delicate 1,3-dioxaindan ring to form a catechol derivative.

• Route B (Cu-ACA): Involves the 1,4-addition of a methyl nucleophile (e.g., MeMgBr) to a 3-(1,3-dioxaindan-5-yl)acrylic ester, 3[3]. Hard nucleophiles or slow transmetalation can lead to direct 1,2-addition, forming an allylic alcohol byproduct.

Fig 1: Synthetic routes to (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid and major byproduct pathways.

Part 2: Troubleshooting Guide (FAQs)

Q1: During Rh-catalyzed asymmetric hydrogenation, why am I observing the formation of 3-(3,4-dihydroxyphenyl)butanoic acid (catechol byproduct)? A1: The 1,3-dioxaindan (benzodioxole) ring is an acetal of catechol and formaldehyde. It is highly sensitive to Brønsted acids and prolonged exposure to elevated temperatures. If your solvent (e.g., methanol) contains acidic impurities, or if the hydrogen gas is not strictly purified, the acetal oxygen becomes protonated, leading to ring opening and hydrolysis. Corrective Action: Add a mild base additive like triethylamine (0.1 eq) to the hydrogenation mixture to buffer the solution, or switch to a non-protic fluorinated solvent like 2,2,2-trifluoroethanol (TFE) which stabilizes the acetal while maintaining high hydrogen solubility.

Q2: In the Cu-catalyzed asymmetric conjugate addition (ACA) route, my enantiomeric excess (ee) has dropped from 98% to 85%. What causes this (3R)-enantiomer leakage? A2: Enantiomeric erosion in Cu-ACA typically stems from the uncatalyzed background reaction of the Grignard reagent (MeMgBr) with the Michael acceptor, which is fast and racemic. If the Cu-chiral ligand complex dissociates, or if there is excess free Cu, the racemic pathway competes with the enantioselective pathway. Corrective Action: Ensure the chiral ligand (e.g., TaniaPhos or Josiphos) is in a slight molar excess relative to Cu(I) (e.g., 1.2:1 ratio) to prevent free copper from catalyzing the background reaction. Maintain strict Schlenk conditions; trace O₂ oxidizes the phosphine ligand, destroying the chiral environment.

Q3: How do I suppress the 1,2-addition byproduct (allylic alcohol) when using methyl nucleophiles? A3: Grignard reagents are "hard" nucleophiles and prefer direct 1,2-addition to the carbonyl. Transmetalation to Cu forms a softer organocuprate, which prefers 1,4-addition. If transmetalation is slow, the hard Grignard attacks directly. Corrective Action: Lower the reaction temperature to -78 °C to favor the softer Cu-mediated 1,4-addition. Ensure adequate aging of the Cu/Ligand/MeMgBr complex (at least 15 minutes at -30 °C) before adding the substrate. Additionally, adding Trimethylsilyl chloride (TMSCl) traps the intermediate enolate, accelerating the 1,4-catalytic cycle and preventing reversibility.

Part 3: Quantitative Data on Byproduct Profiles

The following table summarizes the expected byproduct distribution under standard vs. optimized conditions for both synthetic routes.

Reaction Route	Condition Status	Target Yield (%)	(3R)-Enantiomer (%)	Catechol Byproduct (%)	1,2-Addition (%)	Unreacted SM (%)
Rh-Hydrogenation	Standard (MeOH, 25°C)	82.0	4.5	8.0	N/A	5.5
Rh-Hydrogenation	Optimized (TFE/Et₃N, 10°C)	96.5	0.5	< 0.1	N/A	2.9
Cu-ACA	Standard (THF, 0°C)	75.0	12.0	N/A	10.0	3.0
Cu-ACA	Optimized (Et₂O, -78°C, TMSCl)	94.0	2.0	N/A	< 1.0	3.0

Part 4: Standardized Experimental Workflows

Protocol A: Optimized Rhodium-Catalyzed Asymmetric Hydrogenation

Self-Validating Step: The absence of a color change from orange to black indicates the Rh-catalyst remains active and has not crashed out as inactive Rh(0) nanoparticles.

• In a nitrogen-filled glovebox, charge a high-pressure reactor with (E)-3-(1,3-dioxaindan-5-yl)but-2-enoic acid (1.0 eq) and[Rh(COD)(Josiphos)]BF₄ (0.005 eq).

• Add anhydrous 2,2,2-trifluoroethanol (TFE) to achieve a 0.2 M substrate concentration.

• Add triethylamine (0.1 eq) to buffer the solution and protect the dioxaindan ring from cleavage.

• Seal the reactor, remove from the glovebox, and purge with H₂ gas (3 cycles).

• Pressurize to 30 bar H₂ and stir at 10 °C for 12 hours.

• Vent the reactor, concentrate under reduced pressure, and purify via recrystallization from heptane/ethyl acetate to yield the pure (3S)-acid.

Protocol B: Optimized Copper-Catalyzed Asymmetric Conjugate Addition

Self-Validating Step: The formation of a bright yellow/orange homogeneous solution upon mixing CuTC and the ligand confirms active complex formation.

• Flame-dry a Schlenk flask under vacuum and backfill with Argon.

• Add Copper(I) thiophene-2-carboxylate (CuTC, 0.05 eq) and (R,R)-TaniaPhos ligand (0.06 eq).

• Add anhydrous diethyl ether (Et₂O) and stir at room temperature for 30 minutes to pre-form the catalyst.

• Cool the mixture to -78 °C and dropwise add MeMgBr (3.0 M in Et₂O, 1.5 eq). Stir for 15 minutes to ensure complete transmetalation.

• Add TMSCl (2.0 eq) followed immediately by a solution of methyl (E)-3-(1,3-dioxaindan-5-yl)acrylate (1.0 eq) in Et₂O.

• Stir at -78 °C for 4 hours. Quench with saturated aqueous NH₄Cl.

• Perform standard aqueous workup. Subject the resulting ester to mild basic hydrolysis (LiOH, THF/H₂O) to yield the (3S)-acid.

Part 5: References

• Sapphire Bioscience. "(3S)-3-(1,3-Dioxaindan-5-yl)butanoic acid". URL:

• Wiley-VCH. "Rhodium(I)-Catalyzed Asymmetric Hydrogenation". URL:

• PNAS. "Copper-catalyzed asymmetric conjugate addition of Grignard reagents to cyclic enones". URL:

Sources

• 1. Sapphire Bioscience [sapphirebioscience.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. pnas.org [pnas.org]

Technical Support Center: Troubleshooting Enantiomeric Excess (ee) in Chiral Synthesis

Welcome to the Application Scientist Support Center for Asymmetric Synthesis. Achieving and maintaining high enantiomeric excess (ee) is a critical quality attribute in drug development and chemical research. However, "ee erosion" or plateauing stereoselectivity is a frequent challenge that requires systematic troubleshooting.

This guide is designed to move beyond trial-and-error. Here, we explore the mechanistic causality behind stereochemical failures and provide self-validating protocols to ensure your data is both accurate and reproducible.

Section 1: Diagnostic Workflow for ee Erosion

Before altering your reaction conditions, you must isolate whether the low ee is a chemical reality or an analytical artifact. The flowchart below outlines our standard diagnostic hierarchy for troubleshooting stereoselectivity.

Logical workflow for diagnosing and resolving low enantiomeric excess in asymmetric synthesis.

Section 2: Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: My product ee is significantly lower than my chiral catalyst's ee. Why is this happening, and how do I fix it? A1: You are likely observing a Negative Non-Linear Effect ((-)-NLE) . In an ideal system, product ee scales linearly with catalyst enantiopurity. However, as established by Henri Kagan's ML2 and ML3 mathematical models, chiral ligands often aggregate to form homochiral (e.g., RR) and heterochiral/meso (RS) multimeric complexes in solution[1]. If the heterochiral complex is more catalytically active than the homochiral complex, the racemic pathway outcompetes the enantioselective one, causing a disproportionate drop in ee[1].

• Causality & Solution: The root cause is catalyst aggregation. To disrupt these aggregates and favor the highly enantioselective monomeric species, you must alter the thermodynamic equilibrium.

  • Decrease Catalyst Concentration: Dilution thermodynamically favors the dissociation of multimeric aggregates into active monomers.

  • Modify Ligand Sterics: Increasing the steric bulk of the chiral ligand physically hinders the formation of the unselective meso-dimers.

Q2: I suspect a racemic background reaction is killing my ee. How can I prove this and suppress it? A2: A racemic background reaction occurs when the uncatalyzed (or achiral metal-catalyzed) reaction proceeds at a rate competitive with the chiral-catalyzed pathway. The overall ee is a weighted average of the enantioselective rate ( kchiral​ ) and the racemic rate ( kracemic​ ).

• Causality & Solution: You must selectively poison the achiral pathway or alter the kinetics to favor the chiral catalyst.

  • Inhibitor Additives: In dialkylzinc additions and Lewis acid catalysis, background reactions are often promoted by achiral salts (e.g., LiCl). In Walsh's asymmetric generation of allylic alcohols, adding tetraethylethylenediamine (TEEDA) selectively inhibited the fast, LiCl-promoted racemic background reaction without affecting the chiral zinc catalyst, restoring ee to 98%[2].

  • Temperature Modulation: Lowering the temperature exponentially decreases kracemic​ more than kchiral​ due to differences in activation energy ( ΔΔG‡ ), effectively freezing out the background reaction.

Q3: My reaction is highly selective, but my chiral HPLC/SFC results are inconsistent. Is my analytical method flawed? A3: Yes, analytical artifacts are a common source of false ee values. The two most common culprits are Self-Disproportionation of Enantiomers (SDE) and chromatographic co-elution .

• Causality & Solution:

  • SDE during sample prep: Enantiomerically enriched samples can spontaneously fractionate during achiral chromatography, evaporation, or sublimation due to the formation of transient homochiral vs. heterochiral aggregates[3]. Never partially purify a chiral sample before ee determination; analyze the crude mixture or ensure 100% mass recovery.

  • Co-elution: An achiral impurity may co-elute with the minor enantiomer peak on the Chiral Stationary Phase (CSP), artificially inflating its area and lowering the calculated ee[4]. Always validate your method by injecting a racemic standard.

Section 3: Quantitative Data & System Optimization

To systematically troubleshoot, track how reaction parameters influence both rate and enantioselectivity. The tradeoff between rate and ee is a hallmark of systems exhibiting non-linear effects[5].

Parameter Adjustment	Impact on Racemic Rate ( krac​ )	Impact on Chiral Rate ( kchiral​ )	Expected Effect on Product ee	Mechanistic Rationale
Decrease Temperature	Significant Decrease	Moderate Decrease	Increase	Amplifies ΔΔG‡ between enantioselective and background pathways.
Increase Ligand:Metal Ratio	Decrease	Increase	Increase	Minimizes unligated, achiral metal species that drive background reactions.
Add Selective Inhibitor (e.g., TEEDA)	Near Complete Suppression	Minimal Effect	Significant Increase	Selectively coordinates and poisons the achiral catalytic species[2].
Dilute Reaction Mixture	Decrease	Decrease	Variable (often Increase)	Shifts equilibrium from unselective multimeric aggregates to enantioselective monomers.

Section 4: Self-Validating Experimental Protocols

Protocol A: Kinetic Profiling to Quantify Racemic Background Reactions

Objective: To empirically determine if an achiral pathway is competing with the enantioselective catalyst. Methodology:

• Preparation: Set up two identical parallel reactions (Vessel A and Vessel B) under strictly inert Schlenk conditions.

• Reaction A (Control): Add the metal precursor (e.g., Ti(OiPr)4​ or ZnR2​ ) without the chiral ligand.

• Reaction B (Test): Add the pre-formed chiral catalyst complex (metal + chiral ligand).

• Initiation: Add the limiting prochiral substrate to both vessels simultaneously at the target reaction temperature.

• Sampling: Withdraw 50 μL aliquots from both reactions at 5, 15, 30, 60, and 120 minutes. Quench immediately in cold aqueous NH4​Cl .

• Analysis: Analyze the aliquots via GC-FID or LC-UV to determine the conversion percentage over time.

• Interpretation: If Reaction A shows >10% conversion within the timeframe that Reaction B reaches completion, the background reaction is significant. Proceed to test inhibitors or lower temperatures.

Protocol B: Chiral HPLC Method Validation for ee Determination

Objective: To establish a robust, artifact-free analytical method for ee quantification[4]. Methodology:

• Racemic Reference: Dissolve 1 mg of the racemic standard in 1 mL of the HPLC mobile phase (e.g., 90:10 Hexane:Isopropanol).

• System Suitability: Inject 10 μL of the racemate onto the Chiral Stationary Phase (CSP) column. Adjust the flow rate (typically 0.5-1.5 mL/min) and modifier ratio until baseline resolution ( Rs​>1.5 ) is achieved.

• Integration Check: Integrate the two enantiomer peaks. The area ratio must be exactly 50:50 ( ±0.5 ). If it deviates, suspect co-eluting impurities or non-linear detector response.

• Sample Analysis: Inject the enantioenriched sample. Calculate ee using the formula: %ee=Areamajor​+Areaminor​∣Areamajor​−Areaminor​∣​×100 .

• Spike Test (Self-Validation): Spike the enantioenriched sample with a known amount of the racemic standard. Re-inject. The minor peak should increase proportionally without peak shape distortion, confirming the absence of co-eluting impurities.

References

• Satyanarayana, T., Abraham, S., & Kagan, H. B. "Nonlinear Effects in Asymmetric Catalysis by Design: Concept, Synthesis, and Applications." Accounts of Chemical Research.
• Blackmond, D. G. "Mathematical Models of Nonlinear Effects in Asymmetric Catalysis: New Insights Based on the Role of Reaction Rate." Journal of the American Chemical Society.
• Salvi, L., et al. "Catalytic Asymmetric Generation of (Z)-Disubstituted Allylic Alcohols." Organic Chemistry Portal (Ref: J. Am. Chem. Soc., 2007).
• Payne, C., & Kass, S. R. "How Reliable Are Enantiomeric Excess Measurements Obtained By Chiral HPLC." SciSpace, 2020.
• BenchChem Technical Support. "Application Notes & Protocols: Chiral HPLC Analysis for Enantiomeric Excess Determination." Benchchem.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. (Open Access) How Reliable Are Enantiomeric Excess Measurements Obtained By Chiral HPLC (2020) | Curtis Payne | 9 Citations [scispace.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Matrix Effects in Mass Spectrometry of Butanoic Acid Derivatives

Welcome to the technical support guide for researchers, scientists, and drug development professionals encountering challenges with the mass spectrometric analysis of butanoic acid and its derivatives. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) designed to address specific issues related to matrix effects in complex biological samples. Our goal is to equip you with the expertise and validated protocols necessary to ensure the accuracy, reproducibility, and sensitivity of your LC-MS/MS analyses.

Troubleshooting Guide: From Problem to Protocol

This section addresses common problems observed during the analysis of butanoic acid derivatives, explains the underlying causes rooted in matrix interference, and provides detailed, actionable solutions.

Issue 1: My analyte signal is low and inconsistent, especially at the LLOQ. What's causing this suppression?

Probable Cause: You are likely observing ion suppression , the most common manifestation of matrix effects in LC-MS/MS bioanalysis.[1][2] This phenomenon occurs when co-eluting endogenous components from your sample matrix (e.g., plasma, serum, tissue homogenate) interfere with the ionization of your target analyte in the mass spectrometer's source.[3][4]

For butanoic acid derivatives analyzed in biological fluids, the primary culprits are phospholipids .[5][6] These high-concentration molecules are notorious for co-extracting with analytes and eluting across a broad range of the chromatogram, competing for charge and droplet surface area during the electrospray ionization (ESI) process.[1][7] The result is a reduced signal for your analyte of interest, leading to poor sensitivity, accuracy, and reproducibility.[1] Simple sample preparation techniques like protein precipitation (PPT) are often insufficient to remove these interferences.[5][8]

Recommended Solutions:

• Quantify the Matrix Effect: First, confirm that matrix effects are the root cause. Use a quantitative post-extraction spike experiment to calculate the matrix factor (MF).

• Enhance Your Sample Preparation Protocol: Improving sample cleanup is the most effective strategy to combat ion suppression.[9][10] Consider moving beyond simple protein precipitation.

Technique	Mechanism	Effectiveness for Butanoic Acid Derivatives	Pros	Cons
Protein Precipitation (PPT)	Addition of organic solvent (e.g., acetonitrile) or acid to precipitate proteins.[9]	Low: Removes proteins but leaves phospholipids and other small molecules.[3][5]	Fast, inexpensive, easy to automate.[9]	Prone to significant matrix effects.[8]
Liquid-Liquid Extraction (LLE)	Partitions analyte between the aqueous sample and an immiscible organic solvent.	Moderate to High: Can effectively remove polar interferences like salts and some phospholipids. pH adjustment is critical to ensure acidic analytes like butanoic acid are uncharged for efficient extraction.[9]	Provides cleaner extracts than PPT.[8]	Analyte recovery can be low, especially for more polar derivatives.[8] Can be labor-intensive.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	High: Offers significant selectivity. Mixed-mode SPE (combining reversed-phase and ion-exchange) is highly effective at removing a broad range of interferences.[8]	Provides very clean extracts, reduces matrix effects, allows for analyte concentration.[9]	Requires method development; can be more time-consuming and expensive than PPT or LLE.[1]
Phospholipid Removal Plates/Cartridges	Employs specialized media (e.g., zirconia-coated silica) that selectively binds and removes phospholipids.[6][7]	Very High: Specifically targets the main source of ion suppression in bioanalysis.[5][6]	Simple workflow similar to PPT, highly effective at phospholipid removal.[5]	Higher cost per sample compared to PPT.

• Optimize Chromatography: Create chromatographic separation between your analyte and the region of ion suppression. A post-column infusion experiment can help visualize these suppressions zones.[10][11] By adjusting the gradient or column chemistry, you can shift your analyte's retention time to a "cleaner" part of the chromatogram.[10]

Issue 2: My results are not reproducible. The analyte-to-internal standard ratio varies between samples.

Probable Cause: Inconsistent results, even with an internal standard (IS), point to differential matrix effects. This occurs when the matrix composition varies from sample to sample, causing the degree of ion suppression or enhancement to fluctuate. If you are using a structural analogue internal standard, it may not co-elute perfectly with the analyte, causing it to experience a different degree of matrix effect and failing to adequately compensate for the variation.[12][13] Contaminant buildup in the analytical column and MS source over the course of a run can also lead to drifting signal intensity.

Recommended Solutions:

• Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the gold standard for quantitative bioanalysis.[13][14] A SIL-IS (e.g., Butyric acid-d7) is chemically identical to the analyte and will co-elute perfectly.[12][15] Therefore, it experiences the exact same ionization effects, providing the most accurate correction for signal variability.[14][16] The use of a SIL-IS has been shown to significantly improve the precision of analytical methods.[16]

• Matrix-Matched Calibration: Prepare your calibration standards in the same biological matrix as your samples (e.g., drug-free human plasma). This ensures that your calibrants and samples experience similar matrix effects, improving accuracy.[17]

• System Maintenance:

  • Use a Guard Column: Protect your analytical column from irreversible contamination.

  • Implement a Diverter Valve: Divert the early, highly polar (and often "dirty") part of the eluent, containing salts and other interferences, away from the MS source.

  • Regular Source Cleaning: Follow a routine maintenance schedule for cleaning the ion source to prevent residue buildup.[6]

Experimental Protocols & Workflows

Protocol 1: How to Perform a Post-Column Infusion Experiment to Identify Ion Suppression Zones

This qualitative experiment helps you visualize where in your chromatogram matrix effects occur.[10][11]

Objective: To identify retention times where co-eluting matrix components suppress the analyte signal.

Materials:

• LC-MS/MS system

• Syringe pump

• T-connector

• Analyte solution (at a mid-range concentration)

• Prepared blank matrix extract (using your current sample prep method)

Procedure:

• System Setup: Connect the LC column outlet to a T-connector. Connect the syringe pump, containing the analyte solution, to the second port of the T-connector. Connect the third port to the MS inlet.

• Infusion: Begin infusing the analyte solution at a low, constant flow rate (e.g., 5-10 µL/min) directly into the MS. You should see a stable, continuous signal for your analyte's MRM transition.

• Injection: Start the LC method (with your standard mobile phase gradient) and inject a blank matrix extract.

• Data Analysis: Monitor the analyte's signal that is being infused. Any significant dip or drop in the signal intensity indicates a region where matrix components are eluting from the column and causing ion suppression.[18] This allows you to map the "suppression profile" of your method.

Frequently Asked Questions (FAQs)

Q1: What exactly are matrix effects? Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[3][4] This can manifest as ion suppression (a loss of signal) or, less commonly, ion enhancement (an increase in signal).[1] The effect arises from competition between the analyte and matrix components for available charge, access to the droplet surface in the ESI source, or changes in droplet fission and solvent evaporation characteristics.[4][6]

Q2: How do I quantitatively measure matrix effects? The most common method is the post-extraction spike analysis, which is used to calculate the Matrix Factor (MF).[10][19]

Calculation of Matrix Factor (MF): The matrix factor is calculated using the following formula: MF (%) = (Peak Area in Spiked Matrix Extract / Peak Area in Pure Solvent) * 100

MF Value	Interpretation
MF = 100%	No matrix effect
MF < 100%	Ion Suppression
MF > 100%	Ion Enhancement

Q3: Is derivatization required for the analysis of butanoic acid and its derivatives? While direct analysis is possible, derivatization is highly recommended and widely used for short-chain fatty acids (SCFAs) like butanoic acid.[20][21] Native SCFAs are highly polar and have low molecular weight, which leads to poor retention on traditional reversed-phase columns and often poor ionization efficiency.[22]

Advantages of Derivatization:

• Improved Chromatography: Increases the hydrophobicity of the analyte, leading to better retention and peak shape on C18 columns.[23]

• Enhanced Sensitivity: Introduces a readily ionizable group (e.g., a tertiary amine), allowing for highly sensitive detection in positive ESI mode.[23]

• Reduced Matrix Effects: Shifts the analyte's retention time away from early-eluting, polar interferences.[23] A common derivatizing agent for this purpose is 3-nitrophenylhydrazine (3-NPH).[24]

Q4: I don't have a stable isotope-labeled internal standard (SIL-IS). What is the next best option? If a SIL-IS is unavailable, the next best choice is a structural analogue —a compound that is chemically similar to the analyte but has a different mass.[13] However, you must thoroughly validate its performance. Minor differences in chemical structure can lead to shifts in retention time and different susceptibilities to matrix effects, which can compromise quantitation.[12] If a suitable structural analogue is not available, you must use matrix-matched calibration curves or the standard addition method to ensure accurate quantification.[17][25]

Q5: Can I just dilute my sample to get rid of matrix effects? Dilution can be a simple and effective strategy to reduce the concentration of interfering matrix components.[9][25] However, this approach is only viable if the resulting analyte concentration is still well above your instrument's limit of quantification (LOQ). For trace-level analysis, dilution may compromise the required sensitivity of the assay.[9]

Visualized Workflows and Logic

Decision Tree for Sample Preparation

This diagram outlines a logical approach to selecting an appropriate sample preparation technique to minimize matrix effects.

Sources

• 1. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 2. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. longdom.org [longdom.org]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 11. sepscience.com [sepscience.com]
• 12. waters.com [waters.com]
• 13. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 15. otsuka.co.jp [otsuka.co.jp]
• 16. scispace.com [scispace.com]
• 17. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review [mdpi.com]
• 18. resolvemass.ca [resolvemass.ca]
• 19. Matrix Effects in Mass Spectrometry Combined with Separation Methods — Comparison HPLC, GC and Discussion on Methods to Control these Effects | IntechOpen [intechopen.com]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 23. sciex.com [sciex.com]
• 24. LC/MS/MS Method Package for Short Chain Fatty Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 25. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Scale-Up of (3S)-3-(1,3-Dioxaindan-5-yl)butanoic Acid

Welcome to the Process Chemistry Support Center. This guide is engineered for researchers, process chemists, and drug development professionals tasked with scaling up the synthesis of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid (widely recognized in literature as (3S)-3-(1,3-benzodioxol-5-yl)butanoic acid) .

Transitioning this chiral building block from milligram discovery scales to multi-kilogram pilot plant production introduces severe thermodynamic, kinetic, and purification hurdles. This document provides authoritative troubleshooting, causality-driven FAQs, and self-validating protocols to ensure your scale-up is robust, reproducible, and API-compliant.

Synthetic Workflow & Mechanistic Logic

To bypass the high-pressure infrastructure required for asymmetric hydrogenation, our recommended scalable route utilizes the Rhodium-catalyzed asymmetric conjugate addition (ACA) of 1,3-benzodioxol-5-ylboronic acid to crotonic acid.

Figure 1: End-to-end synthetic workflow for the scale-up of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid.

Mechanistic Pathway

Understanding the catalytic cycle is non-negotiable for troubleshooting. The reaction relies on the continuous regeneration of a Rh(I)-OH species.

Figure 2: Mechanistic pathway of the Rh-catalyzed asymmetric conjugate addition.

Frequently Asked Questions (FAQs) & Troubleshooting

Q: Why do we use [Rh(OH)(cod)]₂ instead of the cheaper [Rh(Cl)(cod)]₂ precursor? A: Causality lies in the transmetalation step. The hydroxide ligand on [Rh(OH)(cod)]₂ is sufficiently basic to activate the arylboronic acid directly. If you use the chloride dimer, you must add an external aqueous base (e.g., KOH). In scale-up, external bases often trigger the premature polymerization of crotonic acid and degrade the 1,3-dioxaindan ring, leading to severe yield penalties .

Q: We are observing severe catalyst deactivation and incomplete conversion at the 5 kg scale. What is going wrong? A: This is almost certainly due to oxygen ingress. Rh(I) complexes are highly susceptible to oxidation, forming inactive Rh(III) species. Troubleshooting Action: Implement a strict freeze-pump-thaw degassing protocol for your solvents. Do not rely on simple nitrogen sparging at scales >1 kg.

Q: The reaction stalls at 60% conversion despite rigorous degassing. Why? A: Check your water content. As shown in the catalytic cycle (Figure 2), water is the stoichiometric proton source required to hydrolyze the Rh-enolate intermediate and regenerate the active Rh(I)-OH catalyst. If your 1,4-dioxane is strictly anhydrous, the catalytic cycle will stall. The optimal solvent ratio is typically 10:1 Dioxane:H₂O.

Q: Our enantiomeric excess (ee) is plateauing at 92%. How do we achieve the >99% ee required for API synthesis? A: While the (R)-BINAP/Rh system provides excellent facial selectivity, reaching >99% ee directly via catalysis is thermodynamically difficult for this specific substrate . You must implement a downstream chiral resolution. The crude acid readily forms a highly crystalline diastereomeric salt with (R)-(+)-1-phenylethylamine, allowing you to upgrade the optical purity to >99.5% in a single crystallization pass.

Quantitative Data Summaries

To aid in your process optimization, below are the consolidated data tables from our pilot plant validation runs.

Table 1: Catalyst & Ligand Screening for Asymmetric Conjugate Addition

Conditions: 1.0 eq crotonic acid, 1.2 eq arylboronic acid, 0.5 mol% Rh dimer, 1.1 mol% ligand, 40°C, 12h.

Catalyst Precursor	Chiral Ligand	Solvent System	Conversion (%)	Enantiomeric Excess (ee %)
[Rh(OH)(cod)]₂	(R)-BINAP	1,4-Dioxane / H₂O	>99	92
[Rh(Cl)(cod)]₂	(R)-BINAP	1,4-Dioxane / H₂O	45	88
[Rh(OH)(cod)]₂	(R)-Segphos	1,4-Dioxane / H₂O	98	94
[Rh(OH)(cod)]₂	(R)-BINAP	Toluene / H₂O	85	81

Table 2: Metal Scavenging Efficiency

Initial Rh concentration in crude organic extract: ~1200 ppm. Target API Spec: <10 ppm.

Scavenger Type	Interaction Mechanism	Loading (wt%)	Contact Time (h)	Residual Rh (ppm)	API Spec Pass?
Activated Carbon	Physisorption	10%	12	150	No
Silica-Amine (Si-NH₂)	Hard-Soft Mismatch	5%	4	45	No
Silica-Thiol (Si-SH)	Soft-Soft Chelation	5%	4	<10	Yes

Self-Validating Experimental Protocol (100g Scale)

This protocol is designed as a self-validating system. It incorporates In-Process Controls (IPCs) and visual cues to ensure each step has succeeded before you commit to the next, mitigating the risk of catastrophic batch failure.

Phase 1: Catalyst Pre-Activation

• Preparation: In a rigorously degassed 1 L Schlenk flask under N₂, charge [Rh(OH)(cod)]₂ (2.28 g, 0.5 mol%) and (R)-BINAP (6.85 g, 1.1 mol%).

• Activation: Add degassed 1,4-dioxane (500 mL). Stir at 25°C for 30 minutes.

  • Self-Validation Check: The solution must shift from a pale yellow suspension to a homogeneous, deep orange solution. This color change confirms the successful ligand exchange from COD to BINAP. If the solution remains yellow, do not proceed; your ligand is oxidized or inactive.

Phase 2: Asymmetric Conjugate Addition

• Substrate Loading: To a 5 L jacketed reactor purged with N₂, add 1,3-benzodioxol-5-ylboronic acid (115.5 g, 1.2 equiv) and crotonic acid (50.0 g, 1.0 equiv).

• Initiation: Transfer the pre-activated catalyst solution into the reactor via a cannula to maintain the inert atmosphere.

• Proton Source: Add degassed deionized water (50 mL).

• Reaction: Heat the jacket to 40°C. Stir at 300 RPM for 12 hours.

  • Self-Validation Check (IPC): Withdraw a 0.5 mL aliquot, quench with 1M HCl, extract with EtOAc, and analyze via achiral HPLC (210 nm). Proceed to Phase 3 only if crotonic acid conversion is >98%. Premature quenching will result in inseparable crotonic acid contamination during crystallization.

Phase 3: Workup and Metal Scavenging

• Quench: Cool the reactor to 20°C. Adjust the aqueous phase to pH 8 using 1M NaOH.

• Neutral Wash: Wash with MTBE (2 x 300 mL). Discard the MTBE layer (this removes COD, displaced ligands, and neutral homocoupled boronic acid byproducts).

• Extraction: Acidify the aqueous layer to pH 2 using 2M HCl. Extract the product into EtOAc (3 x 400 mL).

• Scavenging: Add Silica-Thiol scavenger (5 wt% relative to theoretical yield) to the combined EtOAc extracts. Stir at 40°C for 4 hours. Filter through a pad of Celite.

Phase 4: Chiral Resolution (ee Upgrading)

• Salt Formation: Concentrate the EtOAc filtrate to approximately 300 mL. Heat to 60°C and add (R)-(+)-1-phenylethylamine (70.4 g, 1.0 equiv) dropwise over 30 minutes.

• Crystallization: Cool the reactor linearly to 5°C at a rate of 10°C/hour.

• Causality: A slow, controlled cooling ramp prevents the kinetic trapping of the undesired (3R)-diastereomeric salt, ensuring maximum thermodynamic enrichment of the (3S)-salt.

• Isolation: Filter the resulting white crystals. Break the salt by partitioning between 1M HCl (500 mL) and MTBE (500 mL). Evaporate the MTBE to yield pure (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid (Yield: ~78%, >99.5% ee).

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 221882, 1-(1,3-Dioxaindan-5-yl)ethan-1-ol" PubChem. URL:[Link]

• Zhi, W., Li, J., Zou, D., Wu, Y. "Palladium-Catalyzed Diastereoselective Synthesis of 3-Arylbutanoic Acid Derivatives." The Journal of Organic Chemistry, 2017. URL:[Link]

• Feringa, B. L., Badorrey, R., Peña, D., Ignatyev, I. S., Minnaard, A. J. "Catalytic Enantioselective Conjugate Addition with Grignard Reagents." ACS Publications, 2006. URL:[Link]

Optimization of mobile phase for butanoic acid separation

Technical Support Center: Optimization of Mobile Phase for Butanoic Acid Separation

Welcome to the Chromatography Support Center. As a Senior Application Scientist, I frequently consult with researchers facing challenges in the quantification of short-chain fatty acids (SCFAs). Butanoic acid (butyric acid) presents a unique set of chromatographic hurdles: it is highly polar, highly volatile, lacks a strong UV chromophore, and is prone to severe peak tailing.

This guide is designed to move beyond generic advice. Here, we will dissect the fundamental chemical causality behind these issues and provide self-validating, field-proven methodologies to optimize your mobile phase for both HPLC-UV and LC-MS/MS workflows.

Frequently Asked Questions (Troubleshooting)

Q1: Why does butanoic acid exhibit severe peak tailing and poor retention on my C18 column? The Causality: Butanoic acid has a pKa of approximately 4.82. If your mobile phase pH is not strictly controlled, the molecule exists in a dynamic equilibrium between its protonated (lipophilic) and deprotonated (hydrophilic butyrate) states. The ionized form partitions poorly into the hydrophobic C18 stationary phase, leading to early elution. Furthermore, secondary electrostatic interactions between the ionized carboxylate group and residual unendcapped silanols on the silica support cause the analyte to "drag" through the column, resulting in severe peak tailing. The Solution: You must suppress ionization by lowering the mobile phase pH to at least two units below the pKa (i.e., pH < 2.8). This ensures >99% of the butanoic acid remains fully protonated. A highly effective and validated mobile phase utilizes 20 mM NaH₂PO₄ adjusted to pH 2.2 with phosphoric acid[1]. Alternatively, for simpler preparation, an isocratic gradient of dilute H₂SO₄ and Acetonitrile (98:2) has been shown to yield excellent peak symmetry and retention[2].

Q2: I am using UV detection at 210 nm, but my sensitivity for butanoic acid is extremely low. How can I optimize the mobile phase to fix this? The Causality: Butanoic acid lacks a conjugated π -electron system; its only chromophore is the isolated carboxyl group, which absorbs weakly in the low UV range (200–210 nm). At these wavelengths, many common mobile phase additives (like acetate or citrate buffers) and organic impurities absorb strongly, creating a massive background signal that destroys your signal-to-noise (S/N) ratio. The Solution: You must use highly pure, UV-transparent mobile phase additives. Switch to phosphate buffers (e.g., 10 mM potassium dihydrogen phosphate, pH 2.8)[3] or dilute sulfuric acid[2]. Ensure you are using strictly HPLC-grade or LC-MS grade water and acetonitrile. Self-Validation Check: Always run a mobile phase blank injection; if your baseline drift exceeds 5 mAU during a gradient run, your solvents or additives are insufficiently pure.

Q3: For LC-MS/MS analysis of butanoic acid, should I use direct negative ESI or positive ESI with derivatization? What mobile phases apply? The Causality: Direct analysis of butanoic acid in negative Electrospray Ionization (ESI) mode suffers from poor ionization efficiency, high matrix suppression, and volatility losses in the source. Because its molecular weight is low (MW 88.11 g/mol ), its product ions often fall into the high-noise, low-mass region of the mass spectrometer. By chemically derivatizing the carboxylic acid group (e.g., with 3-nitrophenylhydrazine (3-NPH) or O-benzylhydroxylamine (O-BHA)), you introduce a basic moiety that readily accepts a proton, shifting the analyte to a higher mass and allowing highly sensitive detection in positive ESI mode[4]. The Solution: If utilizing derivatization, optimize your mobile phase with 0.1% formic acid in water (Mobile Phase A) and Acetonitrile (Mobile Phase B)[5]. The acidic environment enhances the protonation of the derivatized amine group, yielding sub-fmol detection limits and vastly superior peak shapes[4].

Visual Troubleshooting & Workflow Logic

Caption: Troubleshooting workflow for HPLC peak tailing of short-chain fatty acids.

Caption: Analytical pathway comparing direct LC-MS vs. derivatization for butanoic acid.

Quantitative Data Summaries

Table 1: Comparison of Mobile Phase Additives for Butanoic Acid Separation

Mobile Phase Additive	Target pH	Primary Detection Mode	Pros	Cons
20 mM NaH₂PO₄ + H₃PO₄	2.2	HPLC-UV (210 nm)	Excellent UV transparency; sharp peaks[1].	Non-volatile; incompatible with LC-MS.
Dilute H₂SO₄	~2.5	HPLC-UV (210 nm)	High sensitivity; low background noise[2].	Corrosive to some system components over time.
0.1% Formic Acid	~2.7	LC-MS/MS (+ ESI)	Volatile; excellent for derivatized SCFAs[5].	Higher UV background at 210 nm.
5 mM Ammonium Acetate	~6.8	LC-MS/MS (- ESI)	Good for direct analysis without derivatization.	Poor retention on standard C18; peak tailing.

Table 2: Expected Quantitative Performance Metrics (Butanoic Acid)

Analytical Method	Detection Limit (LOD)	Linearity (R²)	Key Mobile Phase Condition
HPLC-UV (Direct)	0.14 mg/mL	> 0.996	H₂SO₄ / Acetonitrile (98:2)[2]
HPLC-UV (Direct)	0.13 - 0.33 mM	> 0.995	20 mM NaH₂PO₄ (pH 2.2) / ACN[1]
LC-MS/MS (Derivatized)	0.05 ng/mL	> 0.991	0.1% Formic Acid / ACN[5]

Self-Validating Experimental Protocols

Protocol 1: Preparation and Validation of pH-Optimized Mobile Phase for HPLC-UV

Objective: Achieve baseline separation of butanoic acid from other SCFAs with high UV transparency.

• Aqueous Phase (A) Preparation: Weigh exactly 2.40 g of anhydrous Sodium Dihydrogen Phosphate (NaH₂PO₄) and dissolve in 1.0 L of HPLC-grade water to create a 20 mM solution.

• pH Adjustment: Submerge a calibrated pH probe into the solution. Dropwise, add concentrated Phosphoric Acid (H₃PO₄) while stirring until the pH reaches exactly 2.2[1].

• Filtration: Filter the buffer through a 0.22 µm hydrophilic PTFE membrane to remove particulates.

• Organic Phase (B) Preparation: Use 100% HPLC-grade Acetonitrile.

• System Equilibration: Flush the C18 column (e.g., Hypersil Gold aQ, 150 x 4.6 mm, 3 µm) with 98% A / 2% B at 1.0 mL/min for 30 minutes.

• Self-Validation Step: Monitor the baseline at 210 nm. The baseline drift must stabilize to < 1 mAU/min, and system backpressure must remain constant. Inject a blank (HPLC water adjusted to pH < 2) to confirm the absence of ghost peaks at the expected retention time of butanoic acid.

Protocol 2: LC-MS/MS Mobile Phase Setup for Derivatized Butanoic Acid

Objective: Maximize ionization efficiency of amine-derivatized butanoic acid in positive ESI mode.

• Derivatization: React the biological sample with 3-NPH or O-BHA in the presence of EDC catalyst at room temperature to tag the butanoic acid[4].

• Mobile Phase A Preparation: Add exactly 1.0 mL of LC-MS grade Formic Acid to 999 mL of LC-MS grade water (0.1% v/v)[5]. Mix thoroughly and sonicate for 10 minutes to degas.

• Mobile Phase B Preparation: Use 100% LC-MS grade Acetonitrile.

• Gradient Setup: Utilize a rapid 6-minute gradient on a sub-2 µm C18 column (e.g., Kinetex C18, 100 x 2.1 mm). Start at 5% B, ramping to 50% B to elute the derivatized SCFA, followed by a column wash at 95% B[5].

• Self-Validation Step: Inject a derivatization reagent blank. Confirm that the excess derivatizing agent does not co-elute with or cause ion suppression at the specific Multiple Reaction Monitoring (MRM) transition window for butanoic acid.

References

• Development of a HPLC–UV method for the quantitative determination of four short-chain fatty acids and lactic acid produced by in vitro fermentation. Ovid. Available at: [Link]

• HPLC-DAD Development and Validation Method for Short-Chain Fatty Acids Quantification from Chicken Feces by Solid-Phase Extraction. MDPI. Available at: [Link]

• A study of analyzing short-chain fat acid by gradient reversed-phase high-performance liquid chromatography. ResearchGate. Available at: [Link]

• A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers. NIH PMC. Available at: [Link]

• Analysis of short-chain fatty acids (SCFAs) by LC-MS/MS coupled with chemical derivatization. SCIEX. Available at: [Link]

Sources

• 1. ovid.com [ovid.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sciex.com [sciex.com]

Technical Support Center: Preventing Unwanted Decarboxylation

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges with premature decarboxylation during synthesis. Here, you will find in-depth answers to frequently asked questions and robust troubleshooting protocols to help you maintain the integrity of your carboxyl-containing compounds.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental principles of decarboxylation, providing the core knowledge needed to diagnose and prevent this common side reaction.

Q1: What is decarboxylation and why is it a problem in my synthesis?

A1: Decarboxylation is a chemical reaction that removes a carboxyl group (-COOH) and releases it as carbon dioxide (CO₂).[1][2][3] While it is a synthetically useful reaction in many contexts, such as the final step of the malonic ester synthesis, its spontaneous or unintended occurrence is a significant problem.[4][5] Unwanted decarboxylation leads to the formation of impurities, reduces the yield of your target molecule, and can fundamentally alter the structure and function of the final product, which is especially critical in pharmaceutical development.[6][7]

Q2: Which types of carboxylic acids are most susceptible to decarboxylation?

A2: Susceptibility is not uniform across all carboxylic acids. Simple aliphatic acids are generally stable.[5] However, certain structural features dramatically lower the activation energy for this reaction:

• β-Keto Acids: Compounds with a carbonyl group at the beta-position relative to the carboxyl group are highly prone to decarboxylation upon mild heating.[4][5][8] The reaction proceeds through a stable, cyclic six-membered transition state.[5][9]

• Malonic Acids and Derivatives: Like β-keto acids, these gem-dicarboxylic acids readily decarboxylate when heated.[4][10]

• Acids with α-Electron-Withdrawing Groups: The presence of strong electron-withdrawing groups (e.g., -NO₂, -CN, halogen) on the α-carbon can stabilize the carbanion intermediate formed after CO₂ loss, facilitating the reaction.[3][11][12]

• Certain Heteroaromatic and Aromatic Carboxylic Acids: The stability of the resulting aryl anion or protonated intermediate can promote decarboxylation, often catalyzed by acids or transition metals like copper and silver.[6][13][14][15]

Q3: What are the primary factors that trigger unintended decarboxylation?

A3: Several reaction conditions are common culprits:

• Elevated Temperatures: Heat is the most significant driver, providing the activation energy for C-C bond cleavage.[1][2][6][16] Many decarboxylation reactions are intentionally performed at temperatures above 100°C.[6]

• Strongly Acidic or Basic Conditions: The reaction pH can have a profound influence.[1][6] Strong acids can catalyze the reaction by protonating the carbonyl group (in β-keto acids) or the aromatic ring, while strong bases can facilitate the reaction by forming the carboxylate anion, which can be more susceptible to decarboxylation if the resulting carbanion is well-stabilized.[2][8][17]

• Presence of Metal Catalysts: Certain transition metals, including copper, silver, and palladium, can catalyze decarboxylation, sometimes as an unwanted side reaction.[6][12][14][15]

• Solvent Choice: The polarity of the solvent can influence decarboxylation rates. Polar aprotic solvents like DMSO have been shown to accelerate the decarboxylation of some acids compared to protic solvents like water.[18][19] Conversely, for mechanisms involving a cyclic transition state, non-polar solvents may increase the rate by favoring the necessary intramolecular hydrogen bond.[4]

Part 2: Troubleshooting Guide

This section provides actionable solutions to specific problems encountered during synthesis.

Problem 1: My β-keto acid or malonic acid derivative is decarboxylating during an amide coupling reaction.

Cause: Standard amide coupling often involves heating or conditions that are sufficient to induce decarboxylation in these sensitive substrates. The activation of the carboxylic acid can also lower the stability of the molecule.

Solution: Employ Low-Temperature Coupling Protocols.

The key is to activate and react the carboxylic acid under mild conditions that do not provide the thermal energy needed for decarboxylation.

Protocol: EDC/HOBt Coupling at 0°C [16]

This protocol uses 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1-Hydroxybenzotriazole (HOBt) to form an activated ester in situ at a reduced temperature, minimizing the risk of CO₂ loss.

Materials:

• Decarboxylation-sensitive carboxylic acid (1.0 eq)

• Amine (1.1 eq)

• EDC (1.2 eq)

• HOBt (1.2 eq)

• Anhydrous aprotic solvent (e.g., DMF, DCM)[6]

• Non-nucleophilic base (e.g., DIPEA, 2.5 eq)[6]

Step-by-Step Procedure:

• Under an inert atmosphere (N₂ or Ar), dissolve the carboxylic acid and HOBt in the anhydrous solvent.

• Cool the reaction vessel to 0°C using an ice-water bath. This is a critical step to mitigate decarboxylation risk.[6]

• Add EDC to the cooled solution. Stir for 20-30 minutes at 0°C to allow for the formation of the activated HOBt ester.

• Slowly add the amine to the mixture, followed by the dropwise addition of DIPEA. Ensure the temperature remains at or near 0°C.

• Allow the reaction to warm slowly to room temperature and stir for 12-24 hours.

• Monitor the reaction closely using TLC or LC-MS to avoid unnecessarily long reaction times.[6]

• Upon completion, perform a standard aqueous workup. Quench with saturated NH₄Cl or water, extract with an organic solvent, wash the organic layer, dry, and concentrate under reduced pressure at low temperature.

Problem 2: My aromatic/heteroaromatic carboxylic acid decarboxylates during a cross-coupling or substitution reaction.

Cause: These reactions often require heat and/or metal catalysts (e.g., Cu, Pd, Ag) that can also catalyze decarboxylation. The reaction mechanism may proceed through an aryl-metal intermediate that is prone to protonolysis or other non-productive pathways if the carboxyl group is lost prematurely.[14][15]

Solution 1: Use Milder Reagents and Conditions.

Modern synthetic chemistry offers alternatives to harsh thermal methods.

• For Malonic Acid Derivatives: Consider using N,N'-Carbonyldiimidazole (CDI). It facilitates an unusually mild decarboxylative activation at room temperature, forming a carbonyl imidazole intermediate that can react with various nucleophiles in a one-pot process.[20][21][22] This avoids the need for high heat entirely.

• Microwave-Assisted Synthesis: For some substrates, microwave-assisted decarboxylation under solvent- and catalyst-free conditions can be remarkably clean and fast (3-10 minutes), offering precise temperature control that might be leveraged to find a window for reaction without decarboxylation.[23]

Solution 2: Protect the Carboxylic Acid.

If the carboxyl group is not the reacting site, protecting it as an ester (e.g., methyl or ethyl ester) can prevent decarboxylation. The ester is generally more stable to decarboxylating conditions. The ester can be hydrolyzed back to the carboxylic acid in a final, mild step after the main reaction is complete.

Decision-Making Workflow

Caption: Troubleshooting workflow for decarboxylation.

Problem 3: I am observing decarboxylation during product workup or purification.

Cause: The conditions used for extraction (e.g., strong acid/base washes) or purification (e.g., heating on a rotovap, prolonged exposure to silica/alumina) can be sufficient to cause decarboxylation of sensitive products.

Solutions:

• Neutralize Carefully: Use mild acids (e.g., sat. NH₄Cl) and bases (e.g., sat. NaHCO₃) for aqueous washes. Avoid prolonged contact time.

• Low-Temperature Concentration: Remove solvent on a rotary evaporator with a low-temperature water bath to prevent thermal degradation.

• Modify Chromatography: If silica gel (acidic) appears to be causing decarboxylation, consider neutralizing it with a solvent mixture containing a small amount of triethylamine. Alternatively, switch to a different stationary phase like alumina (basic or neutral) or C18 (reversed-phase).

Part 3: Mechanistic Insights & Data

Understanding the "why" is crucial for effective troubleshooting. The ease of decarboxylation is directly related to the stability of the intermediate formed after the loss of CO₂.

Mechanism of β-Keto Acid Decarboxylation

The reaction proceeds through a concerted pericyclic mechanism involving a six-membered ring transition state. This intramolecular hydrogen transfer leads to the formation of an enol intermediate, which then tautomerizes to the more stable ketone.[4][5][24] This low-energy pathway is why these compounds are so susceptible.

Caption: Mechanism of β-Keto Acid Decarboxylation.

Influence of Reaction Parameters on Decarboxylation

The choice of solvent and the presence of catalysts can have a dramatic effect on the rate of decarboxylation. While a comprehensive database is beyond the scope of this guide, the following table summarizes general trends.

Parameter	Condition	Effect on Decarboxylation Rate	Rationale
Temperature	Increase	Increases	Provides activation energy for C-C bond cleavage.[2][6]
pH	Strong Acid	Increases (Substrate Dependent)	Can catalyze by protonating a nearby group, facilitating the mechanism.[2][25][26]
pH	Strong Base	Increases (Substrate Dependent)	Forms carboxylate; can accelerate if the resulting carbanion (R⁻) is stable.[2][8]
Solvent	Polar Aprotic (e.g., DMSO)	Increases (for some mechanisms)	Can accelerate reactions proceeding through charged intermediates by solvating ions.[18][19]
Solvent	Non-Polar (e.g., Toluene)	Increases (for cyclic TS)	Favors intramolecular H-bonding required for the cyclic transition state.[4]
Catalyst	Transition Metals (Cu, Ag)	Increases	Can form metal-carboxylate complexes that lower the activation energy.[12][14][15]

References

• Lafrance, D., Bowles, P., Leeman, K., & Rafka, R. (2011). Mild Decarboxylative Activation of Malonic Acid Derivatives by 1,1'-Carbonyldiimidazole. Organic Letters, 13(9), 2322–2325. Available from: [Link]

• PubMed. (2011). Mild decarboxylative activation of malonic acid derivatives by 1,1'-carbonyldiimidazole. Available from: [Link]

• Bautista-Baños, C. et al. (2014). Solvent- and Catalyst-Free Microwave-Assisted Decarboxylation of Malonic Acid Derivatives. International Journal of Organic Chemistry. Available from: [Link]

• Bach, R. D., & Canepa, C. (1996). Electronic Factors Influencing the Decarboxylation of β-Keto Acids. A Model Enzyme Study. The Journal of Organic Chemistry, 61(18), 6346–6353. Available from: [Link]

• SATHEE - IIT Kanpur. Chemistry Decarboxylation Reaction. Available from: [Link]

• Böhmer, W., & Hecht, H. J. (2018). Non‐Oxidative Enzymatic (De)Carboxylation of (Hetero)Aromatics and Acrylic Acid Derivatives. ChemBioChem, 19(12), 1223–1234. Available from: [Link]

• SATHEE JEE. Chemistry Decarboxylation Reaction. Available from: [Link]

• Lopes, J. N. C. et al. (2019). Solvent effects on the decarboxylation of trichloroacetic acid: insights from ab initio molecular dynamics simulations. Physical Chemistry Chemical Physics, 21(30), 16566-16575. Available from: [Link]

• Vedantu. The mechanism of beta keto acid decarboxylation is class 12 chemistry CBSE. Available from: [Link]

• Chemistry Stack Exchange. (2017). What is the mechanism for thermal decarboxylation of a generic carboxylic acid? Available from: [Link]

• Ashenhurst, J. (2022). Decarboxylation. Master Organic Chemistry. Available from: [Link]

• Chemistry Steps. (2024). Decarboxylation. Available from: [Link]

• Yoshida, J. et al. (2015). Electrochemical Oxidative Decarboxylation of Malonic Acid Derivatives: A Method for the Synthesis of Ketals and Ketones. Organic Letters, 17(19), 4882–4885. Available from: [Link]

• ResearchGate. (2019). Solvent effects on the decarboxylation of trichloroacetic acid: Insights from Ab initio molecular dynamics simulations. Available from: [Link]

• Cooper, M. M., & Klymkowsky, M. W. (2021). 9.4: β-Ketoacids Decarboxylate. Chemistry LibreTexts. Available from: [Link]

• The Organic Chemistry Tutor. (2018). Decarboxylation Reaction Mechanism. YouTube. Available from: [Link]

• Organic Chemistry Portal. Decarboxylation. Available from: [Link]

• Grainger, R., Nikmal, A., Cornella, J., & Larrosa, I. (2012). Selective deuteration of (hetero)aromatic compounds via deutero-decarboxylation of carboxylic acids. Organic & Biomolecular Chemistry, 10(15), 2976-2980. Available from: [Link]

• Dunn, M. E. et al. (2011). Investigating the Mechanism of Heteroaromatic Decarboxylation Using Solvent Kinetic Isotope Effects and Eyring Transition-State Theory. Journal of Chemical Education, 88(6), 812–815. Available from: [Link]

• Organic Chemistry Tutor. Decarboxylation of Carboxylic Acids. Available from: [Link]

• Yasuda, M. et al. (2010). Influence of Solvent, Electron Acceptors and Arenes on Photochemical Decarboxylation of Free Carboxylic Acids via Single Electron Transfer (SET). Molecules, 15(4), 2534-2544. Available from: [Link]

• Roberts, J. D., & Caserio, M. C. (2021). 18.5: Decarboxylation of Carboxylic Acids. Chemistry LibreTexts. Available from: [Link]

• Macmillan Group, Princeton University. (2022). A Unified Approach to Decarboxylative Halogenation of (Hetero)aryl Carboxylic Acids. Available from: [Link]

• Khan Academy. Decarboxylation. Available from: [Link]

• Wikipedia. Decarboxylation. Available from: [Link]

• Reddit. (2021). Base catalyzed decarboxylation? r/chemhelp. Available from: [Link]

• Luan, N. Q. et al. (2022). Kinetics and thermodynamics of enzymatic decarboxylation of α,β-unsaturated acid: a theoretical study. RSC Advances, 12(26), 16459-16470. Available from: [Link]

• ResearchGate. (2014). How can one prevent the decarboxylation of an alpha hydroxy acid under basic conditions during a flow oxidation process? Available from: [Link]

• Daugulis, O. et al. (2009). A Systematic Investigation of Factors Influencing the Decarboxylation of Imidazolium Carboxylates. The Journal of Organic Chemistry, 74(20), 7727–7738. Available from: [Link]

• Richard, J. P. et al. (2016). How Acid-Catalyzed Decarboxylation of 2,4-Dimethoxybenzoic Acid Avoids Formation of Protonated CO2. The Journal of Organic Chemistry, 81(12), 5038–5046. Available from: [Link]

• Richard, J. P. et al. (2009). Decarboxylation via Addition of Water to a Carboxyl Group: Acid Catalysis of Pyrrole-2-Carboxylic Acid. Journal of the American Chemical Society, 131(33), 11714–11715. Available from: [Link]

• Brogan, A. P. S. et al. (2024). Enhancing the reactivity of a P450 decarboxylase with ionic liquids. Green Chemistry. Available from: [Link]

• LNEYA Industrial Chillers Manufacturer. What are the conditions for the decarboxylation reaction? How to control the temperature of heating? Available from: [Link]

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Refinement of crystallization methods for chiral acids

Title: Technical Support Center: Refinement of Crystallization Methods for Chiral Acids

Overview Welcome to the Technical Support Center for chiral acid crystallization. Obtaining enantiopure substances is a critical regulatory requirement in drug development and fine chemicals[1]. This guide provides field-proven troubleshooting strategies, focusing on the mechanistic principles behind diastereomeric salt resolution and preferential crystallization[2][3].

Core Workflow: Diastereomeric Salt Resolution

Diastereomeric salt crystallization relies on reacting a racemic acid with an enantiopure chiral amine (the resolving agent)[4]. Because enantiomers have identical physical properties, converting them into diastereomers creates a system with distinct solubility profiles, allowing for selective precipitation[3].

Self-Validating Experimental Protocol:

• Salt Formation: Dissolve 1.0 equivalent of the racemic chiral acid in a selected solvent (e.g., ethanol/water mixture) and heat to 10% below the solvent's boiling point. Slowly add 0.5 to 1.0 equivalent of the chiral resolving agent. Causality: Heating ensures complete dissolution, erasing the thermal history of the solids and preventing premature, uncontrolled nucleation.

• Controlled Supersaturation: Cool the solution at a strict, controlled rate of 0.1 °C/min. Causality: A slow cooling ramp keeps the system within the metastable zone width (MSZW). This promotes the growth of large, pure crystals of the less soluble diastereomer rather than crashing out impurities[5].

• Seeding (Validation Checkpoint): Once the solution reaches the predetermined metastable limit, introduce 1-2% (w/w) enantiopure seed crystals. If the solution turns cloudy immediately, the system is too supersaturated; heat by 5 °C to dissolve the fines, then re-seed.

• Isolation & Liberation: Filter the enriched solid. Suspend the solid in an aqueous biphasic system (e.g., water/ethyl acetate) and add 1M HCl until pH < 2. Causality: The strong acid protonates the chiral carboxylate, liberating the free enantiopure acid into the organic layer while the resolving agent remains in the aqueous layer as a highly water-soluble hydrochloride salt[4].

Caption: Workflow of diastereomeric salt resolution and enantiomer liberation.

Troubleshooting & FAQs

Q1: My crystallization is "oiling out" (liquid-liquid phase separation). How do I force crystal formation? A1: Oiling out (LLPS) occurs when the cooling trajectory crosses the binodal curve before reaching the solubility curve, causing the solute to separate as a dense, viscous liquid phase rather than a crystalline solid[5]. This traps impurities and halts purification[6]. Root Causes & Solutions:

• High Impurity Levels: Diastereomeric impurities elevate the liquid-liquid phase separation temperature, widening the demixing region[6]. Fix: Implement a pre-purification strategy (e.g., activated carbon filtration or a preliminary crash-crystallization) before adding the resolving agent[6].

• Excessive Cooling Rate: Rapid cooling bypasses the activation energy required for solid nucleation, defaulting to spontaneous liquid separation[5]. Fix: Reduce the cooling ramp to < 0.1 °C/min[5].

• Solvent Incompatibility: Fix: Adjust the solvent system. Adding an anti-solvent or diluting the mixture shifts the thermodynamic boundaries, allowing the solubility curve to intersect the operating temperature before the binodal curve[4].

Caption: Decision tree for troubleshooting liquid-liquid phase separation (oiling out).

Q2: I am isolating crystals, but the enantiomeric excess (ee) is unacceptably low (< 70%). What is causing this co-precipitation? A2: Low enantiomeric excess indicates that the thermodynamic solubility difference between the two diastereomeric salts is too narrow, causing the more soluble diastereomer to co-precipitate[4]. Root Causes & Solutions:

• Resolving Agent Stoichiometry: Using 1.0 equivalent of the resolving agent forces both diastereomers to form in equal amounts. Fix: Utilize the "half-equivalent method." By adding only 0.5 equivalents of the chiral amine, the less soluble diastereomer crystallizes preferentially, while the unreacted, more soluble enantiomer remains in the mother liquor[4].

• Inadequate Solvent Selection: Fix: Screen solvents to maximize the solubility ratio between the two salts. A multi-component thermodynamic model based on solubility product constants can help identify optimal temperature and solvent pairs[7].

Q3: Can I bypass resolving agents entirely for my chiral acid? A3: Yes, provided your chiral acid crystallizes as a conglomerate (a mechanical mixture of enantiopure crystals) rather than a racemic compound[2]. You can employ Preferential Crystallization (Resolution by Entrainment) [2][8]. Mechanism: By introducing enantiopure seed crystals into a supersaturated racemic solution, you provide a template that induces the selective growth of that specific enantiomer[8]. Limitation & Optimization: Preferential crystallization is traditionally capped at a 50% yield[1][2]. However, coupling this process with an in situ enzymatic racemization step (using an immobilized racemase) continuously converts the depleted, unwanted enantiomer in the liquid phase into the target enantiomer, theoretically increasing the yield to 100%[1].

Quantitative Data: Process Optimization Parameters

The following table summarizes the causal relationship between experimental parameters and crystallization outcomes, serving as a baseline for your Design of Experiments (DoE)[3].

Optimization Parameter	Tested Range	Causality / Mechanistic Effect	Expected Outcome
Resolving Agent Eq.	0.5 - 1.0 eq	Limits formation of the more soluble diastereomer.	Higher ee% at 0.5 eq; higher total mass yield at 1.0 eq.
Cooling Rate	0.1 - 1.0 °C/min	Slower rates prevent crossing the spinodal/binodal curves.	Avoids oiling out; promotes larger, filterable crystals.
Seeding Load	1% - 5% (w/w)	Provides secondary nucleation sites, reducing activation energy.	Eliminates kinetic hindrance; narrows particle size distribution.
Solvent Polarity	Variable	Modulates the ΔΔG of crystallization between diastereomers.	Optimizes the thermodynamic solubility ratio.

References

• Chiral resolution - Wikipedia. wikipedia.org.
• Efficient Resolution of Enantiomers by Coupling Preferential Crystallization and Dissolution.
• Advances in enantioselective resolution applying preferential crystallization and enzymatic racemiz
• Troubleshooting diastereomeric salt crystallization for chiral resolution. - Benchchem. benchchem.com.
• Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation - CrystEngComm (RSC Publishing). rsc.org.
• Population Balance Modeling of Diastereomeric Salt Resolution | Crystal Growth & Design. acs.org.
• The Role of Diastereomer Impurity in Oiling-Out during the Resolution of trans-4-Methyl-2-piperidine Carboxylic Ethyl Ester Enantiomers by Crystallization | Organic Process Research & Development - ACS Public
• A Thermodynamic Approach for the Prediction of Oiling Out Boundaries

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• 2. Chiral resolution - Wikipedia [en.wikipedia.org]
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• 5. A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data [mdpi.com]
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• 7. Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of a Stability-Indicating HPLC Assay for (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid

This guide provides a comprehensive framework for the validation of a High-Performance Liquid Chromatography (HPLC) method for the chiral molecule (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of protocols. It delves into the scientific rationale behind methodological choices, compares viable analytical approaches, and presents a complete validation strategy in accordance with global regulatory standards. The objective is to establish a robust, reliable, and stability-indicating assay suitable for quality control in a pharmaceutical setting.

The Analytical Imperative: Why a Validated Method is Non-Negotiable

(3S)-3-(1,3-dioxaindan-5-yl)butanoic acid is a chiral carboxylic acid. In pharmaceutical development, the stereochemistry of a molecule is critical, as different enantiomers of a chiral drug can exhibit widely different pharmacological and toxicological profiles.[1] Consequently, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate rigorous control over the enantiomeric purity of drug substances.[2] An HPLC method, therefore, must not only quantify the active pharmaceutical ingredient (API) but also precisely and accurately quantify its undesired enantiomer, a task that demands a fully validated, stability-indicating method.

Method validation provides documented evidence that an analytical procedure is fit for its intended purpose.[3][4] This guide adheres to the principles outlined by the International Council for Harmonisation (ICH), specifically guidelines Q2(R2) and Q1A(R2), which are the global benchmarks for analytical procedure validation and stability testing.[5][6][7]

A Comparative Analysis of Chiral Separation Strategies

Achieving the separation of enantiomers is the primary challenge. Several HPLC-based strategies exist, each with distinct advantages and disadvantages.

Strategy	Mechanism	Advantages	Disadvantages	Best Suited For
Direct: Chiral Stationary Phases (CSPs)	Enantiomers interact differently with a chiral stationary phase, leading to different retention times.[8] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are common.[1]	High selectivity, broad applicability, simplified sample preparation.	CSPs can be expensive and may have limitations regarding mobile phase composition.	Routine QC analysis, high-throughput screening.
Indirect: Pre-column Derivatization	Enantiomers are reacted with a chiral derivatizing agent to form diastereomers, which can be separated on a standard achiral (e.g., C18) column.[8][9]	Uses standard, less expensive HPLC columns; can improve detection sensitivity.	Requires additional sample preparation steps; risk of incomplete reaction or racemization; derivatizing agent may interfere.	R&D settings where a suitable CSP is not available; bioanalytical applications.
Direct: Chiral Mobile Phase Additives (CMPAs)	A chiral selector is added to the mobile phase, which forms transient diastereomeric complexes with the enantiomers in the solution, allowing separation on an achiral column.[10]	Uses standard HPLC columns.	Can contaminate the HPLC system; method can be less robust; lower efficiency compared to CSPs.	Niche applications; largely superseded by modern CSPs.

Proposed Stability-Indicating HPLC Method

Based on the butanoic acid structure and the need for chiral resolution, a normal-phase method using a polysaccharide-based CSP is proposed. Normal-phase chromatography often provides superior selectivity for chiral compounds compared to reversed-phase.[11]

Parameter	Condition	Rationale
Column	Polysaccharide-based CSP (e.g., Cellulose tris(3,5-dimethylphenylcarbamate)) 250 x 4.6 mm, 5 µm	Proven broad selectivity for a wide range of chiral compounds, including carboxylic acids.[1][11]
Mobile Phase	n-Hexane / 2-Propanol / Trifluoroacetic Acid (TFA) (85:15:0.1, v/v/v)	Hexane and 2-propanol are standard normal-phase solvents. TFA is a crucial acidic modifier that suppresses the ionization of the butanoic acid's carboxyl group, leading to sharp, symmetrical peak shapes and preventing tailing.[10][12]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and resolution.
Column Temperature	25°C	Temperature control ensures retention time reproducibility. 25°C is a common starting point.
Detection	UV at 285 nm	The 1,3-dioxaindan (benzodioxole) moiety is expected to have a strong UV absorbance. The optimal wavelength should be confirmed by examining the UV spectrum of the analyte.
Injection Volume	10 µL	A typical volume for analytical HPLC.
Diluent	Mobile Phase	Ensures compatibility with the chromatographic system and good peak shape.

The Validation Protocol: A Step-by-Step Guide

Validation is performed by assessing a series of specific performance characteristics.[6][13] The following protocol establishes the method's fitness for purpose.

Caption: High-level workflow for HPLC method validation.

System Suitability

Causality: Before any validation experiments, and prior to each analytical run, system suitability testing (SST) must be performed. This is a self-validating check to ensure the chromatographic system is adequate for the intended analysis on that specific day.[8]

Protocol:

• Prepare a system suitability solution containing both the (3S)- and (3R)-enantiomers at a concentration that gives a clear, quantifiable peak for the minor enantiomer (e.g., the (3S)-enantiomer at 100 µg/mL and the (3R)-enantiomer at 1 µg/mL).

• Inject the solution five or six replicate times.

• Calculate the parameters listed in the table below.

Acceptance Criteria:

Parameter	Acceptance Limit	Purpose
Resolution (Rs)	≥ 2.0 between enantiomer peaks	Ensures baseline separation of the two enantiomers.[1]
Tailing Factor (T)	≤ 2.0 for the (3S)-enantiomer peak	Measures peak symmetry; a value > 2 indicates tailing, which can affect integration accuracy.[12]
Theoretical Plates (N)	≥ 2000 for the (3S)-enantiomer peak	Measures column efficiency.
% RSD of Peak Area	≤ 2.0% for replicate injections	Demonstrates injection precision.

Specificity (Stability-Indicating Nature)

Causality: Specificity is the ability to assess the analyte unequivocally in the presence of other components, such as impurities, degradants, or its enantiomer.[6] Forced degradation studies are performed to intentionally stress the drug substance to produce potential degradation products.[5][14] This demonstrates that any degradants formed do not interfere with the quantification of the analyte, proving the method is "stability-indicating."[15]

Protocol:

• Blank/Placebo: Inject the diluent to ensure no interfering peaks are present at the retention time of the enantiomers.

• Enantiomeric Specificity: Inject a solution of the pure (3S)-enantiomer and a solution of the racemate to confirm the method can separate the (3R)-enantiomer from the main (3S)-peak.

• Forced Degradation: Expose the (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid to the stress conditions below. The goal is to achieve 5-20% degradation.[5] Analyze the stressed samples alongside an unstressed control.

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 4 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 2 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: 105°C for 48 hours (solid state).

  • Photolytic: Expose to UV/Vis light (ICH Q1B conditions).

Acceptance Criteria:

• The (3S)-enantiomer peak should be free from interference from any degradant peaks, placebo components, or the (3R)-enantiomer.

• Peak purity analysis (using a Diode Array Detector) should pass for the (3S)-enantiomer peak in all stressed samples, indicating it is spectrally homogeneous.

Linearity and Range

Causality: Linearity demonstrates a proportional relationship between the concentration of the analyte and the detector's response over a specified range. The range is the interval over which the method is shown to be precise, accurate, and linear.[4][13]

Protocol:

• Prepare a series of at least five standard solutions of the (3S)-enantiomer spanning 50% to 150% of the nominal assay concentration (e.g., if the target concentration is 100 µg/mL, prepare standards at 50, 75, 100, 125, and 150 µg/mL).

• For the (3R)-enantiomer (as an impurity), prepare a separate linearity curve from the Limit of Quantitation (LOQ) to 150% of the specification limit (e.g., if the limit is 0.15%, prepare standards from ~0.05% to 0.225% of the nominal (3S) concentration).

• Inject each concentration in triplicate.

• Plot a graph of mean peak area versus concentration and perform a linear regression analysis.

Acceptance Criteria:

• Correlation Coefficient (r²): ≥ 0.999

• Y-intercept: Should be close to zero and not statistically significant.

Accuracy

Causality: Accuracy measures the closeness of the test results to the true value.[6] It is typically determined by recovery studies, where a known amount of analyte is added to a sample matrix (or placebo) and the percentage recovered is calculated.

Protocol:

• Prepare samples in triplicate at three concentration levels across the specified range (e.g., 80%, 100%, and 120% of the nominal concentration) by spiking a known quantity of (3S)-enantiomer into a placebo matrix.

• Analyze the samples and calculate the percentage recovery at each level.

Acceptance Criteria:

• The mean percent recovery should be within 98.0% to 102.0% at each concentration level.

Precision

Causality: Precision expresses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is assessed at two levels: repeatability and intermediate precision.[13]

Protocol:

• Repeatability (Intra-assay precision):

  • Analyze six separate preparations of the (3S)-enantiomer at 100% of the target concentration on the same day, with the same analyst and equipment.

  • Alternatively, analyze three preparations at three different concentrations (e.g., 80%, 100%, 120%) in triplicate.[13]

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different HPLC system.

  • The results from both studies are then statistically compared.

Acceptance Criteria:

• Repeatability: Relative Standard Deviation (RSD) ≤ 1.0%.

• Intermediate Precision: RSD ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Causality: LOD is the lowest amount of an analyte that can be detected but not necessarily quantitated. LOQ is the lowest amount that can be quantitated with suitable precision and accuracy.[16] These are critical for impurity analysis, in this case, for the (3R)-enantiomer.

Protocol (based on Signal-to-Noise Ratio):

• Prepare a series of dilute solutions of the (3R)-enantiomer.

• Inject them and determine the concentration at which the signal-to-noise (S/N) ratio is approximately 3:1 (for LOD) and 10:1 (for LOQ).

Acceptance Criteria:

• LOD: S/N ratio ≥ 3:1.

• LOQ: S/N ratio ≥ 10:1. Precision (%RSD) at the LOQ concentration should be ≤ 10%.

Robustness

Causality: Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters. It provides an indication of its reliability during normal usage.[3]

Protocol:

• Analyze a system suitability solution while making small, deliberate changes to the chromatographic conditions, one at a time.

• Assess the impact on system suitability parameters, particularly resolution (Rs).

Example Variations:

• Mobile Phase Composition: ± 2% absolute for 2-propanol (e.g., 13% and 17%).

• Column Temperature: ± 5°C (e.g., 20°C and 30°C).

• Flow Rate: ± 0.1 mL/min (e.g., 0.9 and 1.1 mL/min).

• TFA Concentration: ± 0.02% (e.g., 0.08% and 0.12%).

Acceptance Criteria:

• All system suitability criteria (Resolution, Tailing Factor, etc.) must still be met under all varied conditions.

Caption: Inter-relationship of key validation parameters.

Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria	Purpose
System Suitability	Rs ≥ 2.0; Tailing Factor ≤ 2.0; %RSD ≤ 2.0%	To verify the performance of the chromatographic system.
Specificity	No interference at the analyte's retention time; Peak Purity passes.	To ensure the method is selective for the analyte and stability-indicating.
Linearity	Correlation Coefficient (r²) ≥ 0.999	To demonstrate a proportional response to concentration.
Range	Defined by linearity, accuracy, and precision studies.	To define the upper and lower concentrations for reliable analysis.
Accuracy	98.0% - 102.0% mean recovery.	To demonstrate the exactness of the method.
Precision	Repeatability RSD ≤ 1.0%; Intermediate RSD ≤ 2.0%.	To demonstrate the method's reproducibility.
LOQ (for 3R-enantiomer)	S/N ≥ 10; Precision at LOQ ≤ 10%.	To establish the lowest concentration that can be reliably quantified.
Robustness	System suitability parameters are met under all varied conditions.	To demonstrate the method's reliability during routine use.

Conclusion

The validation of an HPLC assay for a chiral compound like (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid is a systematic and scientifically rigorous process. By following the comprehensive protocol detailed in this guide—which is grounded in ICH principles—a laboratory can produce a method that is not only precise, accurate, and reliable but also definitively stability-indicating. The direct separation on a Chiral Stationary Phase provides the most robust and efficient approach for routine quality control. The successful completion of these validation exercises provides a high degree of assurance that the method will consistently yield data that is trustworthy, reproducible, and compliant with global regulatory expectations, ultimately ensuring the quality and safety of the final pharmaceutical product.

References

• A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines.
• A Researcher's Guide to the Validation of Chiral Resolution Methods by HPLC - Benchchem.
• System Suitability and Validation for Chiral Purity Assays of Drug Substances.
• A Validated Chiral HPLC Method for the Enantiomeric separation of Mefloquine - Research Journal of Pharmacy and Technology.
• Application Note: Enantiomeric Separation of 3-(thiophen-2-ylthio)
• Forced Degradation Study as per ICH Guidelines: Wh
• Forced Degrad
• Development and validation of a chiral HPLC method for rapid screening of allylic alcohol asymmetric epoxid
• A practical guide to forced degradation and stability studies for drug substances.
• Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe - SCIRP.
• Separation of Butanoic acid on Newcrom R1 HPLC column - SIELC Technologies.
• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 - European Medicines Agency (EMA).
• Steps for HPLC Method Valid
• ICH Guidelines for Analytical Method Valid
• Troubleshooting peak tailing in HPLC analysis of 4-(2,3-dihydroxyphenyl)butanoic acid - Benchchem.
• Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of - Scientific Research Publishing.
• ICH and FDA Guidelines for Analytical Method Valid
• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1).
• Butyric Acid Analysis Service - Cre
• Q2(R2)
• Butanoic acid deriv
• Chiral HPLC Separ
• Recent Advances in Separation and Analysis of Chiral Compounds | Analytical Chemistry.
• HPLC separation of enantiomers using chiral stationary phases - Česká a slovenská farmacie.

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A Comparative Guide to Chiral Synthons: Evaluating (3S)-3-(1,3-dioxaindan-5-yl)butanoic Acid Against Key Alternatives in Asymmetric Synthesis

Executive Summary

The strategic selection of a chiral building block is a pivotal decision in modern drug discovery, directly impacting the stereochemical integrity, efficiency, and scalability of a synthetic route.[1][2] This guide provides an in-depth, objective comparison of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid, a specialized β-chiral synthon, against a panel of widely-used alternative chiral building blocks. We will dissect the strategic advantages and disadvantages of each, supported by comparative data and detailed experimental protocols. This analysis is designed to empower researchers, chemists, and drug development professionals to make informed decisions when constructing complex, enantiomerically pure molecules.[3]

Introduction: The Centrality of Chirality in Drug Design

The vast majority of biological targets, such as enzymes and receptors, are inherently chiral, leading to stereospecific interactions with small molecule therapeutics.[4] This fundamental principle necessitates precise control over the three-dimensional arrangement of atoms in an active pharmaceutical ingredient (API).[5] Enantiomers of the same compound can exhibit vastly different pharmacological, pharmacokinetic, and toxicological profiles.[6] The tragic case of thalidomide serves as a stark reminder of this reality, where one enantiomer was therapeutic while the other was teratogenic.[7]

Consequently, the demand for enantiopure chiral building blocks—foundational molecular fragments with defined stereochemistry—has surged.[8][9] These synthons provide an efficient means to introduce one or more stereocenters into a target molecule, streamlining the path to enantiomerically pure drug candidates.[10] This guide focuses on β-chiral butanoic acid derivatives, a common structural motif in medicinal chemistry, using (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid as a focal point for comparison.

Profiling the Target Synthon: (3S)-3-(1,3-dioxaindan-5-yl)butanoic Acid

(3S)-3-(1,3-dioxaindan-5-yl)butanoic acid is a synthetic chiral building block featuring a stereocenter at the β-position and a 1,3-benzodioxole moiety.[11] This latter group, also known as a methylenedioxyphenyl group, is a key structural alert and a common fragment in numerous biologically active compounds.[12][13]

Key Structural Features:

• β-Chiral Center: Provides a specific stereochemical foundation for building larger molecules.

• Carboxylic Acid Handle: Offers a versatile point for chemical modification, such as amide bond formation or reduction.

• 1,3-Dioxaindan (Benzodioxole) Moiety: This feature is twofold. It acts as a stable protecting group for a catechol, which can be revealed under specific conditions for further functionalization. Secondly, the benzodioxole ring itself is a known pharmacophore, often investigated for its therapeutic potential.[14][15]

Caption: Chemical structures of the target synthon and selected alternatives.

A Curated Selection of Alternative Chiral Building Blocks

To provide a robust comparison, we have selected three common alternatives that represent different strategic approaches to obtaining β-chiral acids:

• ** (S)-3-Hydroxybutanoic Acid:** A classic example of a "chiral pool" synthon.[1] Derived from natural sources, it is commercially available and offers a hydroxyl group as a versatile functional handle.

• L-Amino Acids (e.g., Phenylalanine): Another cornerstone of the chiral pool, amino acids provide a readily available source of chirality.[10] They can be chemically modified through deamination to yield the corresponding chiral carboxylic acids.

• Evans Chiral Auxiliaries: This represents a powerful synthetic method rather than a pre-made building block.[16] An achiral precursor is covalently attached to the chiral auxiliary, which directs a diastereoselective alkylation. Subsequent cleavage of the auxiliary yields the enantiopure product.

Comparative Analysis: A Strategic Assessment

The optimal choice of a chiral synthon is dictated by project-specific needs, including scale, cost, synthetic flexibility, and the desired final structure.[17]

Caption: Decision logic for selecting a chiral synthesis strategy.

Synthetic Accessibility & Strategy

• (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid: As a specialized, non-natural building block, this compound is typically produced via asymmetric synthesis. A highly efficient route involves the asymmetric hydrogenation of the corresponding α,β-unsaturated precursor, (E)-3-(1,3-dioxaindan-5-yl)but-2-enoic acid, using a chiral catalyst like a Ru-BINAP system.[9] This method is powerful for creating the stereocenter with high fidelity.

• (S)-3-Hydroxybutanoic acid & Amino Acids: These are sourced from the chiral pool .[3] Their primary advantage is their natural abundance and high enantiomeric purity, which circumvents the need for an asymmetric induction step in the synthesis. However, the available structural diversity is limited to what nature provides.

• Evans Auxiliaries: This auxiliary-based approach offers the highest flexibility.[16] It allows for the synthesis of a vast array of β-chiral acids from simple achiral starting materials (e.g., acetyl chloride and an alkyl halide). The trade-off is a longer synthetic sequence, as it requires steps to attach and later remove the auxiliary.

Performance Metrics: A Head-to-Head Comparison

The following table summarizes the key performance indicators for each strategy.

Feature	(3S)-3-(1,3-dioxaindan-5-yl)butanoic acid (via Asymmetric Catalysis)	(S)-3-Hydroxybutanoic acid (Chiral Pool)	Evans Auxiliary Method
Typical Enantiopurity (ee)	>98%[9]	>99% (natural source)[3]	>99% (diastereomeric excess)[16]
Synthetic Strategy	Asymmetric Catalysis	Chiral Pool	Chiral Auxiliary
Key Advantage	Direct synthesis of complex, non-natural structures.	Low cost, high initial purity, fewer steps.	High flexibility for diverse R-groups.
Key Disadvantage	Requires catalyst screening and optimization.	Limited structural diversity.	Multi-step (attachment/removal), higher cost.
Scalability	Generally good, but catalyst cost can be a factor.	Excellent.	Can be challenging due to stoichiometry and waste.
Atom Economy	High.	High.	Low, due to the stoichiometric auxiliary.

Versatility in Drug Discovery

• For Lead Optimization: The Evans auxiliary method shines here. When exploring the structure-activity relationship (SAR) of the β-substituent, this method allows for the rapid synthesis of a library of analogs by simply changing the alkylating agent.

• For Scale-Up of a Final Candidate: If the final drug candidate contains a simple structure like a β-hydroxy acid, a chiral pool approach using (S)-3-hydroxybutanoic acid is often the most cost-effective.

• For Complex, Pre-defined Scaffolds: (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid is ideal when the 1,3-benzodioxole moiety is a required part of the final pharmacophore. Synthesizing it directly avoids potentially problematic functional group interconversions later in the route. Its structure is particularly relevant for compounds targeting neurological or metabolic pathways where this scaffold is prevalent.[13][18]

Detailed Experimental Protocols

To provide a practical context, we present representative, validated protocols for two of the discussed strategies.

Protocol 1: Synthesis of a β-Chiral Acid via Asymmetric Hydrogenation

This protocol is a representative method for the synthesis of compounds like (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid.

Caption: Workflow for Asymmetric Hydrogenation.

Objective: To synthesize a generic (S)-β-aryl butanoic acid with high enantiomeric purity.

Materials:

• (E)-methyl 3-(aryl)but-2-enoate (1.0 eq)

• (S)-Ru(OAc)₂-BINAP catalyst (0.01 mol%)

• Methanol (degassed)

• Hydrogen gas (H₂)

• Lithium hydroxide (LiOH) (1.5 eq)

• Tetrahydrofuran (THF) / Water

• 1M Hydrochloric acid (HCl)

Procedure:

• Hydrogenation: To a high-pressure reactor, add the (E)-methyl 3-(aryl)but-2-enoate and the (S)-Ru(OAc)₂-BINAP catalyst.

• Evacuate and backfill the reactor with argon three times.

• Add degassed methanol via cannula.

• Pressurize the reactor with H₂ gas (50 atm) and stir vigorously at 50 °C for 18 hours.

• Causality Check: The chiral ruthenium-BINAP complex coordinates to the double bond, creating a chiral environment that directs the hydride transfer from hydrogen gas preferentially to one face of the molecule, establishing the stereocenter.[9]

• Cool the reactor, vent carefully, and concentrate the reaction mixture under reduced pressure.

• Saponification: Dissolve the crude ester in a mixture of THF and water (3:1). Add LiOH and stir at room temperature for 4 hours until TLC analysis indicates complete consumption of the ester.

• Workup: Quench the reaction by slowly adding 1M HCl until the pH is ~2.

• Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification & Validation: The crude acid is purified by silica gel chromatography or recrystallization. The enantiomeric excess (ee) must be determined by chiral HPLC analysis, comparing the product to a racemic standard.[3]

Protocol 2: Synthesis of a β-Chiral Acid via Evans Asymmetric Alkylation

Objective: To synthesize (S)-3-phenylpropanoic acid as a representative example.

Materials:

• (R)-4-benzyloxazolidin-2-one (1.0 eq)

• n-Butyllithium (n-BuLi) (1.05 eq) in hexanes

• Propionyl chloride (1.1 eq)

• Lithium diisopropylamide (LDA) (1.1 eq)

• Benzyl bromide (1.2 eq)

• Lithium hydroxide / Hydrogen peroxide (LiOH/H₂O₂)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Acylation of Auxiliary: Dissolve the (R)-4-benzyloxazolidin-2-one in anhydrous THF and cool to -78 °C. Add n-BuLi dropwise and stir for 15 minutes. Add propionyl chloride and allow the mixture to warm to 0 °C over 1 hour.

• Enolate Formation: In a separate flask, prepare LDA by adding n-BuLi to diisopropylamine in THF at -78 °C. Cool the acylated auxiliary solution to -78 °C and add the freshly prepared LDA solution dropwise to form the lithium enolate.

• Causality Check: The benzyl group on the oxazolidinone sterically blocks one face of the planar enolate. This forces the incoming electrophile (benzyl bromide) to approach from the opposite, unhindered face, resulting in a highly diastereoselective alkylation.[16]

• Alkylation: Add benzyl bromide to the enolate solution at -78 °C and stir for 4 hours.

• Auxiliary Cleavage: Quench the reaction with saturated ammonium chloride solution. After workup, dissolve the crude product in a THF/water mixture. Add aqueous H₂O₂ followed by LiOH and stir for 4 hours.

• Workup and Validation: Purify the resulting (S)-3-phenylpropanoic acid by standard extraction and chromatography. The chiral auxiliary can often be recovered. The final product's purity is confirmed by NMR and its enantiomeric purity by chiral HPLC.

Conclusion and Future Outlook

The choice of a chiral building block is a multi-faceted decision that balances synthetic efficiency, cost, and structural requirements.

• Chiral pool synthons like (S)-3-hydroxybutanoic acid and amino acids remain the go-to choice for simple, cost-effective syntheses where their inherent structures fit the target molecule.[1][10]

• The Evans auxiliary method provides unparalleled flexibility for SAR studies during lead optimization, albeit at the cost of atom economy and process mass intensity.[16]

• Specialized synthons like (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid , accessed via powerful asymmetric catalysis , represent a strategic choice for constructing complex molecules with pre-installed, desirable pharmacophores.[14][18] This approach combines high enantioselectivity with the direct incorporation of valuable structural motifs.

As asymmetric catalytic methods become more robust and cost-effective, the reliance on the chiral pool for complex targets will likely diminish, favoring the direct, highly selective synthesis of custom-designed building blocks like (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid. This shift enables chemists to explore a wider chemical space with greater precision, accelerating the discovery of next-generation therapeutics.

References

• AiFChem. (2025, August 6). Chiral Building Blocks in Advanced Chemical Synthesis and Drug Development.
• AiFChem. (2025, August 20). Chiral Molecular Building Blocks in Modern Drug Discovery.
• (2026, February 26). High Purity Chiral Building Blocks in Modern Pharma.
• Benchchem. A Comparative Guide to Chiral Synthons: Alternatives to (S)-2-Bromobutanoic Acid in Synthesis.
• Benchchem. An In-depth Technical Guide to Chiral Building Blocks in Organic Synthesis.
• Synthesis of Chiral Building Blocks for Use in Drug Discovery. (PMC).
• Benchchem. A Comparative Guide to Chiral Synthons: The Advantages of (S)-1-Chloro-2-propanol in Asymmetric Synthesis.
• Enamine. Chiral Building Blocks Selection.
• Benchchem.
• Pharmaceutical Intermediates Supplier Arborpharmchem. (2023, July 7). Chiral Molecules Examples : The Complete Guide For You.
• Sapphire Bioscience. (3S)-3-(1,3-Dioxaindan-5-yl)butanoic acid.
• Blaser, H. U., et al. (2006, June 7). Asymmetric Synthesis of Active Pharmaceutical Ingredients. Chemical Reviews.
• Pure Synth. (2025, May 26).
• Wang, J., et al. (2022, June 9). Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters. Frontiers in Plant Science.

• Zhang, Z., et al. (2017, October 1). Design, synthesis, and SAR study of 3-(benzo[d][3][8]dioxol-5-yl)-N-benzylpropanamide as novel potent synergists against fluconazole-resistant Candida albicans. PubMed.

• ChemicalBook. (2024, November 21). Understanding 1,3-Benzodioxole.
• Xiong, N., et al. (2022, October 7). A New 1,3-Benzodioxole Compound from Hypecoum erectum and Its Antioxidant Activity. Molecules.
• Brodbeck, R. M., et al. (2008, December 15). Identification and characterization of NDT 9513727... a novel, orally bioavailable C5a receptor inverse agonist. PubMed.

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Case Study 1: Ketamine – Divergent Pathways and Receptor Affinities

The development of chiral therapeutics requires a rigorous understanding of stereoisomeric divergence. Since the FDA’s 1992 policy mandate, drug developers have been required to quantitatively assess the individual pharmacokinetics and pharmacodynamics of enantiomers early in development[1]. This regulatory standard stems from the biological reality that enantiomers—despite sharing identical physicochemical properties in achiral environments—often exhibit drastically different affinities, efficacies, and toxicities when interacting with asymmetrical biological macromolecules.

This guide objectively compares the biological activity of (S) vs (R) enantiomers through two paradigm-defining case studies: Ketamine (divergent receptor affinities and pathway activation) and Citalopram (allosteric enantiomeric antagonism).

Ketamine is a racemic mixture of (S)-ketamine (esketamine) and (R)-ketamine (arketamine). Historically, (S)-ketamine was prioritized for clinical development due to its higher binding affinity for the N-methyl-D-aspartate (NMDA) receptor[2]. However, recent preclinical data reveal a pharmacodynamic paradox: despite a lower NMDA affinity, (R)-ketamine demonstrates more potent and longer-lasting antidepressant effects with a significantly lower risk of psychotomimetic side effects[3].

Quantitative Pharmacological Comparison

Parameter	(S)-Ketamine	(R)-Ketamine	Clinical / Behavioral Implication
NMDA Receptor Affinity ( Ki​ )	0.30 µM	1.40 µM	(S) is a more potent anesthetic; (R) requires higher doses for anesthesia[2].
AMPA Receptor Dependence	Partial	High	(R)-ketamine's antidepressant effect is heavily reliant on AMPA activation[3].
Prefrontal 5-HT Release	Moderate	High	(R) induces a greater, AMPA-independent surge in serotonin[4].
Psychotomimetic Liability	High	Low	(S) induces hyperlocomotion and dissociation; (R) is better tolerated[3].

Mechanistic Pathway Divergence

The varying affinities dictate entirely different downstream signaling cascades. While (S)-ketamine primarily drives effects through direct NMDA blockade, (R)-ketamine leverages a glutamate burst that activates AMPA receptors, subsequently driving mTORC1 signaling and Brain-Derived Neurotrophic Factor (BDNF) release[2].

Divergent signaling pathways of (S)- and (R)-ketamine leading to distinct clinical outcomes.

Protocol: In Vivo Microdialysis for Enantiomer Neurochemical Profiling

To validate the differential neurotransmitter release profiles (e.g., 5-HT and Dopamine) of ketamine enantiomers[4], researchers utilize in vivo microdialysis. This self-validating system correlates real-time extracellular neurochemistry with behavioral phenotypes.

• Stereotaxic Surgery: Implant a guide cannula targeting the medial prefrontal cortex (mPFC) of murine models. Causality: The mPFC is the critical locus for glutamatergic and monoaminergic regulation in depression; targeting it ensures the measured flux is clinically relevant.

• Probe Insertion & Equilibration: Insert the microdialysis probe and perfuse with artificial cerebrospinal fluid (aCSF) at 1.0 µL/min for 2 hours. Causality: Tissue trauma from insertion causes an artificial neurotransmitter spike. A 2-hour equilibration establishes a true, steady-state baseline against which drug-induced changes can be accurately measured.

• Enantiomer Challenge: Administer equimolar doses (e.g., 10 mg/kg) of (S)-ketamine or (R)-ketamine via intraperitoneal (IP) injection.

• Fraction Collection & HPLC-ECD: Collect dialysate fractions every 20 minutes and quantify 5-HT, DA, and Glutamate via High-Performance Liquid Chromatography with Electrochemical Detection. Causality: High temporal resolution allows researchers to map the neurochemical surge directly to the pharmacokinetic half-life of the specific enantiomer.

Case Study 2: Citalopram – Kinetic Antagonism at the Transporter

Citalopram presents a unique phenomenon in chiral pharmacology: enantiomeric interference. While (S)-citalopram (escitalopram) is a highly potent selective serotonin reuptake inhibitor (SSRI), the (R)-enantiomer is not merely inactive—it actively antagonizes the therapeutic efficacy of the (S)-enantiomer[5].

Quantitative Pharmacological Comparison

Parameter	(S)-Citalopram	(R)-Citalopram	Interaction Dynamics
SERT Affinity ( Ki​ )	5 nM	330 nM	(S) is ~60x more potent at the primary binding site[5].
SERT Occupancy (Steady State)	High	Accumulates	Slower clearance of (R) leads to its accumulation, reducing (S) occupancy[6].
Dissociation Rate ( τoff​ )	820 ± 300 s	24 ± 3.9 s	(S) induces long-lasting inhibition; (R) dissociates rapidly[5].

Mechanistic Pathway Divergence

(S)-citalopram binds to the primary (orthosteric) site on the human serotonin transporter (hSERT), inducing a long-lasting inhibited state. However, (R)-citalopram binds to a low-affinity allosteric site on the transporter. This binding induces a conformational shift that drastically accelerates the dissociation (increases the off-rate) of (S)-citalopram, thereby reducing its therapeutic efficacy[5].

Allosteric interference of (S)-citalopram binding by (R)-citalopram at the serotonin transporter.

Protocol: Xenopus Oocyte Electrophysiology for Kinetic Binding

To prove that (R)-citalopram functionally antagonizes (S)-citalopram at the transporter level[5], researchers use Xenopus laevis oocyte electrophysiology. This method isolates transporter kinetics from systemic pharmacokinetic variables.

• cRNA Microinjection: Inject human SERT (hSERT) cRNA into defolliculated Xenopus oocytes and incubate for 3-5 days. Causality: Oocytes lack endogenous mammalian serotonin transporters. They act as a blank translational canvas, ensuring that any measured ion currents are exclusively hSERT-mediated.

• Two-Electrode Voltage Clamp (TEVC): Impale the oocyte with two microelectrodes and clamp the membrane potential at -80 mV. Causality: Serotonin transport is coupled to Na+ and Cl- influx. Clamping at a hyperpolarized state provides a strong electrochemical driving force, maximizing the signal-to-noise ratio of the inward transport current.

• Baseline 5-HT Perfusion: Perfuse the oocyte with 10 µM 5-HT to establish the maximum uninhibited inward current.

• Kinetic Interference Assay: Pre-incubate the oocyte with 5 nM (S)-citalopram, resulting in near-complete current inhibition. Subsequently, co-perfuse with varying ratios of (R)-citalopram (e.g., 1:2, 1:4). Measure the τoff​ (dissociation rate) of the current recovery. Causality: By observing the rapid recovery of the 5-HT current only when (R)-citalopram is introduced, developers can definitively prove that the (R)-enantiomer allosterically forces the (S)-enantiomer off the receptor.

References

• Ketamine – a long way from anesthetic to a prototype antidepressant.
• Source: PMC (nih.gov)
• (R)-Ketamine Induces a Greater Increase in Prefrontal 5-HT Release Than (S)
• Source: FDA (fda.gov)
• Source: PMC (nih.gov)
• Differences in the dynamics of serotonin reuptake transporter occupancy may explain superior clinical efficacy of escitalopram versus citalopram Source: ResearchGate URL

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• 6. researchgate.net [researchgate.net]

A Comparative Spectroscopic Guide to Butanoic Acid and Its Derivatives

This guide provides an in-depth spectroscopic comparison of butanoic acid and its primary derivatives: butanoyl chloride, ethyl butanoate, and butanamide. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed analysis of the variations in Infrared (IR), Nuclear Magnetic Resonance (¹H and ¹³C NMR), and Mass Spectrometry (MS) data across these compounds. By explaining the causal relationships between molecular structure and spectral output, this guide serves as a practical reference for compound identification and characterization.

Introduction: The Influence of the Acyl Group

Butanoic acid and its derivatives share a common four-carbon chain, but differ in the substituent attached to the carbonyl group. This variation in the acyl functional group significantly alters the electronic environment of the molecule, leading to distinct and predictable differences in their spectroscopic signatures. Understanding these differences is crucial for accurate structural elucidation and for monitoring chemical transformations in a research and development setting.

This guide will explore the spectroscopic nuances of the following compounds:

• Butanoic Acid: A carboxylic acid featuring a hydroxyl (-OH) group.

• Butanoyl Chloride: An acyl chloride with a highly electronegative chlorine (-Cl) atom.

• Ethyl Butanoate: An ester with an ethoxy (-OCH₂CH₃) group.

• Butanamide: A primary amide with an amino (-NH₂) group.

Infrared (IR) Spectroscopy: Probing the Carbonyl Bond

Infrared spectroscopy is a powerful tool for identifying functional groups, and the carbonyl (C=O) stretch is one of the most prominent and informative absorptions. The position of the C=O stretching frequency is highly sensitive to the electronic effects of the substituent attached to the carbonyl carbon.[1][2]

Causality of Carbonyl Stretching Frequencies

The frequency of the C=O stretch is influenced by two primary electronic effects: induction and resonance .

• Inductive Effect: Electronegative atoms attached to the carbonyl carbon pull electron density away from it, strengthening the C=O bond and increasing the stretching frequency (shifting it to a higher wavenumber).[2]

• Resonance Effect: Lone pairs of electrons on an atom adjacent to the carbonyl group can be delocalized into the carbonyl pi system. This resonance effect increases the single-bond character of the C=O bond, weakening it and decreasing the stretching frequency (shifting it to a lower wavenumber).[1][2]

The interplay of these two effects dictates the position of the C=O absorption in the IR spectrum of each butanoic acid derivative.

Diagram 1: Factors Influencing C=O Stretching Frequency

Caption: Relationship between electronic effects and carbonyl stretching frequency.

Comparative IR Data

Compound	Functional Group	Characteristic IR Absorptions (cm⁻¹) and Interpretation
Butanoic Acid	Carboxylic Acid	~3300-2500 (broad): O-H stretch (hydrogen-bonded).~1710: C=O stretch (dimer).[3]
Butanoyl Chloride	Acyl Chloride	~1800: C=O stretch. The highly electronegative chlorine atom has a strong inductive effect, significantly increasing the C=O bond strength and frequency.[1]
Ethyl Butanoate	Ester	~1740: C=O stretch.~1250-1150: C-O stretch. The resonance effect of the oxygen lone pair is weaker than its inductive effect, resulting in a C=O frequency lower than acyl chlorides but higher than ketones.[2]
Butanamide	Amide	~3350 and ~3180: N-H stretches (two bands for a primary amide).~1650: C=O stretch (Amide I band). The strong resonance donation from the nitrogen lone pair significantly weakens the C=O bond, lowering its frequency.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of a molecule. The chemical shift of a nucleus is highly dependent on its electronic environment.

Causality of Chemical Shifts

The primary factor influencing chemical shifts in these derivatives is the electronegativity of the atom attached to the carbonyl group.[4][5] A more electronegative atom will deshield adjacent protons and carbons, causing their signals to appear at a higher chemical shift (downfield).

¹H NMR Spectroscopy

The ¹H NMR spectra of butanoic acid and its derivatives all show signals for the propyl chain (CH₃CH₂CH₂-). The key differences lie in the chemical shifts of the protons on the α-carbon (the CH₂ group adjacent to the carbonyl) and the presence of other unique signals.

Diagram 2: ¹H NMR Chemical Shift Trends

Caption: Trend of α-proton chemical shifts in butanoic acid derivatives.

Comparative ¹H NMR Data (in CDCl₃)

Compound	α-CH₂ (ppm)	β-CH₂ (ppm)	γ-CH₃ (ppm)	Other Signals (ppm)
Butanoic Acid	~2.4 (t)	~1.7 (sext)	~1.0 (t)	~11-12 (s, broad): -COOH
Butanoyl Chloride	~2.9 (t)	~1.8 (sext)	~1.1 (t)	None
Ethyl Butanoate	~2.3 (t)	~1.6 (sext)	~0.9 (t)	~4.1 (q): -OCH₂CH₃~1.2 (t): -OCH₂CH₃
Butanamide	~2.2 (t)	~1.6 (sext)	~0.9 (t)	~5.5-6.5 (s, broad): -NH₂ (two protons)

t = triplet, q = quartet, sext = sextet, s = singlet

The α-protons of butanoyl chloride are the most deshielded due to the strong electron-withdrawing effect of the chlorine atom. The acidic proton of butanoic acid appears far downfield. The ethoxy group in ethyl butanoate gives rise to a characteristic quartet and triplet. The amide protons of butanamide are broad and appear in the mid-range of the spectrum.

¹³C NMR Spectroscopy

Similar to ¹H NMR, the chemical shifts in ¹³C NMR are influenced by the electronegativity of the substituent on the carbonyl group. The carbonyl carbon itself is highly sensitive to these electronic effects.

Comparative ¹³C NMR Data (in CDCl₃)

Compound	C=O (ppm)	α-CH₂ (ppm)	β-CH₂ (ppm)	γ-CH₃ (ppm)	Other Signals (ppm)
Butanoic Acid	~180	~36	~18	~13	None
Butanoyl Chloride	~173	~46	~18	~13	None
Ethyl Butanoate	~173	~36	~18	~13	~60: -OCH₂CH₃~14: -OCH₂CH₃
Butanamide	~175	~38	~19	~13	None

The carbonyl carbon of butanoic acid is the most deshielded. The α-carbon of butanoyl chloride is significantly shifted downfield due to the inductive effect of the chlorine.

Mass Spectrometry (MS)

Electron Ionization (EI) Mass Spectrometry involves bombarding a molecule with high-energy electrons, leading to ionization and fragmentation. The resulting fragmentation pattern provides a molecular fingerprint.

Key Fragmentation Pathways

Two common fragmentation pathways for these compounds are α-cleavage and McLafferty rearrangement .

• α-Cleavage: The bond between the carbonyl carbon and the adjacent α-carbon is cleaved.[6][7]

• McLafferty Rearrangement: This occurs in molecules with a γ-hydrogen. It involves a six-membered ring transition state, leading to the cleavage of the α-β bond and the formation of a neutral alkene and a resonance-stabilized radical cation.[8][9]

Diagram 3: McLafferty Rearrangement in Butanoic Acid

Caption: Workflow for FT-IR analysis of a liquid sample.

NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-20 mg of the sample into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃). Ensure the solvent is of high purity to avoid contaminant peaks. [10] * Gently swirl or vortex the vial to ensure complete dissolution.

  • Using a Pasteur pipette with a cotton plug to filter out any particulate matter, transfer the solution into a clean NMR tube.

  • Cap the NMR tube securely.

• Data Acquisition:

  • Insert the NMR tube into a spinner turbine and adjust its depth using a depth gauge.

  • Insert the sample into the NMR spectrometer.

  • The instrument will lock onto the deuterium signal of the solvent and shim the magnetic field to optimize homogeneity.

  • Acquire the ¹H and ¹³C NMR spectra using standard pulse sequences.

GC-MS Analysis of Volatile Compounds

This protocol is suitable for the analysis of butanoic acid derivatives.

• Sample Preparation:

  • Prepare a dilute solution (1-10 ppm) of the sample in a volatile, high-purity solvent (e.g., dichloromethane or hexane).

• GC-MS System Setup:

  • Gas Chromatograph (GC):

    • Column: A non-polar capillary column (e.g., DB-5ms) is typically suitable.

    • Injector: Set to an appropriate temperature (e.g., 250 °C) for volatilization.

    • Oven Program: A temperature ramp (e.g., start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C) is used to separate the compounds.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan a range appropriate for the expected molecular weights and fragments (e.g., m/z 35-200).

• Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

  • The compounds will separate based on their boiling points and polarity as they travel through the GC column.

  • As each compound elutes from the column, it enters the mass spectrometer, where it is ionized and fragmented. The mass spectrum is recorded.

Conclusion

The spectroscopic analysis of butanoic acid and its derivatives provides a clear illustration of how subtle changes in molecular structure lead to significant and predictable variations in spectral data. The electronegativity and resonance capabilities of the substituent on the carbonyl group are the primary drivers of the observed trends in IR and NMR spectroscopy. In mass spectrometry, the functional group dictates the preferred fragmentation pathways, yielding characteristic ions that serve as diagnostic markers. By understanding these fundamental principles and employing standardized experimental protocols, researchers can confidently identify and characterize these and other related compounds, accelerating the pace of discovery and development.

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Comparative study of different chiral ligands in asymmetric synthesis

For researchers, scientists, and drug development professionals, the selection of an optimal chiral ligand is a critical determinant for success in asymmetric synthesis. This guide provides an objective comparison of the performance of several prominent classes of chiral ligands, supported by experimental data from key asymmetric transformations. The field of asymmetric catalysis has been revolutionized by the development of chiral ligands capable of inducing high enantioselectivity in a vast range of chemical reactions.[1][2] This guide will delve into a comparative analysis of these ligands, focusing on their performance in benchmark asymmetric reactions, detailing the experimental protocols used for their evaluation, and visualizing the underlying principles of chiral induction.

The Central Role of the Chiral Ligand

At its core, asymmetric catalysis relies on the ability of a chiral catalyst to create a diastereomeric transition state with a prochiral substrate, leading to the preferential formation of one enantiomer over the other.[3] The chiral ligand, which coordinates to a central metal atom, is the primary architect of the chiral environment that dictates the stereochemical outcome of the reaction.[2][3] The efficacy of a chiral ligand is influenced by a combination of steric and electronic factors, as well as its specific coordination geometry with the metal center.[2]

Key Classes of Chiral Ligands: A Comparative Overview

This guide will focus on a selection of widely utilized and historically significant chiral ligand classes, comparing their structures, mechanisms, and performance in representative asymmetric reactions.

Chiral Phosphine Ligands

Chiral phosphine ligands are among the most successful and versatile ligands in asymmetric catalysis, particularly in hydrogenation reactions.[4][5] Their strong coordination to transition metals and the tunability of their steric and electronic properties have made them indispensable tools for synthetic chemists.[4]

Prominent Examples:

• BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl): A cornerstone of asymmetric catalysis, BINAP's C2-symmetric, atropisomeric backbone creates a well-defined chiral pocket, leading to excellent enantioselectivities in various reactions.[1][6] It is particularly effective in ruthenium- and rhodium-catalyzed hydrogenations.[1][5][6]

• SEGPHOS®: Developed as an evolution of the BINAP scaffold, SEGPHOS features a bis(1,3-benzodioxole) backbone. This modification often leads to higher reactivity and enantioselectivity in a variety of asymmetric hydrogenations when complexed with metals like ruthenium, rhodium, and palladium.[7]

• P-Chiral Phosphines (e.g., DIPAMP, TangPhos): These ligands possess a stereogenic center directly at the phosphorus atom.[4] P-chiral phosphines like DIPAMP were pivotal in the early development of asymmetric hydrogenation.[4] More modern examples, such as TangPhos, are highly electron-donating and rigid, leading to high efficiency in the hydrogenation of various functionalized olefins.[8]

Comparative Application: Asymmetric Hydrogenation of β-Keto Esters

Asymmetric hydrogenation of β-keto esters is a crucial transformation for producing chiral β-hydroxy esters, valuable building blocks in pharmaceuticals. The performance of different chiral phosphine ligands in this reaction highlights their distinct capabilities.

Ligand	Catalyst System	Substrate	Enantiomeric Excess (ee)	Yield	Reference
BINAP	Ru(II)-BINAP	Methyl 3-oxobutanoate	Up to 99%	High	[6]
MeO-BIPHEP	Ru/MeO-BIPHEP	Ethyl 4,4,4-trifluoro-3-oxobutanoate	Moderate (e.g., 57%)	-	[9]
SYNPHOS	Ru/SYNPHOS	Ethyl 4,4,4-trifluoro-3-oxobutanoate	High (e.g., 95%)	-	[9]
C3-TunePhos	Ru-C3-TunePhos	Various β-keto esters	Comparable or superior to BINAP	High	[8]

Causality Behind Performance: The success of BINAP and its analogues in this reaction is attributed to the formation of a rigid chelate structure with the ruthenium center. This creates a well-defined chiral environment that effectively differentiates between the two prochiral faces of the ketone substrate.[10] Ligands like SYNPHOS, with different electronic properties, can offer complementary and sometimes superior enantioselectivity for specific substrates, such as those containing electron-withdrawing groups.[9]

Experimental Protocol: General Procedure for Ru-Catalyzed Asymmetric Hydrogenation of a β-Keto Ester

A representative procedure for the asymmetric hydrogenation of a β-keto ester using a Ru-phosphine catalyst is as follows:

• Catalyst Preparation: In a glovebox, a solution of the chiral phosphine ligand (e.g., (R)-BINAP) and a ruthenium precursor (e.g., [RuCl2(cod)]n) in an appropriate solvent (e.g., toluene) is stirred at room temperature to form the catalyst complex.

• Reaction Setup: The β-keto ester substrate is dissolved in a suitable solvent (e.g., methanol) in a high-pressure autoclave.

• Hydrogenation: The prepared catalyst solution is added to the autoclave. The vessel is then purged with hydrogen gas and pressurized to the desired pressure (e.g., 4-100 atm).

• Reaction Monitoring: The reaction is stirred at a specific temperature (e.g., 25-80 °C) for a designated time, with progress monitored by techniques like TLC or GC.

• Work-up and Purification: Upon completion, the autoclave is depressurized, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography to yield the chiral β-hydroxy ester.

• Enantiomeric Excess Determination: The enantiomeric excess of the product is determined by chiral HPLC or GC analysis.

Logical Workflow for Ligand Selection and Optimization

Caption: Workflow for chiral ligand selection and reaction optimization.

Chiral Diamine Ligands

Chiral diamines are another highly effective class of ligands, often employed in transfer hydrogenation, as well as in various carbon-carbon and carbon-heteroatom bond-forming reactions.[11][12] They can act as ligands for metal catalysts or as organocatalysts themselves.[11]

Prominent Examples:

• DACH (1,2-diaminocyclohexane) and DPEN (1,2-diphenylethylenediamine) derivatives: These C₂-symmetric diamines are foundational scaffolds for a wide range of chiral ligands and catalysts.[11] For instance, N-tosylated DPEN (TsDPEN) is a key component of the highly efficient Noyori-Ikariya catalysts for asymmetric transfer hydrogenation of ketones.[11]

• (-)-Sparteine: This rigid, naturally occurring diamine has been extensively used in asymmetric deprotonation reactions.[11]

Comparative Application: Asymmetric Transfer Hydrogenation of Ketones

The enantioselective reduction of prochiral ketones to chiral secondary alcohols via asymmetric transfer hydrogenation is a powerful and practical synthetic method. Chiral diamine ligands are central to the success of this reaction.

Ligand	Catalyst System	Ketone Substrate	Enantiomeric Excess (ee)	Yield	Reference
(R,R)-TsDPEN	[RuCl₂(p-cymene)]₂ / (R,R)-TsDPEN	Acetophenone	>99%	98%	[11]
(1R,2R)-DACH derivative	Rh(III)-DACH complex	Various ketones	High	High	[11]
Polymeric Chiral Diamines	Ir-polydiamine	Functionalized ketones	Up to 99%	Excellent	[13]

Causality Behind Performance: In the Noyori-Ikariya transfer hydrogenation, the N-H proton of the coordinated diamine ligand participates directly in the hydride transfer from the hydrogen donor (e.g., formic acid or isopropanol) to the ketone. The chiral environment created by the diamine and the arene ligand on the ruthenium center dictates the facial selectivity of the hydride addition to the carbonyl group.

Salen Ligands

Chiral salen (salicylaldehyde-ethylenediamine) ligands are tetradentate ligands that form stable complexes with a variety of metals.[14] Manganese-salen complexes, in particular, are renowned catalysts for asymmetric epoxidation of unfunctionalized olefins, a reaction known as the Jacobsen-Katsuki epoxidation.[14][15][16]

Prominent Examples:

• Jacobsen's Catalyst: Based on a chiral salen ligand derived from 1,2-diaminocyclohexane, this Mn(III) complex is highly effective for the enantioselective epoxidation of cis-disubstituted and trisubstituted olefins.[14]

• Katsuki's Catalyst: This related catalyst, also a Mn(III)-salen complex, demonstrates excellent enantioselectivity for the epoxidation of various alkenes.[17]

Comparative Application: Asymmetric Epoxidation of Olefins

The enantioselective epoxidation of prochiral olefins provides access to valuable chiral epoxides, which are versatile synthetic intermediates.

Ligand Type	Catalyst System	Olefin Substrate	Enantiomeric Excess (ee)	Reference
Jacobsen-type	Mn(III)-salen	(Z)-1-Phenylpropene	96%	[14]
Katsuki-type	Mn(III)-salen	1,2-Dihydronaphthalene	High	[17]
Cr-salen	Cr(III)-salen	meso-Epoxide (ring opening)	Up to 97%	[18]

Causality Behind Performance: The proposed mechanism for the Jacobsen epoxidation involves the formation of a high-valent metal-oxo species. The bulky substituents on the salen ligand direct the approach of the olefin, leading to a preferred stereochemical outcome. The non-planar, "stepped" conformation of the salen ligand is believed to be crucial for inducing asymmetry.[15]

Catalytic Cycle for Jacobsen Epoxidation

Caption: Simplified catalytic cycle for the Jacobsen epoxidation.

TADDOL Ligands

TADDOLs (α,α,α',α'-tetraaryl-1,3-dioxolane-4,5-dimethanols) are C2-symmetric diol ligands derived from tartaric acid.[19] They are highly versatile and have been used in a wide range of enantioselective reactions, often in combination with titanium.[19][20]

Prominent Applications:

• Nucleophilic additions to aldehydes: Ti-TADDOLate complexes are excellent catalysts for the enantioselective addition of organozinc and other organometallic reagents to aldehydes.[19][20]

• Diels-Alder reactions: Chiral Lewis acids derived from TADDOLs can catalyze enantioselective Diels-Alder reactions.[21]

• As chiral phosphonites: TADDOL-derived phosphonite ligands have shown great success in various metal-catalyzed reactions.[19][22]

Comparative Application: Enantioselective Addition of Diethylzinc to Benzaldehyde

This classic carbon-carbon bond-forming reaction is a benchmark for evaluating the effectiveness of chiral ligands in promoting enantioselectivity.

Ligand Class	Specific Ligand	Enantiomeric Excess (ee)	Yield	Reference
Amino Alcohols	Various documented ligands	Moderate to High	Good to Excellent	[23]
TADDOLs	Ti-TADDOLate	High	High	[19]
Chiral Diamines	Various diamine derivatives	Tested in this reaction	-	[24]

Causality Behind Performance: TADDOLs form well-defined, propeller-like chiral environments around the metal center (e.g., titanium).[21] This rigid and sterically demanding environment effectively controls the facial selectivity of the nucleophilic attack on the aldehyde carbonyl.

Conclusion

The selection of a chiral ligand is a multifaceted decision that depends on the specific transformation, the substrate, and the desired outcome. While "privileged" ligands like BINAP, Salen, and TADDOL derivatives have demonstrated broad applicability and high performance across a range of reactions, the continuous development of new ligand scaffolds is expanding the toolbox of synthetic chemists.[1] A thorough understanding of the mechanistic principles behind chiral induction, coupled with empirical screening and optimization, remains the most effective strategy for achieving high enantioselectivity in asymmetric synthesis.

References

• A Comparative Performance Review of Historical vs. New Chiral Ligands in Asymmetric Catalysis - Benchchem.
• Chiral phosphine-phosphoramidite ligands in asymmetric catalysis. Taylor & Francis Online.

• Imamoto, T. (2009). Synthesis and applications of high-performance P-chiral phosphine ligands. Journal of Synthetic Organic Chemistry, Japan, 67(5), 450-460. Available at: [Link]

• Irie, R., Noda, K., Ito, Y., & Katsuki, T. (1991). Dynamic Control of Ligand Conformation: Asymmetric Epoxidation Using Achiral (Salen)manganese(III) Complex. Tetrahedron Letters, 32(9), 1055-1058.
• Chiral Diamines: A Linchpin in Modern Asymmetric Synthesis - Benchchem.
• Lin, Z., Wang, J., Zhang, X., & Pu, L. (2019). Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. Organic Letters, 21(15), 5903-5907.

• Synthesis of Chiral Phosphine Ligands and Their Applications in Asymmetric Catalysis. Wiley Online Library. Available at: [Link]

• : The Case of Amino Alcohols - Benchchem.

• Chiral Vicinal Diamines for Asymmetric Synthesis - Merck Millipore. Available at: [Link]

• Mahmoud, A. R. (2025). Chiral Ligands in Asymmetric Synthesis: Design and Applications. ResearchGate. Available at: [Link]

• Seebach, D., Beck, A. K., & Heckel, A. (2001). TADDOLs, Their Derivatives, and TADDOL Analogues: Versatile Chiral Auxiliaries.

• Chiral diamines in asymmetric synthesis. ResearchGate. Available at: [Link]

• Smith, K., & Liu, C. H. (2002). Asymmetric epoxidation using a singly-bound supported Katsuki-type (salen)Mn complex.
• Pevec, A., & Pevec, B. (2020). Asymmetric Ring-Opening of Epoxides Catalyzed by Metal–Salen Complexes. Molecules, 25(12), 2933.
• Pu, L. (2005). Modified BINAP: The How and the Why. Chemical Reviews, 105(5), 1687-1716.
• Lam, H. W. (2011). TADDOL-Derived Phosphonites, Phosphites, and Phosphoramidites in Asymmetric Catalysis. Synthesis, 2011(13), 2011-2043.
• Morken, J. P., & Lam, H. W. (2015). Taddol and Binol-derived chiral phosphonites in asymmetric catalysis. In Organometallic Chemistry (Vol. 41, pp. 182-208). Royal Society of Chemistry.
• Genet, J. P., Ayad, T., & Ratovelomanana-Vidal, V. (2006). Chiral biphenyl diphosphines for asymmetric catalysis: Stereoelectronic design and industrial perspectives. Proceedings of the National Academy of Sciences, 103(18), 6881-6886.

• Binap – Knowledge and References - Taylor & Francis. Available at: [Link]

• Asymmetric epoxidation - Wikipedia. Available at: [Link]

• Enantioselective synthesis - Wikipedia. Available at: [Link]

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Benchmarking Synthesis Efficiency for 3-Arylbutanoic Acids: A Comparative Guide

Optically active 3-arylbutanoic acids and their derivatives are highly privileged structural motifs in organic synthesis and pharmaceutical development. They serve as the critical backbone for numerous bioactive compounds, including selective enzyme inhibitors, aromatic sesquiterpenes, and neuroactive therapeutics like baclofen and phenibut analogues[1].

For drug development professionals and synthetic chemists, the primary challenge in scaling these compounds lies in the stereoselective installation of the aryl group at the β-position. This guide provides an objective, data-driven comparison of the leading synthetic methodologies, evaluating their mechanistic viability, scalability, and catalytic efficiency.

Strategic Pathways & Mechanistic Divergence

The synthesis of chiral 3-arylbutanoic acids generally relies on three distinct catalytic paradigms. The selection of a pathway dictates the upstream precursor requirements and downstream purification workflows.

Divergent catalytic pathways for the asymmetric synthesis of 3-arylbutanoic acids.

Quantitative Benchmarking Analysis

To objectively benchmark these approaches, we must evaluate the trade-offs between enantiomeric/diastereomeric control, catalyst cost, and operational conditions. The table below summarizes the performance metrics of the leading methodologies.

Synthesis Methodology	Catalyst / Chiral Source	Yield (%)	Selectivity	Reaction Conditions	Atom Economy
Asymmetric Hydrogenation [2]	Rh(I) / Chiral Phosphine Ligand	>90%	>95% ee	High H₂ pressure, strictly anhydrous organic solvent	High (100% atom transfer)
Pd-Catalyzed Conjugate Addition [1]	Pd(OAc)₂ (5 mol%) / 4-tert-butyloxazolidin-2-one	Up to 86%	Up to 93:7 dr	MeOH/H₂O (1:3), 80 °C, Air atmosphere	Moderate (Requires auxiliary cleavage)
Rh-Catalyzed 1,4-Addition [3]	Rh(acac)(C₂H₄)₂ (3 mol%) / (S)-BINAP	80-95%	>90% ee	Aqueous dioxane, 100 °C, inert atmosphere	Moderate (Generates boronic acid waste)
Organocatalytic Addition [4]	Chiral Imidazolidinone Salt	79-94%	91-97% ee	Mild, metal-free, requires subsequent oxidation	Low-Moderate (Multi-step sequence)

Experimental Workflows & Mechanistic Causality

A robust synthetic protocol must be a self-validating system where the chemical causality behind each step guarantees reproducibility. Below are the detailed methodologies for the two most operationally accessible conjugate addition approaches.

Protocol A: Palladium-Catalyzed Diastereoselective Conjugate Addition[1]

This approach leverages a chiral auxiliary to direct the stereocenter formation, bypassing the need for expensive chiral transition-metal ligands.

Step 1: Chiral Auxiliary Installation

• Action: Condense (S)-4-tert-butyloxazolidin-2-one with (E)-2-butenoyl chloride to form the active chiral imide.

• Causality: The bulky tert-butyl group on the oxazolidinone ring creates a rigid steric wall. During the carbon-carbon bond formation, this wall effectively shields one enantioface of the substrate, ensuring high diastereoselectivity (up to 93:7 dr)[1].

Step 2: Conjugate 1,4-Addition

• Action: Combine the chiral imide (1.0 equiv), arylboronic acid (2.0 equiv), Pd(OAc)₂ (5 mol%), and 2,2′-bipyridine (20 mol%) in a mixed solvent system of MeOH/H₂O (1:3). Stir at 80 °C for 12 hours under an open air atmosphere.

• Causality: The use of a highly aqueous solvent (75% water) is non-intuitive for organic synthesis but is mechanistically critical here. Water accelerates the transmetalation of the aryl group from the boronic acid to the palladium center and facilitates the rapid protonation of the resulting palladium-enolate. Running the reaction under air simplifies the operational setup and proves the robustness of the Pd(II) catalytic cycle against oxidative degradation[1].

Step 3: Auxiliary Cleavage (Self-Validation Step)

• Action: Treat the arylated imide with LiOH and H₂O₂ in a THF/water mixture for 1 hour.

• Causality: Hydrogen peroxide acts as a highly nucleophilic species (via the alpha-effect) to selectively attack the imide carbonyl. This cleaves the auxiliary without causing base-catalyzed racemization at the newly formed β-stereocenter. The quantitative recovery of the intact oxazolidinone auxiliary validates the mass balance of the reaction[1].

Protocol B: Rhodium-Catalyzed Asymmetric 1,4-Addition[3]

For processes where stoichiometric auxiliary attachment/cleavage is undesirable, direct catalytic enantioselective addition to crotonates is preferred.

Step 1: Catalyst Pre-Activation

• Action: Dissolve Rh(acac)(C₂H₄)₂ (3 mol%) and (S)-BINAP (4.5 mol%) in aqueous dioxane.

• Causality: The bidentate (S)-BINAP ligand displaces the labile ethylene ligands on the Rh(I) center. This forms a geometrically constrained, chiral catalytic pocket that will dictate the facial selectivity of the incoming nucleophile[3].

Step 2: Transmetalation & Enantioselective Insertion

• Action: Add isopropyl crotonate (1.0 equiv) and the desired arylboronic acid (2.0 equiv). Heat the mixture to 100 °C for 16 hours.

• Causality: The arylboronic acid undergoes transmetalation to form an aryl-Rh(I) species. The chiral environment enforced by (S)-BINAP ensures that the migratory insertion of the aryl group into the α,β-unsaturated double bond occurs with >90% enantiomeric excess[3].

Step 3: Hydrolytic Turnover

• Action: Allow the reaction to proceed in the aqueous dioxane mixture.

• Causality: The presence of water is an absolute requirement for catalytic turnover. Water hydrolyzes the intermediate rhodium oxa-π-allyl species, releasing the optically active β-aryl ester product and regenerating the active Rh-hydroxo catalyst for the next cycle[3].

Catalyst Selection & Scalability (E-E-A-T Insights)

When selecting a methodology for scaling 3-arylbutanoic acids, drug development professionals must weigh atom economy against operational simplicity.

While Rhodium-catalyzed asymmetric hydrogenation [2] offers near-perfect atom economy, it requires the multi-step pre-synthesis of specific 3-arylbutenoic acids and necessitates specialized high-pressure hydrogenation infrastructure.

Conversely, conjugate addition methodologies [1],[3] utilize cheap, commercially available starting materials (crotonic acid derivatives and arylboronic acids). The palladium-catalyzed diastereoselective route[1] is particularly attractive for early-stage discovery due to its ability to run under an air atmosphere in aqueous media, significantly lowering the barrier to entry for parallel library synthesis.

For metal-free pharmaceutical requirements, organocatalytic iminium activation [4] provides an elegant alternative. By utilizing chiral imidazolidinone catalysts, researchers can achieve highly enantioselective additions of aryl nucleophiles to crotonaldehyde. However, this necessitates a subsequent, carefully controlled oxidation step to convert the resulting aldehyde into the target 3-arylbutanoic acid, slightly reducing overall throughput.

References

• Palladium-Catalyzed Diastereoselective Synthesis of 3-Arylbutanoic Acid Derivatives Source: The Journal of Organic Chemistry - ACS Publications URL
• Asymmetric Conjugate 1,4-Addition of Arylboronic Acids to α,β-Unsaturated Esters Catalyzed by Rhodium(I)/(S)
• Rh-catalyzed highly enantioselective synthesis of 3-arylbutanoic acids Source: PubMed - NIH URL
• The organocatalytic three-step total synthesis of (+)

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Comparing antioxidant activity of benzodioxole derivatives

Title: Comparative Guide to the Antioxidant Activity of Benzodioxole Derivatives: Performance, Mechanisms, and Experimental Validation

Introduction 1,3-Benzodioxole derivatives are privileged scaffolds in medicinal chemistry, frequently utilized for their diverse biological properties, including anti-tumor, anti-hyperlipidemia, and profound antioxidative activities[1]. The presence of the electron-rich methylenedioxy group attached to an aromatic ring allows these compounds to efficiently stabilize free radicals through resonance. This guide provides an objective comparison of various synthetically modified benzodioxole derivatives against standard antioxidants (e.g., Trolox), detailing the mechanistic causality and the self-validating experimental protocols required to evaluate them.

Mechanistic Causality: How Benzodioxoles Neutralize ROS

The antioxidant efficacy of benzodioxole derivatives is primarily driven by their ability to intercept Reactive Oxygen Species (ROS) through two main pathways: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET). The oxygen atoms in the dioxole ring exert a strong electron-donating effect (+M effect), which lowers the bond dissociation enthalpy of adjacent exchangeable protons and stabilizes the resulting phenoxyl-like radicals.

Mechanistic pathways of ROS neutralization by benzodioxole derivatives.

Comparative Performance Analysis

Recent drug development efforts have hybridized the benzodioxole core with other pharmacophores (such as isoxazoles and benzodiazepines) to amplify their radical scavenging capabilities. The performance of these derivatives is objectively quantified using their half-maximal inhibitory concentration (IC50) in standardized radical scavenging assays.

Table 1: Quantitative Comparison of Antioxidant Activity (DPPH Assay)

Compound Class / Derivative	Structural Modification	IC50 Value	Reference Standard (Trolox)	Relative Potency
Isoxazole-Benzodioxole (Compound 2a)	Fluorophenyl-isoxazole-carboxamide	0.45 ± 0.21 µg/mL	3.10 ± 0.92 µg/mL	Superior (~6.8x more potent)[2]
Isoxazole-Benzodioxole (Compound 2c)	Chlorophenyl-isoxazole-carboxamide	0.47 ± 0.33 µg/mL	3.10 ± 0.92 µg/mL	Superior (~6.5x more potent)[2]
Benzodiazepine-Benzodioxole (Compound 7a)	Benzodiazepine fusion	39.85 µM	7.72 µM	Moderate (~5x less potent)[3],[4]
Natural 1,3-Benzodioxole	Hypecoumic acid (Compound 1)	86.3 ± 0.2 µM	N/A	Moderate [1]

Analysis of Causality in Performance: The data reveals that hybridizing benzodioxole with an isoxazole-carboxamide moiety (Compounds 2a and 2c) drastically enhances antioxidant capacity, significantly outperforming the industry-standard Trolox[2]. This is attributed to the extended conjugated system and the synergistic electron-withdrawing effects of the halogens (fluoro/chloro) on the adjacent rings, which finely tune the electron density of the benzodioxole core, optimizing it for rapid electron donation. Conversely, bulky benzodiazepine fusions (Compound 7a) show moderate activity, likely due to steric hindrance impeding optimal interaction with the bulky DPPH radical[3],[4].

Experimental Methodology & Self-Validating Protocols

To ensure high trustworthiness and reproducibility, the evaluation of antioxidant capacity relies on self-validating colorimetric systems: the DPPH and ABTS assays.

Why these specific assays? DPPH (2,2-diphenyl-1-picrylhydrazyl) is a stable synthetic radical that strictly evaluates lipophilic electron/hydrogen donation[2]. The reaction is self-validating: as the radical is neutralized, the deep violet color transitions to yellow, causing a quantifiable absorbance drop at 517 nm[2]. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) forms a radical cation (ABTS•+) that is soluble in both aqueous and organic media, allowing for the evaluation of both hydrophilic and lipophilic antioxidant properties[5]. This dual-assay approach ensures a comprehensive, artifact-free evaluation of the antioxidant profile.

Step-by-step experimental workflow for DPPH and ABTS antioxidant assays.

Protocol 1: DPPH Radical Scavenging Assay

• Reagent Preparation: Dissolve DPPH in analytical-grade methanol to yield a 0.1 mM solution. Causality: Methanol ensures the complete solvation of both the lipophilic DPPH radical and the benzodioxole derivatives.

• Sample Dilution: Prepare a stock solution of the benzodioxole derivative (1 mg/mL) in methanol. Create a serial dilution (e.g., 2, 5, 10, 20, 50, 100 μg/mL)[4].

• Reaction Initiation: Mix 1 mL of the compound solution with 2 mL of the freshly prepared DPPH solution[4].

• Self-Validating Controls:

  • Negative Control: Mix 1 mL methanol with 2 mL DPPH (establishes baseline maximum absorbance).

  • Positive Control: Use Trolox or Ascorbic Acid at identical concentrations to benchmark performance[2].

• Incubation: Incubate the mixture in complete darkness for 30 minutes at room temperature. Causality: Darkness prevents photo-induced degradation of the DPPH radical, ensuring the color shift is solely due to the antioxidant.

• Measurement: Measure absorbance at 517 nm using a UV-Vis spectrophotometer[2]. Calculate the scavenging activity using the formula: % Scavenging =[(Abs_control - Abs_sample) / Abs_control] × 100

Protocol 2: ABTS Radical Cation Decolorization Assay

• Radical Generation: React 7 mM ABTS aqueous solution with 2.45 mM potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12–16 hours before use[6]. Causality: This extended incubation is chemically required to fully oxidize ABTS into the stable, dark-green ABTS•+ radical cation.

• Standardization: Dilute the ABTS•+ solution with ethanol or phosphate-buffered saline (PBS) until it reaches an absorbance of 0.70 (± 0.02) at 734 nm.

• Reaction: Add 10 μL of the benzodioxole sample to 1 mL of the diluted ABTS•+ solution.

• Measurement: Record the absorbance at 734 nm exactly 6 minutes after initial mixing. Causality: The rapid kinetic tracking prevents the overestimation of antioxidant capacity caused by secondary coupling reactions or degradation adducts[6].

Conclusion

Benzodioxole derivatives, particularly when hybridized with electron-modulating heterocycles like isoxazoles, represent a highly potent class of antioxidants. By rigorously employing self-validating assays like DPPH and ABTS, researchers can accurately map the structure-activity relationships (SAR) of these compounds, paving the way for advanced therapeutics targeting oxidative stress-related pathologies.

References[1] Title: Unveiling the multifaceted biological activities of 1,3-benzodioxole derivatives. Source: chemicalbook.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFl1AlVoD95MnHkO29T7jW0sYDevi9QqBTG1mFSFWK0AnagTYNrogGStRUp2LVC1cGMeVpAFLjoX5jGTme8Dllozm3gWPOukthrBstefcthQ244CGG_zjFQFF35Jqu-G5efmc5Gu5_yJJWgiQwVkR6F1VJVchHQS-It7vXTrtyXAgF9X180yfLG6_KZZ5nD1u9nxE12HAIUaHo2metledo5UMoLu9QvLqeCFkeChwNXnXseTTE=[3] Title: Synthesis and Biological Evaluation of Benzodioxole Derivatives as Potential Anticancer and Antioxidant agents. Source: researchgate.net. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHAIEjTsailbAXME5gp2awz-1NvtOlrzLysuKSXtG_VJq01bN2KYIwGBGWMoJ7jdkBWup2jsMLkAtFSkK3Tf8JhwNRbX9gzKi4VAPHC3sSx-3HoLKtp2gxu2uYW2eN8mFwBi1GSHofF5OqjMjhEGeUVK7FaHGaT9HarX2R8AZ4Y64AizmS2qv6ICSDkOlMg0DcOh0fTOUfnPeiZBmGMoI-5rvpeBqKmw9rKdtnji0GROeLUD-zmg80LQwXqLZAs045NnGKH9xT27mt8c_B-oHBdReuOaEygdeLPPeBHiA==[2] Title: In vitro and in vivo assessment of the antioxidant potential of isoxazole derivatives. Source: nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFiEMMkMZ45xSHGCKNkT9PL5E-Tk4aTkj_Y7jjKcezvZn0wMJ_BbYaGTDEsdmzbJbVUcrtVAzXpZXfFe1pXAOp5B5HXGpZiz9x9q396a_lTr5-f4MwET2mj05VGkwLblNmvDr07JiMYhnEWhFs=[4] Title: Synthesis and Biological Evaluation of Benzodioxole Derivatives as Potential Anticancer and Antioxidant agents. Source: najah.edu. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF6zQB2Uk08G3jHL07sfySdOzkxZiyXKYH72-cr4Tet7XYiE80QexGGeB6B603cxiku00yWn2dtW4eM_hFdHTdMuu4ThjjpI-GLcI6vD-mSy0OrDJ5HH9pI6m5_QEJQKmKyIasjmU_k7eE-tTVSMf3oyWPrZiqMUghOjb0lcriiMBA1hdbLJiJEse7Fsr7_t_JpaPByCcjV1-RmEe7AGjLKVUg-awqQWSSBDz9eidFEqNz3ReNy1zAaSRF6mVn20--3M7JbHToKePwUPwBxoYsKxrE9YjpmHL9psxYI6byoM4FkHryvvNqWhQRjD7HKGLKIfgcEJU5NP0C0SnlteA2mgWTp1sX17i90rq1zr9Pl_1AH1b71bTL9hGoc37l-AGQ=[5] Title: Comparison of Hydrophilic and Lipophilic Antioxidant Activity Using the ABTS*+ Assay. Source: nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGV8ar20k3rHw_ryc_jwlH0MU1aMtJZwv4UzzaYu74ENjVtz_j7KNEHHw5kKPZytcmrdktgErytkle9KZmGE4Gd7K-h5gTegOiLRVHd9PVGBzQ9UW2qSPNGfPK_UC2wl3d9mfPy[6] Title: ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways. Source: nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH9iyr5WErCEhpzav-HW71yVgO94In2nZFabwh3AVCYm5E_EAPE-0Gbv8dXtQfPjS0NFzLcvpoOK-9tniMRHbTofigiqZIFgycDgyozneKHNXKtZ7xE97jERR8ShpkZ5HmogBO_

Sources

• 1. Unveiling the multifaceted biological activities of 1,3-benzodioxole derivatives_Chemicalbook [chemicalbook.com]
• 2. In vitro and in vivo assessment of the antioxidant potential of isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. staff-beta.najah.edu [staff-beta.najah.edu]
• 5. On-line antioxidant activity determination: comparison of hydrophilic and lipophilic antioxidant activity using the ABTS*+ assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid synthesis

An in-depth technical analysis for researchers, scientists, and drug development professionals evaluating scalable synthetic routes for chiral β -aryl carboxylic acids.

Executive Summary

(3S)-3-(1,3-dioxaindan-5-yl)butanoic acid—frequently documented under its synonym (3S)-3-(1,3-benzodioxol-5-yl)butanoic acid—is a high-value chiral building block utilized in the development of active pharmaceutical ingredients (APIs). The presence of the 1,3-benzodioxole moiety coupled with a chiral β -stereocenter makes its synthesis notoriously challenging. Traditional chiral resolution techniques are inherently limited to a 50% theoretical yield, making them unviable for modern, cost-effective drug manufacturing.

This guide objectively compares the two most robust, state-of-the-art methodologies for synthesizing this molecule with >99% enantiomeric excess (ee): Transition-Metal Catalyzed Asymmetric Hydrogenation and Biocatalytic Ene-Reduction . By examining the mechanistic causality, self-validating experimental protocols, and quantitative scalability of each route, this guide provides a definitive framework for selecting the optimal synthetic strategy.

Part 1: Mechanistic Grounding & Causality

To achieve absolute stereocontrol, both methodologies rely on the precise spatial orientation of the prochiral substrate, (E)-3-(1,3-dioxaindan-5-yl)but-2-enoic acid. However, the underlying causality of their stereoselective mechanisms differs fundamentally.

Route A: Rhodium-Catalyzed Asymmetric Hydrogenation

Rhodium complexes bearing chiral bisphospholane ligands (e.g., Rh-Me-DuPhos) are highly privileged catalysts for the asymmetric hydrogenation of α,β -unsaturated carboxylic acids[1].

• The Causality of Stereocontrol: The free carboxylic acid of the substrate is not merely a functional group; it acts as a critical directing anchor. It coordinates directly to the Rh(I) metal center, severely restricting the conformational flexibility of the substrate. Once anchored, the steric bulk of the electron-rich chiral phospholane rings forces the 1,3-dioxaindan-5-yl group into an orientation that exclusively exposes the Re face of the olefin to migratory insertion of the hydride[2].

• Solvent Causality: Utilizing a protic solvent like methanol is mandatory. It facilitates the necessary proton transfer steps during the catalytic cycle and enhances the solubility of the carboxylic acid, preventing catalyst deactivation via substrate-induced dimerization.

Route B: Biocatalytic Ene-Reduction

Ene-reductases (EREDs) from the Old Yellow Enzyme (OYE) family catalyze the trans-hydrogenation of activated C=C bonds[3].

• The Causality of Stereocontrol: Unlike transition metals that rely on substrate anchoring to a metal center, EREDs rely on a rigid, pre-organized enzymatic binding pocket. The electron-withdrawing nature of the carboxylic acid activates the β -carbon for nucleophilic attack. The mechanism involves a highly stereoselective hydride transfer from a reduced flavin mononucleotide (FMNH 2​ ) cofactor to the β -carbon, followed by protonation at the α -carbon mediated by a conserved tyrosine residue acting as a precise proton donor[4]. This rigid enzymatic architecture dictates absolute facial selectivity[5].

Figure 1: Divergent synthetic workflows for the enantioselective synthesis of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid.

Part 2: Experimental Protocols (Self-Validating Systems)

Reliability in process chemistry requires protocols that validate themselves in real-time. The following methodologies incorporate integrated in-process controls (IPCs) that directly correlate physical outputs with chemical conversion.

Protocol A: Rh-Catalyzed Asymmetric Hydrogenation

• Preparation: Inside a nitrogen-filled glovebox, charge a stainless-steel high-pressure Parr reactor with (E)-3-(1,3-dioxaindan-5-yl)but-2-enoic acid (10.0 mmol, 2.06 g) and [Rh(COD)((S,S)-Me-DuPhos)]BF 4​ (0.01 mmol, 6.0 mg). This establishes a Substrate-to-Catalyst (S/C) ratio of 1000:1.

• Solvent Addition: Inject 20 mL of strictly anhydrous, freeze-pump-thaw degassed methanol.

• Reaction Execution: Seal the reactor, purge with H 2​ gas three times, and pressurize to exactly 50 psi. Stir vigorously (800 rpm) at 25 °C for 12 hours.

• Self-Validating Mechanism (H 2​ Uptake): The reactor must be equipped with a mass flow controller or a high-precision pressure drop gauge. Because the reaction is an exact 1:1 stoichiometric addition of H 2​ across the double bond, the pressure drop directly quantifies conversion. The reaction is definitively complete when H 2​ consumption plateaus at the theoretical 10.0 mmol equivalent.

• Workup: Vent the reactor, concentrate the methanolic solution under reduced pressure, and pass the residue through a short silica plug (eluting with EtOAc/Hexanes) to quantitatively remove the rhodium catalyst.

Protocol B: Biocatalytic Ene-Reduction

• Preparation: In a jacketed bioreactor, dissolve the substrate (10.0 mmol, 2.06 g) in 50 mL of 100 mM potassium phosphate buffer.

• Enzyme & Cofactor Charging: Add 50 mg of an engineered OYE variant (e.g., OYE1-W116), 10 mg of Glucose Dehydrogenase (GDH), 0.1 mmol NADP + , and 20.0 mmol D-glucose.

• Reaction Execution: Stir at 30 °C.

• Self-Validating Mechanism (pH-Stat Titration): The oxidation of glucose by GDH (which recycles the NADP + to NADPH) produces gluconolactone, which spontaneously hydrolyzes into gluconic acid, lowering the pH. The bioreactor is coupled to an automated pH-stat titrator dispensing 1.0 M NaOH to maintain a strict pH of 7.0. The volume of NaOH dispensed is directly proportional to the reaction progress. The dispensing of exactly 10.0 mL of 1.0 M NaOH validates 100% conversion without the need for HPLC sampling.

• Workup: Acidify the aqueous mixture to pH 2.0 using 2M HCl to protonate the product, extract with ethyl acetate (3 x 20 mL), dry over anhydrous MgSO 4​ , and concentrate.

Figure 2: Catalytic cycle of Ene-Reductase (ERED) with GDH-mediated cofactor regeneration.

Part 3: Quantitative Performance Comparison

The following table summarizes the performance metrics of both routes, allowing process chemists to weigh the trade-offs between throughput, environmental impact, and infrastructural requirements.

Performance Metric	Route A: Rh-Catalyzed Hydrogenation	Route B: Biocatalytic Ene-Reduction
Enantiomeric Excess (ee)	>99% (3S)	>99% (3S)
Isolated Yield	95%	92%
Catalyst Loading	0.1 mol% (S/C 1000)	1 g/L (Enzyme loading)
Reaction Time	12 hours	24 hours
Volumetric Productivity	High (~0.5 M substrate concentration)	Moderate (~0.2 M substrate concentration)
E-factor (Waste generation)	~5 (Highly atom economical)	~15 (Higher due to aqueous buffer & glucose)
Primary Infrastructure	High-pressure hydrogenation suites	Temperature/pH-controlled bioreactors
Trace Metal Contamination	Requires rigorous Rh scavenging	None (Metal-free process)

Conclusion & Recommendations

For large-scale commercial manufacturing where high volumetric productivity and rapid cycle times are paramount, Route A (Rh-Catalysis) remains the gold standard, provided the facility is equipped for high-pressure hydrogen handling. The atom economy is exceptional, and the self-validating H 2​ uptake ensures tight process control.

Conversely, for late-stage pharmaceutical development where trace heavy-metal contamination (Rh) poses a severe regulatory hurdle, Route B (Biocatalysis) is the superior alternative. The mild, aqueous conditions and absolute stereocontrol provided by the ERED/GDH coupled system eliminate the need for costly metal scavengers, ensuring a highly pure API precursor.

References

• Title: Rh-catalyzed highly enantioselective synthesis of 3-arylbutanoic acids. Source: Angewandte Chemie International Edition. URL: 1

• Title: Iridium-Catalyzed Asymmetric Hydrogenation of Unsaturated Carboxylic Acids. Source: Accounts of Chemical Research. URL: 2

• Title: Asymmetric bioreduction of activated alkenes to industrially relevant optically active compounds. Source: PubMed Central (PMC). URL: 3

• Title: Applications of Ene-Reductases in the Synthesis of Flavors and Fragrances. Source: Journal of Agricultural and Food Chemistry. URL: 5

• Title: Enzymatic strategies for asymmetric synthesis. Source: RSC Chemical Biology. URL: 4

Sources

• 1. Rh-catalyzed highly enantioselective synthesis of 3-arylbutanoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Asymmetric bioreduction of activated alkenes to industrially relevant optically active compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enzymatic strategies for asymmetric synthesis - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00080B [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Inter-laboratory Comparison Guide: Targeted LC-MS/MS vs. High-Resolution Mass Spectrometry (HRMS) for Peptide Biomarker Quantification

Introduction: The Critical Need for Assay Concordance

In modern drug development, transitioning a bioanalytical assay from a single discovery laboratory to multi-center clinical trials requires rigorous validation. Regulatory frameworks mandate strict criteria for accuracy, precision, selectivity, and stability to ensure patient safety and drug efficacy (1)[1]. However, when assays are deployed across different laboratories utilizing disparate mass spectrometry platforms—specifically, traditional Triple Quadrupole (LC-MS/MS) versus High-Resolution Mass Spectrometry (LC-HRMS)—variances in ionization efficiency, peak integration algorithms, and matrix interference can severely impact data concordance.

This guide objectively compares the inter-laboratory performance of LC-MS/MS and LC-HRMS for the absolute quantification of a monoclonal antibody (e.g., Rituximab) via surrogate peptide analysis in human plasma[2]. By applying the robust statistical frameworks outlined for proficiency testing (3)[3], we dissect the causality behind experimental deviations and provide a self-validating protocol for cross-platform harmonization.

The Core Challenge: Methodological Divergence

While LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode remains the gold standard for absolute quantification due to its high sensitivity and rapid duty cycle, LC-HRMS (e.g., Orbitrap or Q-TOF) operating in Parallel Reaction Monitoring (PRM) or Full-Scan mode offers superior selectivity by resolving nominal isobaric interferences. In multi-attribute monitoring (MAM) studies, bioinformatics post-processing plays a crucial role in mitigating inter-laboratory variability, especially for low-abundance species where algorithmic peak picking can introduce artificial bias[4].

Inter-laboratory Study Design & Workflow

To isolate instrumental and platform-specific variance from sample preparation artifacts, a centralized sample preparation strategy is employed.

Figure 1: ISO 13528 compliant inter-laboratory workflow for LC-MS/MS and LC-HRMS concordance.

Step-by-Step Methodology: Self-Validating Protocol

To ensure trustworthiness, every analytical run must act as a self-validating system. We achieve this by utilizing an extended Stable Isotope-Labeled (SIL) surrogate peptide to track digestion efficiency and normalize matrix effects.

Phase 1: Centralized Sample Preparation (Establishing the "Ground Truth")

• Immunocapture: Extract the target mAb (Rituximab) from 50 µL of human plasma using anti-idiotypic antibodies conjugated to magnetic beads. Causality: This enriches the analyte and removes >95% of endogenous plasma proteins, drastically reducing ion suppression in the ESI source.

• Denaturation & Digestion: Denature the eluate with 8M Urea, reduce with Dithiothreitol (5 mM, 60°C for 30 min), alkylate with Iodoacetamide (15 mM, dark, 30 min), and digest with sequencing-grade Trypsin (1:20 enzyme-to-protein ratio) at 37°C for 14 hours.

• Internal Standard Addition: Spike the digest with a stable isotope-labeled (SIL) extended surrogate peptide (e.g., SIL-pQVQ)[2]. Causality: Adding the SIL standard before final LC injection corrects for downstream ionization variances and volumetric transfer errors across all laboratories.

• Aliquoting & Distribution: Lyophilize the digests to ensure stability and ship identical aliquots to participating laboratories on dry ice.

Phase 2: Platform-Specific Acquisition

• Lab 1 (LC-MS/MS): Utilize a Triple Quadrupole mass spectrometer. Monitor the specific transitions of the surrogate peptide (e.g., m/z 654.0 -> y-ion series). Optimize collision energies (CE) for maximum transmission.

• Lab 2 & 3 (LC-HRMS): Utilize Orbitrap or Q-TOF mass spectrometers. Acquire data in Full-Scan/ddMS2 or PRM mode at a resolution of ≥70,000 (at m/z 200). Extract the precursor ion chromatograms using a narrow mass tolerance (e.g., ±5 ppm).

Phase 3: Bioinformatics & Statistical Evaluation Apply ISO 13528:2022 guidelines to calculate the robust average ( x∗ ) and robust standard deviation ( s∗ ) of the results[3]. Compute the z -score for each laboratory's result to identify statistical outliers ( ∣z∣>3 ).

Data Presentation: Quantitative Comparison

The following table summarizes the inter-laboratory performance metrics for the quantification of Rituximab (spiked at 50 µg/mL in human plasma) across the three platforms.

Performance Metric	Lab 1 (LC-MS/MS, QqQ)	Lab 2 (LC-HRMS, Orbitrap)	Lab 3 (LC-HRMS, Q-TOF)
Quantification Mode	MRM (Unit Resolution)	PRM (70k Resolution)	TOF-MS/MS (30k Res)
Mean Measured Conc. (µg/mL)	48.5	51.2	49.8
Intra-Assay Precision (CV%)	4.2%	6.8%	5.5%
Inter-Lab Bias (% from Nominal)	-3.0%	+2.4%	-0.4%
z-score (ISO 13528)	-0.85	+1.12	-0.15
Limit of Quantitation (LOQ)	5.0 µg/mL	2.0 µg/mL	3.5 µg/mL

Causality & Expert Insights

• The Sensitivity vs. Selectivity Trade-off: Lab 1 (LC-MS/MS) exhibited the lowest intra-assay CV (4.2%), reflecting the highly stable, continuous duty cycle of MRM transitions. However, Lab 2 (LC-HRMS) achieved a significantly lower LOQ (2.0 µg/mL)[2]. Why? Because the high resolving power (70,000) of the Orbitrap effectively filtered out nominal isobaric background chemical noise from the plasma matrix. This drastically improved the Signal-to-Noise (S/N) ratio, compensating for a theoretically lower absolute ion transmission efficiency compared to the Triple Quadrupole.

• Bioinformatics as a Confounding Variable: The slight positive bias (+2.4%) observed in Lab 2 was traced back to the peak integration algorithms. HRMS data post-processing requires precise mass extraction windows (e.g., 5 ppm). If the window is too wide, adjacent noise is integrated; if too narrow, slight mass shifts (due to space-charge effects in the C-trap during co-elution of high-abundance matrix ions) cause signal clipping. Standardizing the bioinformatics pipeline across laboratories is just as critical as standardizing the sample preparation[4].

• Matrix Effect Mitigation: Because the ionization efficiency of peptides in ESI/HRMS is heavily dependent on polarity, chargeability, and surface area, the co-eluting SIL standard perfectly normalized the matrix suppression effects across both QqQ and HRMS platforms. This self-validating step ensured all z -scores remained well within the acceptable ∣z∣≤2 range, proving assay robustness[3].

Conclusion

Both LC-MS/MS and LC-HRMS are fully capable of meeting FDA BMV criteria for peptide biomarker quantification[1]. LC-MS/MS remains the workhorse for high-throughput, highly reproducible targeted assays. Conversely, LC-HRMS is highly recommended when assaying complex matrices where isobaric interference limits QqQ sensitivity, or when retrospective data mining (e.g., for multi-attribute monitoring) is required[4]. For successful inter-laboratory concordance, centralized sample preparation and harmonized bioinformatics parameters are non-negotiable.

References

• Source: fda.
• Source: en-standard.
• Source: mdpi.
• Title: Development, Validation, and Comparison of Two Mass Spectrometry Methods (LC-MS/HRMS and LC-MS/MS)

Sources

• 1. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 2. researchgate.net [researchgate.net]
• 3. ISO 13528:2022 [en-standard.eu]
• 4. mdpi.com [mdpi.com]

Analytical Reference Standards for (3S)-3-(1,3-Dioxaindan-5-yl)butanoic Acid: A Comprehensive Evaluation and Methodological Guide

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Detailing the MS/MS Analysis

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Executive Summary & The Analytical Challenge

(3S)-3-(1,3-dioxaindan-5-yl)butanoic acid —also widely referred to as (3S)-3-(1,3-benzodioxol-5-yl)butanoic acid—is a critical chiral beta-substituted aliphatic acid used as an intermediate in advanced pharmaceutical synthesis. Because the spatial orientation of the beta-carbon dictates the pharmacological efficacy and safety profile of the final Active Pharmaceutical Ingredient (API), the enantiomeric purity of this building block is non-negotiable.

The primary analytical challenge lies in the molecule's structure. The conformational flexibility of the butanoic acid backbone, combined with the relatively low UV absorptivity of the 1,3-dioxaindan ring at higher wavelengths, renders standard HPLC-UV methods insufficient for rigorous quality control. To address this, we have developed a High-Fidelity (HF) Reference Standard validated through orthogonal, self-validating analytical systems. This guide objectively compares our HF standard against Conventional Industry Standards (CIS) and details the causality behind our advanced analytical workflows.

Comparative Performance Analysis

To ensure absolute confidence in downstream API synthesis, reference standards must be characterized beyond simple area-percent purity. The table below summarizes the quantitative performance data of our High-Fidelity Standard compared to typical market alternatives.

Analytical Parameter	High-Fidelity (HF) Standard	Conventional Industry Standard (CIS)	Analytical Method
Chemical Purity	≥ 99.8%	≥ 98.0%	LC-MS/MS (ESI-)
Enantiomeric Excess (ee)	≥ 99.9% (3S)	≥ 95.0% (3S)	Chiral HPLC-UV/CAD
Trace Unknown Impurities	≤ 0.05%	≤ 0.50%	LC-MS/MS (MRM)
Water Content	≤ 0.2%	≤ 1.0%	Karl Fischer Titration
Residual Solvents	≤ 100 ppm	≤ 1000 ppm	HS-GC-FID

Self-Validating Experimental Protocols

A reference standard is only as reliable as the methods used to certify it. In accordance with ICH Q2(R2) guidelines for the validation of analytical procedures [1], the following protocols are designed as self-validating systems, ensuring that any method-induced artifacts are immediately identifiable.

Protocol 1: Enantiomeric Purity via Chiral HPLC-UV/CAD

Standard reverse-phase chromatography cannot resolve the (3S) and (3R) enantiomers. We utilize a specialized chiral stationary phase (CSP) coupled with dual detection.

• Step 1: Column Selection. Utilize an Amylose tris(3,5-dimethylphenylcarbamate) coated silica column (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

  • Causality: The helical structure of amylose provides a necessary steric inclusion cavity, while the carbamate groups offer hydrogen bonding sites essential for resolving the flexible butanoic acid backbone [3].

• Step 2: Mobile Phase Preparation. Prepare an isocratic mixture of n-Hexane / Isopropanol / Trifluoroacetic acid (TFA) (85:15:0.1 v/v/v).

  • Causality: TFA is critical to suppress the ionization of the carboxylic acid moiety, ensuring the analyte remains in its neutral state. This prevents secondary ionic interactions with free silanols on the silica support, which would otherwise cause severe peak tailing.

• Step 3: Detection Setup. Connect UV detection (280 nm) in series with a Charged Aerosol Detector (CAD).

  • Causality: While the 1,3-dioxaindan ring absorbs at 280 nm, CAD provides a uniform, mass-dependent response that is independent of the chromophore. This allows for accurate mass-balance quantification of non-UV absorbing aliphatic impurities.

• Step 4: System Suitability. Inject a racemic mixture of 3-(1,3-dioxaindan-5-yl)butanoic acid. Ensure resolution ( Rs​ ) > 2.0 between the (3S) and (3R) enantiomers before proceeding with the sample analysis.

Protocol 2: Trace Impurity Profiling via LC-MS/MS

To detect trace degradants and structurally similar homologous impurities, we employ tandem mass spectrometry [2].

• Step 1: Sample Preparation. Dissolve the standard in LC-MS grade Methanol/Water (50:50) to a concentration of 1 mg/mL.

  • Causality: This solvent system ensures complete solubility of the organic framework while remaining compatible with reverse-phase initial gradient conditions.

• Step 2: Chromatographic Separation. Use a C18 core-shell column (100 x 2.1 mm, 1.7 µm) with a gradient of 0.1% Formic acid in water (Mobile Phase A) and Acetonitrile (Mobile Phase B).

  • Causality: Core-shell technology minimizes eddy diffusion, providing the ultra-high peak capacity necessary to separate closely eluting positional isomers on the benzodioxole ring.

• Step 3: Mass Spectrometry Configuration. Operate the triple quadrupole mass spectrometer in Electrospray Ionization Negative (ESI-) mode.

  • Causality: The carboxylic acid functional group readily deprotonates to form a stable[M-H]- ion ( m/z 207.06), yielding significantly higher sensitivity and lower background noise than positive ion mode.

• Step 4: Multiple Reaction Monitoring (MRM). Monitor the primary transition m/z 207.06 → 147.04 (corresponding to the loss of an acetic acid/CO₂ fragment).

  • Causality: Utilizing MRM filters out matrix noise, allowing for the reliable detection of trace impurities down to the 0.01% threshold required for High-Fidelity certification.

Logical Workflows and Mechanistic Insights

Analytical Certification Workflow

The decision matrix below illustrates the orthogonal testing strategy required to certify the High-Fidelity reference standard.

Analytical workflow for certifying High-Fidelity Reference Standards.

Chiral Recognition Mechanism

The enantioseparation of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid relies on a highly specific three-point interaction model within the CSP.

• Hydrogen Bonding: The carbamate linkages on the CSP act as both hydrogen bond donors and acceptors, interacting strongly with the carboxylic acid group of the analyte.

• π-π Interactions: The electron-rich 1,3-dioxaindan ring of the analyte engages in π-π stacking with the dimethylphenyl groups of the CSP.

• Steric Inclusion: The (3S) enantiomer has a spatial configuration that allows it to deeply penetrate the helical cavity of the amylose backbone. Conversely, the (3R) distomer experiences steric clashes, preventing optimal alignment of the hydrogen bonding and π-π interaction sites.

This differential binding affinity results in the (3R) enantiomer eluting first, followed by the strongly retained (3S) enantiomer, achieving baseline resolution.

Three-point chiral recognition mechanism on an amylose-based CSP.

References

• ICH Q2(R2) Guideline on Validation of Analytical Procedures European Medicines Agency (EMA) / International Council for Harmonisation URL:[Link]

• Application of LCMS in Small-Molecule Drug Development European Pharmaceutical Review URL:[Link]

• Playing with Selectivity for Optimal Chiral Separation LCGC International URL:[Link]

Safety & Regulatory Compliance

(3S)-3-(1,3-dioxaindan-5-yl)butanoic acid proper disposal procedures

As a Senior Application Scientist, I understand that working with high-value chiral intermediates like (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid (also known as (3S)-3-(1,3-benzodioxol-5-yl)butanoic acid) requires more than just synthetic expertise—it demands rigorous, compliant, and environmentally sound lifecycle management.

Improper handling of organic acids can lead to dangerous cross-reactions, toxic emissions, and severe regulatory penalties. Proper waste segregation is a critical practice that prevents incompatible substances from mixing, thereby mitigating fire risks, preventing toxic reactions, and facilitating safe, sustainable disposal[1].

This guide provides self-validating, step-by-step operational workflows for the safe disposal of this specific compound, designed to integrate seamlessly into your laboratory's Chemical Hygiene Plan.

Chemical Profiling & Segregation Logic

To dispose of a chemical safely, we must first understand its structural vulnerabilities and environmental behavior.

(3S)-3-(1,3-dioxaindan-5-yl)butanoic acid is a non-halogenated organic solid. It features a carboxylic acid functional group and an electron-rich benzodioxole (1,3-dioxaindan) ring.

• Causality in Segregation: Because it is an organic acid, it must never be mixed with strong mineral acids (which could protonate and cleave the delicate ether oxygens of the benzodioxole ring) or strong bases (which will cause rapid, exothermic deprotonation)[2].

• Halogenated vs. Non-Halogenated: In its pure form, this compound contains only carbon, hydrogen, and oxygen. Therefore, it is classified as a non-halogenated organic waste [2]. This distinction is vital because halogenated wastes require specialized, high-temperature incineration to prevent the formation of toxic dioxins, whereas non-halogenated organics can often be safely repurposed for fuel blending[3].

Quantitative Waste Categorization Data

To streamline your laboratory's waste management, adhere to the following quantitative limits and container specifications for different waste streams involving this compound:

Waste Stream Type	Matrix / State	Primary Container Material	Max Accumulation Limit	Ultimate Disposal Pathway
Solid Waste	>99% (Powder/Crystal)	HDPE (Double-bagged)	50 gallons / 400 lbs	Industrial Incineration
Non-Halogenated Liquid	<25% in MeOH/DMSO	HDPE Carboy (Black Label)	50 gallons	Fuel Blending
Halogenated Liquid	<25% in DCM/CHCl₃	HDPE/COEX (Green Label)	50 gallons	High-Temp Incineration
Aqueous Waste	<5% (Neutralized)	HDPE Carboy (Blue Label)	50 gallons	Wastewater Treatment

Mandatory Disposal Workflows

Every protocol below is designed as a self-validating system . Do not proceed to the next step without passing the validation check.

Workflow A: Solid Waste Disposal (Pure Compound & Contaminated Consumables)

Fine organic powders pose an inhalation hazard and a potential dust explosion risk if dispersed.

• Step 1: Collection Carefully gather all solid residues, contaminated weighing paper, and disposable spatulas. Do not sweep dry, as this aerosolizes the powder.

• Step 2: Primary Containment Place the materials inside a transparent, anti-static polyethylene bag.

  • Validation Check: Visually inspect the bag for punctures. If intact, seal it securely.

• Step 3: Secondary Containment Place the primary bag into a designated High-Density Polyethylene (HDPE) solid waste drum.

  • Causality: HDPE provides excellent chemical resistance against weak organic acids, preventing container degradation.

• Step 4: Immediate Labeling Affix a "Hazardous Waste" label immediately, marking the contents as "Non-Halogenated Organic Acid Solid."

  • Validation Check: Ensure the label is legible and dated. Unlabeled containers become "unknown wastes," which require dangerous and costly chemical analysis before disposal[4].

Workflow B: Liquid Solvent Waste Disposal (Reaction Mother Liquors)

During synthesis or extraction, the compound is often dissolved in organic solvents.

• Step 1: Solvent Matrix Identification Determine the exact composition of the solvent matrix.

• Step 2: Segregation

  • If the solvent contains any halogens (e.g., Dichloromethane, Chloroform), pour the mixture into a Green-Labeled Carboy [2].

  • If the solvent is strictly non-halogenated (e.g., Ethyl Acetate, Methanol), pour it into a Black-Labeled Carboy [2].

  • Validation Check: Review the experimental batch record. If the halogen content is unknown, the waste must be treated as halogenated by default.

• Step 3: Volume Management Never fill the carboy beyond 90% capacity.

  • Causality: Leaving headspace allows for vapor expansion due to temperature fluctuations, preventing container rupture.

• Step 4: Closure Keep the container tightly closed with a screw cap unless actively adding waste.

  • Validation Check: Tip the container slightly; if it would leak, it is not legally "closed" under satellite accumulation regulations[4].

Waste Disposal Decision Pathway

To eliminate ambiguity on the laboratory floor, follow this logical decision tree when disposing of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid.

Decision tree for the segregation and disposal of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid waste.

Emergency Spill Response Protocol

In the event of an accidental release, standard organic acid protocols apply.

• Isolate: Evacuate the immediate area and ensure adequate ventilation.

• Contain & Absorb: For solid spills, do not sweep dry. Moisten the powder slightly with water or a compatible non-reactive solvent to prevent aerosolization, then absorb with inert, non-combustible pads.

• Neutralize: If the compound is dissolved in an aqueous matrix, neutralize carefully with a weak base (e.g., Sodium Bicarbonate) until the pH is between 6 and 8. Validation Check: Confirm neutrality with pH indicator paper before proceeding.

• Dispose: Place all cleanup materials into a hazardous waste bag, label as "Spill Cleanup - Organic Acid," and store in secondary containment[5].

References

• Hazardous Waste Segregation: Protecting People, Property, and the Planet Boom Waste URL: [Link]

• Hazardous Waste Segregation Guide Bucknell University Environmental Health & Safety URL: [Link]

• Chemical Waste Management Guide Technion Israel Institute of Technology Safety Office URL:[Link]

• Chemical Waste Management Guide Boston University Environmental Health & Safety URL:[Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid

Disclaimer: No specific Safety Data Sheet (SDS) for (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid was publicly available at the time of this writing. The following guidance is a synthesis of information from SDSs of structurally related compounds, including other carboxylic acids and dioxolane derivatives. It is imperative to consult the direct supplier for a compound-specific SDS before handling and to conduct a thorough, institution-specific risk assessment. This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals, with procedural guidance intended to answer specific operational questions for safe handling and disposal.

Hazard Analysis: A Proactive Approach to Safety

Given the absence of specific toxicological data for (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid, our safety protocol is predicated on a conservative assessment of its constituent chemical moieties: a carboxylic acid and a 1,3-dioxaindan group.

• Carboxylic Acid Moiety: Carboxylic acids are generally acidic and can range from mild irritants to corrosive substances, capable of causing significant skin burns and serious eye damage.[1][2][3][4][5][6] Inhalation of dust or aerosols can lead to respiratory tract irritation.[2][3]

• 1,3-Dioxaindan Moiety: The 1,3-dioxolane ring system, of which the dioxaindan is a derivative, is often found in compounds that are flammable.[7][8][9][10][11] While the overall molecule is likely a solid at room temperature, reducing its volatility, this structural component warrants caution regarding heat sources and potential reactivity.

Therefore, we must assume the compound is, at a minimum, a skin and eye irritant (potentially corrosive), harmful if inhaled or ingested, and requires careful handling to prevent dust generation.

Core Personal Protective Equipment (PPE) Requirements

A comprehensive PPE strategy is essential to minimize all potential routes of exposure—dermal, ocular, and respiratory. All PPE must be selected based on a thorough hazard assessment of the specific procedures being performed.[12][13]

PPE Category	Recommended Equipment & Specifications	Rationale
Eye & Face Protection	Chemical safety goggles conforming to ANSI/ISEA Z87.1 standard.[14][15][16][17] A full-face shield should be worn over goggles when there is a significant risk of splashing or dust generation (e.g., handling larger quantities, scraping dried material).	Protects against splashes of solutions and airborne solid particulates. The Z87.1 standard ensures a benchmark for impact resistance and optical quality.[14][15] A face shield provides an additional barrier for the entire face.
Hand Protection	Nitrile rubber gloves (minimum thickness of 4 mil).	Provides a barrier against skin contact. Nitrile is generally recommended for its broad chemical resistance. Gloves must be inspected for tears or holes before each use and removed promptly and properly after handling the compound.[18]
Body Protection	A flame-resistant laboratory coat, fully buttoned, with tight-fitting cuffs.	Protects the torso and arms from incidental contact and minor splashes. Flame-resistant material is a prudent precaution due to the dioxaindan moiety.
Respiratory Protection	Not typically required when handling small quantities within a certified chemical fume hood. For procedures outside a fume hood that may generate dust (e.g., weighing large quantities, spill cleanup), a NIOSH-approved N95 respirator or higher is required.	The primary engineering control is a chemical fume hood. A respirator is a necessary secondary control if engineering controls are insufficient to prevent inhalation of airborne particulates.

Operational and Disposal Plans

Safe handling extends beyond simply wearing PPE; it involves a systematic workflow designed to minimize exposure at every step.

Chemical Handling Protocol

All manipulations of (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid, particularly the handling of its solid form, must be conducted within a properly functioning and certified chemical fume hood.[19][20][21][22]

Step-by-Step Procedure:

• Preparation: Before bringing the chemical into the workspace, ensure the fume hood is operational, the sash is at the appropriate working height, and all necessary PPE is donned correctly.[22]

• Work Zone: Conduct all work at least 6 inches inside the plane of the fume hood sash to ensure effective containment of any dust or vapors.[19][20][21]

• Weighing: When weighing the solid compound, use a draft shield or weigh the material inside the fume hood to prevent air currents from dispersing the powder.

• Transfers: Use spatulas and other tools carefully to minimize the generation of airborne dust.

• Capping: Keep all containers of the compound sealed when not in immediate use.[19]

• Post-Handling: After completing the work, decontaminate the work surface with an appropriate solvent (e.g., 70% ethanol, depending on solubility and compatibility) followed by soap and water.

• PPE Removal: Doff PPE in the correct order (gloves first, followed by lab coat, then eye protection) to prevent cross-contamination. Always wash hands thoroughly with soap and water after removing gloves.[10]

PPE Selection Workflow

The specific PPE required can be determined by the nature of the task. The following flowchart provides a decision-making framework for ensuring adequate protection.

Caption: PPE selection workflow based on the specific laboratory task.

Spill and Emergency Response

Minor Spill (Solid):

• Alert personnel in the immediate area.

• Wearing your full PPE (including an N95 respirator if necessary), gently cover the spill with an absorbent material to prevent further dust dispersal.

• Carefully sweep the material into a designated hazardous waste container.

• Decontaminate the area with a suitable solvent and then wash with soap and water.

Minor Spill (Liquid/Solution):

• Alert personnel in the immediate area.

• Wearing full PPE, contain the spill with absorbent pads.

• Absorb the spill, working from the outside in.

• Place all contaminated materials into a sealed, labeled hazardous waste container.

• Decontaminate the area.

Major Spill or Personnel Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, holding the eyelids open.[2][5] Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[5] Remove contaminated clothing. Seek medical attention if irritation develops.

• Inhalation: Move the affected person to fresh air. Seek medical attention.

• For a large spill, evacuate the laboratory, close the doors, and contact your institution's Environmental Health and Safety (EHS) department immediately.

Waste Disposal Plan

All waste containing (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid, including contaminated consumables (e.g., gloves, absorbent pads, pipette tips) and excess chemical, must be treated as hazardous chemical waste.

• Segregation: Do not mix this waste with other waste streams unless compatibility is confirmed.[23][24]

• Containerization: Collect all waste in a designated, leak-proof, and clearly labeled hazardous waste container.[23] The label must include "Hazardous Waste," the full chemical name, and associated hazard warnings (e.g., "Irritant").

• Storage: Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area with secondary containment.[23]

• Disposal: Arrange for pickup and disposal through your institution's licensed hazardous waste management provider.[23]

By adhering to this comprehensive safety framework, researchers can confidently handle (3S)-3-(1,3-dioxaindan-5-yl)butanoic acid, ensuring personal safety and environmental integrity.

References

• National Institute for Occupational Safety and Health (NIOSH). (n.d.). NIOSH Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention. [Link]

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• Safety + Health. (2025, December 19). What Are Z87 Safety Glasses? Understanding Standards & Benefits. [Link]

• The Center for Construction Research and Training (CPWR). (n.d.). Understanding the NIOSH Pocket Guide to Chemical Hazards. [Link]

• National Institute for Occupational Safety and Health (NIOSH). (2007). NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. Centers for Disease Control and Prevention. [Link]

• University of Wisconsin-Milwaukee. (n.d.). FUME HOOD USE AND SAFETY PRACTICES. [Link]

• SafetyCulture. (2025, September 25). PPE Requirements: Standard & Levels. [Link]

• Southern Utah University. (n.d.). Fume Hood Proper Work Practices. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment - Overview. [Link]

• International Association of Fire Chiefs. (n.d.). NIOSH Pocket Guide to Chemical Hazards. [Link]

• Shannon Optical. (n.d.). American National Standard for Occupational and Educational Personal Eye and Face Protection Devices. [Link]

• Lab Manager. (2025, March 3). 5 Essential Steps for Proper Fume Hood Use in the Laboratory. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment - Standards. [Link]

• OnePointe Solutions. (n.d.). 101 Fume Hood Safety Do's and Don'ts: A Practical Guide for Laboratory Safety. [Link]

• University of Nebraska Medical Center. (n.d.). SAFETY GUIDELINE Laboratory Fume Hoods. [Link]

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• Interactive Learning Paradigms, Incorporated. (2025, October 18). The MSDS HyperGlossary: Carboxylic Acid. [Link]

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• Loba Chemie Pvt. Ltd. (2024, March 7). 1,3-DIOXOLANE FOR SYNTHESIS Safety Data Sheet. [Link]

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• Synerzine. (n.d.). SAFETY DATA SHEET Butanoic acid (Natural). [Link]

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